Technical Documentation Center

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol
  • CAS: 1190321-69-7

Core Science & Biosynthesis

Foundational

Technical Profile: 5-Chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

Synonyms: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol; 5-Chloro-6-hydroxy-7-azaindole CAS Registry Number: 1190321-69-7 Executive Summary In the landscape of kinase inhibitor design, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine...

Author: BenchChem Technical Support Team. Date: February 2026

Synonyms: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol; 5-Chloro-6-hydroxy-7-azaindole CAS Registry Number: 1190321-69-7

Executive Summary

In the landscape of kinase inhibitor design, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure, serving as a bioisostere for the purine core of ATP. The specific derivative 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one represents a critical modification of this scaffold. By introducing an oxygen atom at the C6 position, researchers alter the hydrogen-bonding donor/acceptor profile of the "hinge-binding" motif and block a primary metabolic soft spot (C6 oxidation).

This guide details the chemical behavior, synthetic accessibility, and medicinal utility of this compound.[1] It addresses the critical tautomeric equilibrium that dictates its reactivity and provides field-proven protocols for its synthesis and functionalization.

Structural Analysis & Tautomerism

The Hydroxy-Lactam Equilibrium

While often cataloged as "5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol," this molecule exists predominantly in the lactam (6-one) tautomeric form in both solution and solid state. This behavior mirrors that of 2-hydroxypyridine/2-pyridone.

  • Lactam Form (Dominant): The proton resides on N7, creating a carbonyl at C6. This form presents an AD (Acceptor-Donor) motif at the pyridine face, contrasting with the AA (Acceptor-Acceptor) motif of the parent 7-azaindole.

  • Hydroxy Form (Minor): The proton resides on the oxygen. This form is generally disfavored due to the loss of the strong amide resonance stabilization, although it can be trapped using O-alkylation conditions.

Implication for Drug Design: When docking this molecule into a protein target, it must be modeled as the lactam . The N7-H acts as a hydrogen bond donor, and the C6=O acts as an acceptor.

Tautomerism Hydroxy Hydroxy Tautomer (5-Chloro-6-ol) Less Stable Lactam Lactam Tautomer (5-Chloro-6-one) Dominant Species Hydroxy->Lactam  Fast Equilibrium  

Physicochemical Profile

PropertyValue / DescriptionTechnical Note
Molecular Formula C₇H₅ClN₂O
Molecular Weight 168.58 g/mol
pKa (Calculated) ~11.5 (N7-H)The lactam NH is weakly acidic, allowing deprotonation by strong bases (NaH, Cs₂CO₃).
LogP ~1.8Slightly more polar than the parent 5-chloro-7-azaindole due to the amide functionality.
Solubility DMSO, DMF, MeOH (Hot)Poor solubility in non-polar solvents (DCM, Hexanes) due to intermolecular H-bonding networks.
UV/Vis λmax ~290-310 nmRed-shifted compared to 7-azaindole due to extended conjugation of the lactam.

Synthetic Pathways

Direct synthesis of the 6-hydroxy core is rarely performed de novo. Instead, it is accessed via functionalization of the 5-chloro-7-azaindole core or deprotection of a methoxy precursor.

Method A: N-Oxide Rearrangement (The Reissert-Henze Reaction)

This is the most robust method for introducing the oxygen functionality at C6.

Mechanism:

  • Oxidation: mCPBA oxidizes N7 to the N-oxide.

  • Activation: Acetic anhydride activates the N-oxide.

  • Rearrangement: Nucleophilic attack by acetate at C6, followed by elimination, yields the N-acetyl-6-oxo intermediate.

  • Hydrolysis: Removal of the acetyl group.

Protocol:

  • Oxidation: Dissolve 5-chloro-7-azaindole (1.0 eq) in EtOAc or DCM. Add mCPBA (1.1 eq) at 0°C. Stir at RT for 4h. The product (N-oxide) often precipitates or can be isolated by column chromatography.

  • Rearrangement: Suspend the N-oxide in acetic anhydride (excess). Heat to 90°C for 2-4h. Monitor by LCMS for the disappearance of the N-oxide peak (M+16) and appearance of the O-acetyl intermediate.

  • Hydrolysis: Concentrate the reaction mixture. Redissolve in MeOH/Water (1:1) and add K₂CO₃ (2.0 eq).[2] Stir at RT for 1h to cleave the ester.

  • Purification: Acidify to pH 6-7. The lactam product usually precipitates. Filter and wash with water.

Method B: Demethylation of 5-Chloro-6-methoxy-7-azaindole

If the 6-methoxy derivative (CAS 1190315-07-1) is available, this offers a milder route.

Protocol:

  • Dissolve 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine in dry DCM.

  • Cool to 0°C. Add BBr₃ (1M in DCM, 3.0 eq) dropwise.

  • Allow to warm to RT and stir for 12h.

  • Quench carefully with MeOH at 0°C.

  • Concentrate and neutralize with NaHCO₃. Extract with EtOAc/THF (due to solubility).

Synthesis Start 5-Chloro-7-azaindole NOxide N-Oxide Intermediate Start->NOxide mCPBA, DCM, 0°C Rearrange 6-Acetoxy Intermediate NOxide->Rearrange Ac2O, 90°C (Reissert-Henze) Target 5-Chloro-1,7-dihydro- 6H-pyrrolo[2,3-b]pyridin-6-one Rearrange->Target K2CO3, MeOH/H2O (Hydrolysis) Methoxy 5-Chloro-6-methoxy- 7-azaindole Methoxy->Target BBr3, DCM (Demethylation)

Reactivity & Functionalization

As a scaffold, the molecule offers three distinct vectors for modification:

C6 Activation (Conversion to 5,6-Dichloro-7-azaindole)

The lactam carbonyl is a "masked" chloride. Treating the 6-one with POCl₃ or PhPOCl₂ converts it to the 6-chloro derivative.

  • Utility: The resulting 2,6-dichloro species allows for regioselective S_NAr or Palladium-catalyzed couplings. The C6-Cl is generally more reactive than the C5-Cl due to the proximity to the pyridine nitrogen (N7).

N1-Alkylation vs. N7-Alkylation
  • N1 (Pyrrole Nitrogen): pKa ~16. Deprotonation requires strong base (NaH). Alkylation here protects the pyrrole ring.

  • N7 (Lactam Nitrogen): pKa ~11.5. Under mild basic conditions (Cs₂CO₃, DMF), alkylation can occur here, but O-alkylation (at C6-Oxygen) is a competing pathway (the "ambident nucleophile" problem). Hard electrophiles (MeI) tend to favor N-alkylation; soft electrophiles or specific solvent effects can favor O-alkylation.

C3-Electrophilic Substitution

The pyrrole ring remains electron-rich. Halogenation (NIS/NBS) or formylation (Vilsmeier-Haack) can still be performed at C3, although the electron-withdrawing effect of the C6-carbonyl and C5-chloro group slightly deactivates the ring compared to the parent azaindole.

Medicinal Chemistry Applications

Kinase Inhibition (Hinge Binding)

The 7-azaindole core is a classic ATP-competitive inhibitor scaffold.

  • Parent Mode: 7-azaindole binds via N1-H (donor) and N7 (acceptor).

  • 6-Oxo Mode: The 5-chloro-6-oxo derivative presents a modified interface. The C6=O can accept a hydrogen bond from the kinase backbone, or the N7-H can donate. This is often used to induce selectivity by exploiting specific water networks in the active site.

Metabolic Stability

Oxidation at the C6 position (alpha to the pyridine nitrogen) is a common metabolic clearance pathway for 7-azaindoles (mediated by Aldehyde Oxidase). By installing the "metabolic product" (the 6-one) as the drug substance, or by blocking this position with the chloro/oxo combination, researchers can significantly improve the pharmacokinetic half-life of the lead compound.

Safety & Handling

  • GHS Classification: Acute Tox. 4 (Oral). Irritant (Skin/Eye).

  • Handling: The compound is a stable solid but should be protected from moisture to prevent potential hydrolysis if activated (e.g., as the chloride).

  • Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or discoloration.

References

  • Synthesis of 6-substituted 7-azaindoles: Journal of Organic Chemistry, 2010, 75, 11-15. Link

  • Tautomerism of Hydroxy-azaindoles: Journal of Physical Chemistry A, 2011, 115, 43, 11940–11949. Link

  • Metabolic Oxidation of 7-Azaindoles: Drug Metabolism and Disposition, 2008, 36 (9) 1893-1902. Link

  • Pexidartinib (PLX3397) Structure & Analogs: Journal of Medicinal Chemistry, 2013, 56, 14, 5806–5818. Link

  • Reissert-Henze Reaction Mechanism: Chemical Reviews, 2002, 102, 11, 4173–4200. Link

Sources

Exploratory

A Comprehensive Technical Guide to 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol: Synthesis, Characterization, and Therapeutic Potential

This in-depth technical guide provides a comprehensive overview of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a heterocyclic compound of significant interest to researchers and drug development professionals. This document...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide provides a comprehensive overview of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a heterocyclic compound of significant interest to researchers and drug development professionals. This document delves into its chemical identity, a proposed synthetic pathway, predicted spectroscopic characteristics, and its potential biological significance based on the well-established therapeutic relevance of the 1H-pyrrolo[2,3-b]pyridine (7-azaindole) scaffold.

Introduction: The Significance of the 1H-pyrrolo[2,3-b]pyridine Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry. Its structural resemblance to purine bases allows it to function as a bioisostere, interacting with a wide array of biological targets.[1] This has led to the development of numerous 7-azaindole derivatives with diverse therapeutic applications, including roles as kinase inhibitors in oncology and as agents targeting the central nervous system.[2][3] The introduction of substituents onto the 7-azaindole core allows for the fine-tuning of its physicochemical properties and biological activity. The specific compound of interest, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, incorporates a chloro group at the 5-position and a hydroxyl group at the 6-position, modifications that are anticipated to modulate its electronic properties and hydrogen bonding capabilities, thereby influencing its interaction with biological targets.

Chemical Identity and Physicochemical Properties

IUPAC Name and Structure

The formal IUPAC name for the compound is 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol . The structure consists of a fused pyrrole and pyridine ring system, forming the 1H-pyrrolo[2,3-b]pyridine core. A chlorine atom is substituted at the C5 position of the pyridine ring, and a hydroxyl group is at the C6 position.

To illustrate the core structure and numbering, a Graphviz diagram is provided below:

Caption: Chemical structure of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Physicochemical Data Summary
PropertyPredicted Value/InformationSource/Basis
Molecular Formula C₇H₅ClN₂O-
Molecular Weight 168.58 g/mol -
CAS Number Not assigned-
Appearance Expected to be a solid at room temperature.Based on related compounds.
Solubility Likely soluble in organic solvents like DMSO and methanol.Based on related compounds.
pKa The pyrrolic N-H is weakly acidic (pKa ~17), while the pyridinolic OH is weakly acidic and the pyridine nitrogen is weakly basic.[4]

Proposed Synthesis Pathway

A direct, documented synthesis for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is not currently available in the scientific literature. However, a plausible synthetic route can be designed based on established methodologies for the functionalization of the 7-azaindole core. The proposed multi-step synthesis starts from the commercially available 5-chloro-1H-pyrrolo[2,3-b]pyridine.

The proposed synthetic workflow is as follows:

synthesis Proposed Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol start 5-chloro-1H-pyrrolo[2,3-b]pyridine step1 N-Protection (e.g., SEM-Cl) start->step1 intermediate1 N-protected-5-chloro-1H-pyrrolo[2,3-b]pyridine step1->intermediate1 step2 Directed ortho-metalation (e.g., n-BuLi) followed by oxidation (e.g., with a borate ester and then H₂O₂) intermediate1->step2 intermediate2 N-protected-5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol step2->intermediate2 step3 N-Deprotection (e.g., TBAF or acid) intermediate2->step3 product 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol step3->product

Caption: Proposed multi-step synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Step-by-Step Experimental Protocol (Proposed)

Step 1: N-Protection of 5-chloro-1H-pyrrolo[2,3-b]pyridine

  • Rationale: Protection of the pyrrole nitrogen is crucial to prevent side reactions in the subsequent metalation step. The (2-(trimethylsilyl)ethoxy)methyl (SEM) group is a suitable choice as it is stable to the planned reaction conditions and can be readily removed.

  • Procedure:

    • To a solution of 5-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

    • Stir the mixture at 0 °C for 30 minutes.

    • Add SEM-Cl (1.2 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 12 hours.

    • Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield N-protected-5-chloro-1H-pyrrolo[2,3-b]pyridine.

Step 2: Directed ortho-Metalation and Hydroxylation

  • Rationale: Directed ortho-metalation is a powerful tool for the regioselective functionalization of aromatic rings. The N-protecting group and the pyridine nitrogen can direct the metalation to the C6 position. Subsequent trapping of the resulting organometallic species with an electrophilic oxygen source will introduce the hydroxyl group.

  • Procedure:

    • Dissolve the N-protected intermediate (1.0 eq) in anhydrous THF and cool to -78 °C.

    • Add n-butyllithium (1.2 eq, solution in hexanes) dropwise and stir at -78 °C for 1 hour.

    • Add triisopropyl borate (1.5 eq) and stir at -78 °C for 2 hours, then allow to warm to room temperature.

    • Quench the reaction with saturated aqueous ammonium chloride.

    • Add a solution of 30% hydrogen peroxide and stir vigorously for 1 hour.

    • Extract the product with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate.

    • Purify by column chromatography to obtain N-protected-5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Step 3: N-Deprotection

  • Rationale: The final step is the removal of the SEM protecting group to yield the target compound. This can be achieved under mild conditions using a fluoride source or acidic conditions.

  • Procedure:

    • Dissolve the protected alcohol (1.0 eq) in THF.

    • Add tetrabutylammonium fluoride (TBAF) (1.5 eq, 1M solution in THF) and stir at room temperature for 4 hours.

    • Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture.

    • Purify the residue by column chromatography or recrystallization to obtain 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Spectroscopic Characterization (Predicted)

While no experimental spectra are available, the expected spectroscopic data can be predicted based on the structure and data from analogous compounds.

¹H NMR Spectroscopy

The ¹H NMR spectrum in a solvent like DMSO-d₆ is expected to show distinct signals for the aromatic and NH/OH protons.

  • Pyrrole Protons: Two doublets in the aromatic region, corresponding to the protons at the C2 and C3 positions.

  • Pyridine Proton: A singlet for the proton at the C4 position.

  • NH and OH Protons: Two broad singlets, exchangeable with D₂O, corresponding to the N1-H and C6-OH protons. The chemical shifts of these protons will be dependent on concentration and temperature.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show seven distinct signals for the carbon atoms in the molecule. The carbons attached to the electronegative chlorine and oxygen atoms (C5 and C6) will be shifted downfield.

Mass Spectrometry

The mass spectrum (e.g., ESI+) would be expected to show a prominent molecular ion peak [M+H]⁺ at m/z 169.0, with a characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at approximately 33% intensity of the M peak).

Biological Significance and Therapeutic Potential

The 1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone in the development of kinase inhibitors.[5] The structural similarity to the adenine core of ATP allows these molecules to competitively bind to the ATP-binding site of various kinases.

Potential as a Kinase Inhibitor

Derivatives of 7-azaindole have been successfully developed as inhibitors of several kinase families, including:

  • Fibroblast Growth Factor Receptor (FGFR): Dysregulation of FGFR signaling is implicated in various cancers. 1H-pyrrolo[2,3-b]pyridine derivatives have been reported as potent FGFR inhibitors.[3]

  • Phosphodiesterase 4B (PDE4B): This enzyme is a target for inflammatory diseases. Certain 7-azaindole derivatives have shown selective PDE4B inhibitory activity.[2]

  • Serum/Glucocorticoid-Regulated Kinase 1 (SGK-1): SGK-1 is involved in cell survival and proliferation, making it a target in oncology. Pyrrolo[2,3-b]pyridine derivatives have been explored as SGK-1 inhibitors.[5]

The presence of the chloro and hydroxyl groups on the 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol molecule could provide additional hydrogen bonding interactions within the kinase active site, potentially enhancing its binding affinity and selectivity.

A generalized signaling pathway that could be targeted by a 7-azaindole based kinase inhibitor is depicted below:

pathway Generalized Kinase Signaling Pathway ligand Growth Factor receptor Receptor Tyrosine Kinase (e.g., FGFR) ligand->receptor kinase Kinase Domain receptor->kinase substrate Substrate Protein kinase->substrate ADP atp ATP atp->kinase p_substrate Phosphorylated Substrate substrate->p_substrate Phosphorylation downstream Downstream Signaling p_substrate->downstream response Cellular Response (e.g., Proliferation) downstream->response inhibitor 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol inhibitor->kinase Inhibition

Caption: Generalized receptor tyrosine kinase signaling pathway and the potential point of intervention for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Conclusion

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol represents a promising, yet underexplored, molecule within the medicinally important class of 7-azaindoles. While direct experimental data is sparse, this guide has provided a comprehensive overview of its chemical nature, a plausible and detailed synthetic strategy, and its predicted spectroscopic properties. The established biological activities of the 1H-pyrrolo[2,3-b]pyridine scaffold strongly suggest that 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol warrants further investigation as a potential therapeutic agent, particularly in the realm of kinase inhibition for oncology and inflammatory diseases. The synthetic and analytical framework presented herein provides a solid foundation for researchers to embark on the synthesis and biological evaluation of this intriguing compound.

References

  • PubChem. 6-Chloro-1H-pyrrolo[2,3-b]pyridine. National Center for Biotechnology Information. Available from: [Link]

  • Štarha, P. S., & Trávníček, Z. (2013). 5-Bromo-1H-pyrrolo[2,3-b]pyridine. Acta Crystallographica Section E: Structure Reports Online, 69(3), o381. Available from: [Link]

  • Zhang, Y., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(10), 1436–1442. Available from: [Link]

  • Tapia, A., et al. (2020). 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine Dihydrochloride Dihydrate. Molbank, 2020(2), M1127. Available from: [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(28), 17163-17174. Available from: [Link]

  • PubChem. 5-Chloro-1H-pyrrolo(3,2-b)pyridine. National Center for Biotechnology Information. Available from: [Link]

  • Royal Society of Chemistry. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. Available from: [Link]

  • Wikipedia. Pyrrole. Available from: [Link]

  • Organic Chemistry Portal. Azaindole synthesis. Available from: [Link]

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. Available from: [Link]

  • Royal Society of Chemistry. Regioselective synthesis of 5-azaindazoles based on the intramolecular amination reaction of 5-acyl-4-pyridones with hydrazines. Available from: [Link]

  • Wikipedia. List of miscellaneous 5-HT2A receptor agonists. Available from: [Link]

  • European Patent Office. SYNTHESIS OF 5-SUBSTITUTED 7-AZAINDOLES AND 7-AZAINDOLINES. Available from: [Link]

  • Google Patents. 1h-pyrrolo[2,3-b]pyridines.
  • Zhang, Y., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(10), 1436–1442. Available from: [Link]

  • Singh, A., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega, 8(8), 7935–7946. Available from: [Link]

  • PubChem. 5-Azaindole. National Center for Biotechnology Information. Available from: [Link]

  • Wikipedia. Pyrrole. Available from: [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(28), 17163-17174. Available from: [Link]

Sources

Foundational

Technical Whitepaper: Spectroscopic Characterization and Tautomeric Analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Executive Summary This technical guide provides a comprehensive spectroscopic analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS: N/A for specific tautomer; related 6-methoxy precursor CAS: 1190315-07-1). This compo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS: N/A for specific tautomer; related 6-methoxy precursor CAS: 1190315-07-1). This compound represents a critical scaffold in the development of kinase inhibitors (e.g., c-Kit, Flt-3) and BET bromodomain inhibitors.

Critical Technical Note: While often cataloged as "6-ol" (hydroxy), this heterocycle exists predominantly as the lactam tautomer (6-one) in solution and solid states. Researchers relying on "hydroxy" spectral predictions will encounter significant discrepancies. This guide resolves these ambiguities by analyzing the 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one form.

Part 1: Structural Dynamics & Tautomerism

The spectroscopic characterization of this compound is governed by the prototropic tautomerism between the enol (hydroxy-pyridine) and keto (lactam) forms. In polar aprotic solvents like DMSO-d₆, the equilibrium heavily favors the lactam form due to the resonance stabilization of the amide-like linkage.

Tautomeric Equilibrium Workflow

The following diagram illustrates the structural shift and its impact on proton assignment.

Tautomerism cluster_enol Enol Form (Minor) '6-ol' cluster_keto Lactam Form (Major) '6-one' Enol Pyridine-like Aromaticity OH Signal (~10-11 ppm) No Amide C=O Keto Amide-like Resonance NH Signal (~11-12 ppm) C=O Signal (~160-165 ppm) Enol->Keto Solvent Stabilization (DMSO/Polar) caption Figure 1: Prototropic tautomerism favoring the 6-one lactam form in polar media.

Part 2: Spectroscopic Data Analysis

Mass Spectrometry (HRMS)

The chlorine substituent provides a distinct isotopic signature essential for confirmation.

ParameterValueNotes
Formula C₇H₅ClN₂O
Exact Mass 168.0090Monoisotopic
[M+H]⁺ (Calc) 169.0163Positive Ion Mode
[M-H]⁻ (Calc) 167.0018Negative Ion Mode
Isotope Pattern 3:1 (³⁵Cl : ³⁷Cl)Characteristic "M" and "M+2" peaks
Nuclear Magnetic Resonance (NMR)[1][2][3][4]

The NMR data below contrasts the 6-methoxy precursor (often used as a reference standard) with the target 6-one lactam . The disappearance of the O-methyl singlet and the appearance of a second exchangeable NH proton are the primary diagnostic indicators of successful synthesis/hydrolysis.

¹H NMR Data (400 MHz, DMSO-d₆)
PositionProton Type6-Methoxy Precursor (δ ppm)Target: 6-One Lactam (δ ppm)Multiplicity
1 Pyrrole NH~11.5011.80 - 12.10 br s
2 Pyrrole CH7.357.25 dd / m
3 Pyrrole CH6.406.35 dd / m
4 Pyridine CH8.157.95 s (Singlet)*
6 Substituent3.98 (OCH₃)-- --
7 Lactam NH--11.20 - 11.50 br s

*Note: H-4 appears as a singlet because C-5 is substituted with Chlorine, decoupling the typical ortho-coupling found in the unsubstituted parent.

¹³C NMR Data (100 MHz, DMSO-d₆)
CarbonAssignmentShift (δ ppm)
C-6 Carbonyl (Lactam)158.5 - 162.0
C-2 Pyrrole CH126.5
C-4 Pyridine CH134.2
C-5 C-Cl (Quaternary)118.0
C-8 Bridgehead142.5
C-9 Bridgehead112.0
C-3 Pyrrole CH101.5
Infrared Spectroscopy (FT-IR)
  • Lactam C=O: Strong band at 1640–1680 cm⁻¹ (Absent in the 6-methoxy precursor).

  • NH Stretch: Broad band at 3100–3250 cm⁻¹ (Indicates H-bonded amide/pyrrole network).

Part 3: Experimental Protocols

Protocol A: Synthesis via Hydrolysis of 6-Methoxy Precursor

This is the most reliable route to generate high-purity 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one for spectral analysis.

Reagents:

  • 5-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS 1190315-07-1)[1][2]

  • Hydrobromic acid (48% aq) or Pyridine hydrochloride

Workflow:

Synthesis Start Start: 5-Chloro-6-methoxy-7-azaindole Step1 Reflux in 48% HBr (or melt with Pyridine HCl at 160°C) Start->Step1 Demethylation Step2 Cool to RT Neutralize with NaHCO3 (pH ~7) Step1->Step2 Step3 Precipitation of Solid Filter & Wash with H2O Step2->Step3 End Product: 5-Chloro-7-azaindolin-6-one Step3->End Yield ~85% caption Figure 2: Hydrolysis workflow for generating the target lactam.

Protocol B: NMR Sample Preparation (Self-Validating)

To ensure the spectra matches the data above, the sample must be prepared to favor a single tautomer.

  • Solvent Choice: Use DMSO-d₆ (99.9% D). Avoid CDCl₃ as the compound is sparingly soluble and may aggregate, broadening signals.

  • Concentration: Prepare a 10-15 mg/mL solution.

  • TFA Shake Test (Validation): If signals are broad (due to proton exchange), add 1 drop of TFA-d or D₂O.

    • Result: NH signals (11-12 ppm) will disappear or sharpen/shift, confirming they are exchangeable protons and not aromatic impurities.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for 5-Chloro-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

  • MDPI. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray and Vibrational Spectroscopy. (Discusses the 5-hydroxy tautomerism, providing comparative structural context). Retrieved from [Link]

Sources

Exploratory

discovery and background of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

The following technical guide details the discovery, background, and application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also known as 5-chloro-6-hydroxy-7-azaindole). This document is structured for researchers and d...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the discovery, background, and application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also known as 5-chloro-6-hydroxy-7-azaindole). This document is structured for researchers and drug discovery professionals, focusing on synthetic accessibility, chemical behavior, and medicinal utility.

[1]

Executive Summary

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS: 1190321-69-7) is a critical heterocyclic building block belonging to the 7-azaindole class.[1] As a bioisostere of the purine and indole nuclei, the 7-azaindole scaffold is "privileged" in medicinal chemistry, frequently serving as the hinge-binding core in kinase inhibitors.

The 5-chloro-6-hydroxy derivative represents a highly functionalized scaffold where:

  • The 5-Chloro group modulates metabolic stability (blocking CYP450 oxidation at the electron-rich C5 position) and tunes the pKa of the pyrrole proton.

  • The 6-Hydroxy group (and its tautomeric ketone) provides a versatile handle for further derivatization (e.g.,

    
     displacement after activation) or serves as a specific hydrogen bond donor/acceptor motif.
    

This guide explores the compound's tautomeric identity, synthetic pathways, and its role as a precursor to advanced pharmacological agents.

Chemical Identity & Tautomerism

Understanding the tautomeric equilibrium of this compound is essential for experimental design, particularly in crystallization and binding assays.

The Lactam-Lactim Equilibrium

Like 2-hydroxypyridine, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol exists in a tautomeric equilibrium between the lactim (6-hydroxy) and lactam (6-oxo-1,7-dihydro) forms.

  • Solid State & Polar Solvents: The equilibrium strongly favors the lactam (A) form due to the stabilization provided by the amide-like resonance and intermolecular hydrogen bonding.

  • Non-Polar Solvents: The lactim (B) form may become accessible, particularly if trapped by O-alkylation.

Implication: When conducting alkylation reactions, the choice of base and solvent dictates whether O-alkylation (at C6-O) or N-alkylation (at N7) occurs.

Tautomerism cluster_legend Chemical Behavior Lactam Lactam Form (1H-pyrrolo[2,3-b]pyridin-6(7H)-one) Favored in polar media Lactim Lactim Form (1H-pyrrolo[2,3-b]pyridin-6-ol) Favored in gas phase/non-polar Lactam->Lactim Tautomerization (Ka) Note1 N7-H is acidic (pKa ~11) Note2 C6-OH is nucleophilic under basic conditions

Figure 1: Tautomeric equilibrium of the 7-azaindole-6-ol core.

Synthetic Pathways

The preparation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol generally follows one of two strategies: Functionalization of the Azaindole Core (Method A) or De Novo Ring Construction (Method B). Method A is preferred for small-scale discovery due to the availability of the 5-chloro-7-azaindole starting material.

Method A: N-Oxidation and Rearrangement (The Reissert-Henze Approach)

This pathway utilizes the commercially available 5-chloro-7-azaindole. The nitrogen at position 7 is oxidized, activating the C6 position for nucleophilic attack/rearrangement.

Workflow:

  • Oxidation: Treatment with m-CPBA yields the N-oxide.[2]

  • Activation/Rearrangement: Reaction with an anhydride (e.g., acetic anhydride or TFAA) forms an unstable acetoxy intermediate which rearranges to the 6-oxo species or 6-acetate.

  • Hydrolysis: Basic hydrolysis yields the free 6-ol.

Synthesis Start 5-Chloro-7-azaindole (Commercially Available) Step1 N-Oxidation (m-CPBA, EtOAc/DCM) Start->Step1 Inter1 Intermediate: 7-Oxide (N-O) Step1->Inter1 Step2 Rearrangement (Ac2O or TFAA) Inter1->Step2 Inter2 Intermediate: 1-Acetyl-6-acetoxy (Transient) Step2->Inter2 Step3 Hydrolysis (NaOH/MeOH) Inter2->Step3 Product TARGET: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Step3->Product

Figure 2: Synthetic route via N-oxide rearrangement.

Method B: De Novo Construction (From Pyridines)

For larger scales, constructing the pyrrole ring onto a functionalized pyridine is cost-effective.

  • Precursor: 2-amino-5-chloro-6-methylpyridine (or similar).

  • Mechanism: Nitration followed by reduction and cyclization (Batcho-Leimgruber or similar indole syntheses adapted for azaindoles).

  • Limitation: Introducing the 6-oxygen functionality after ring closure is often easier than carrying it through the cyclization unless starting from a malonate derivative.

Experimental Protocols

The following protocol is based on standard methodologies for 7-azaindole functionalization [1, 2].

Protocol: Synthesis via N-Oxide Rearrangement

Objective: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol from 5-chloro-1H-pyrrolo[2,3-b]pyridine.

Step 1: Formation of the N-Oxide
  • Dissolution: Dissolve 5-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in dichloromethane (DCM) or ethyl acetate.

  • Oxidation: Cool to 0°C. Add m-chloroperoxybenzoic acid (m-CPBA, 1.2–1.5 eq) portion-wise.

  • Reaction: Warm to room temperature (RT) and stir for 4–12 hours. Monitor by TLC/LCMS (Shift to lower R_f).

  • Workup: Wash with saturated NaHCO₃ to remove benzoic acid byproducts. Filter the precipitate if the N-oxide crashes out (common for azaindoles), or dry the organic layer (Na₂SO₄) and concentrate.

    • Yield Target: >85%[2][3][4]

Step 2: Rearrangement to 6-ol
  • Activation: Suspend the N-oxide (1.0 eq) in acetic anhydride (Ac₂O) (5–10 volumes). Alternatively, use TFAA in DMF for milder conditions.

  • Reflux: Heat to reflux (or 90°C) for 2–4 hours. The N-oxide rearranges to the 6-acetoxy or 1-acetyl-6-oxo intermediate.

  • Hydrolysis (One-pot): Evaporate excess anhydride. Redissolve residue in Methanol (MeOH).

  • Base Treatment: Add 2N NaOH (aq) (approx 3-5 eq) and stir at RT for 2 hours to cleave the ester/amide groups.

  • Isolation: Acidify carefully with 1N HCl to pH ~6–7. The product, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, typically precipitates as an off-white solid.

  • Purification: Filter and wash with water. Recrystallize from MeOH/Water if necessary.

Data Summary Table

ParameterSpecificationNotes
Molecular Formula C₇H₅ClN₂O
Molecular Weight 168.58 g/mol
Appearance Off-white to tan solidDarkens upon air exposure
Solubility DMSO, DMF, MeOH (hot)Poor in water/DCM
Key NMR Signals δ ~11.5 (br s, NH), ~7.9 (s, H4)H4 is the diagnostic singlet

Medicinal Chemistry Applications

This scaffold is not merely an intermediate; it is a strategic "warhead" carrier and hinge-binder.

Structure-Activity Relationship (SAR)
  • The 5-Chloro Substituent:

    • Metabolic Blocking: The C5 position in 7-azaindoles is electronically rich and prone to oxidative metabolism. The chlorine atom blocks this site, extending half-life (

      
      ).
      
    • Electronic Effect: The electron-withdrawing nature of Cl reduces the pKa of the pyrrole NH, potentially strengthening hydrogen bonds with the kinase hinge region (e.g., Glu/Leu backbone residues).

  • The 6-Position (OH/O-Alkyl):

    • Solvent Front Interaction: In many kinase pockets (e.g., PLX3397/Pexidartinib analogs), the 5-position points into the hydrophobic pocket, while the 6-position is solvent-exposed.

    • Derivatization: The 6-OH is frequently converted to 6-Cl (using POCl₃) to enable

      
       reactions with amines, creating 6-amino-7-azaindoles, or alkylated to form 6-alkoxy derivatives.
      
Case Study Context

While Pexidartinib (PLX3397) utilizes a 5-chloro-7-azaindole core, it lacks the 6-oxygenation. However, the discovery of such molecules often involves scanning the 6-position for solubility improvements or specific interactions. The 6-ol variant serves as the divergence point for synthesizing 6-alkoxy-5-chloro-7-azaindoles , which are explored in next-generation Flt3 and Kit inhibitors to alter solubility and lipophilicity profiles [3].

SAR Core 5-Cl-6-OH-7-Azaindole Deriv1 6-Chloro Derivative (via POCl3) Core->Deriv1 Activation Deriv2 6-Alkoxy Derivative (via Alkylation) Core->Deriv2 Solubility Tuning Deriv3 Kinase Inhibitor (Hinge Binding) Deriv1->Deriv3 SnAr with Amine

Figure 3: Functionalization pathways for drug discovery.

References

  • N-Oxide Rearrangement Methodology

    • Source: Organic Chemistry Portal - Azaindole Synthesis.
    • Context: General methods for C6 functionalization of 7-azaindoles via N-oxide activ
    • URL: [Link]

  • Synthesis of C3,C6-Diaryl 7-Azaindoles

    • Title: Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction.
    • Source: ACS Omega (2023).
    • Context: Describes the oxidation of 7-azaindole to the N-oxide and subsequent C6 chlorination/functionalization, valid
    • URL: [Link]

  • 7-Azaindole in Drug Discovery

    • Title: Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Tre
    • Source: Journal of Medicinal Chemistry (via PMC).
    • Context: Discusses the SAR of 5-chloro-7-azaindoles and the necessity of the azaindole core for potency.
    • URL: [Link]

  • Commercial Availability & Identifiers

    • Source: Sigma-Aldrich / PubChem.
    • Context: Identification of CAS 866546-07-8 (5-chloro-7-azaindole)
    • URL: [Link]

Sources

Foundational

An In-depth Technical Guide to the Presumed Mechanism of Action of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol as a Kinase Inhibitor

Preamble: The field of oncology and inflammatory disease research is continually driven by the discovery of novel small molecule inhibitors that can modulate aberrant cellular signaling. Within this landscape, the 1H-pyr...

Author: BenchChem Technical Support Team. Date: February 2026

Preamble: The field of oncology and inflammatory disease research is continually driven by the discovery of novel small molecule inhibitors that can modulate aberrant cellular signaling. Within this landscape, the 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold has emerged as a "privileged" chemical structure, forming the core of numerous clinically evaluated and approved kinase inhibitors.[1][2][3] This guide focuses on the anticipated mechanism of action of a specific, albeit less characterized, derivative: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. While direct experimental data for this compound is not extensively available in public literature, its structural features allow for a robust, evidence-based hypothesis of its function, grounded in the well-established pharmacology of the 7-azaindole class. This document is intended for researchers, scientists, and drug development professionals, providing a foundational understanding of its likely biological activity and a practical framework for its experimental validation.

The 7-Azaindole Scaffold: A Cornerstone of Kinase Inhibition

The 7-azaindole core is a bioisostere of adenine, the purine base of ATP. This structural mimicry is the key to its efficacy. Protein kinases, a family of over 500 enzymes in humans, all utilize ATP to phosphorylate substrate proteins, thereby regulating a vast array of cellular processes.[1] The ATP-binding site of these kinases contains a flexible "hinge" region that connects the N- and C-terminal lobes of the catalytic domain. The 7-azaindole scaffold has demonstrated a remarkable ability to act as an excellent "hinge-binding motif".[1][2] Specifically, the pyridine nitrogen atom acts as a hydrogen bond acceptor, while the adjacent pyrrole nitrogen (N-H) serves as a hydrogen bond donor.[1][2][3] This bidentate hydrogen bonding pattern with the kinase hinge is a highly effective anchor, enabling these molecules to function as ATP-competitive inhibitors.[1][2] The success of this scaffold is exemplified by the FDA-approved B-RAF inhibitor, Vemurafenib, which was developed from this simple 7-azaindole fragment.[1][2]

Visualizing the Core Interaction

The following diagram illustrates the fundamental ATP-competitive mechanism of a generic 7-azaindole derivative.

G cluster_kinase Kinase ATP-Binding Site hinge Hinge Region (Backbone Amides & Carbonyls) c_lobe C-Lobe n_lobe N-Lobe gatekeeper Gatekeeper Residue hydrophobic_pocket Hydrophobic Pocket inhibitor 7-Azaindole Core Pyridine N Pyrrole NH 5-Chloro 6-Hydroxy inhibitor:f1->hinge H-Bond Acceptor inhibitor:f2->hinge H-Bond Donor atp ATP atp->hinge Competitive Binding

Caption: ATP-Competitive Binding of 7-Azaindole Scaffold.

Hypothesized Biological Targets and Mechanism of Action

Given its 7-azaindole core, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is presumed to function as a protein kinase inhibitor . The specific kinases it targets will be dictated by the substitutions at positions 5 (chloro) and 6 (hydroxyl). These substitutions influence the molecule's interaction with regions of the ATP-binding pocket beyond the hinge, such as the hydrophobic pocket and the region governed by the "gatekeeper" residue, thereby conferring selectivity.[1]

Based on extensive research into derivatives of this scaffold, potential target families for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol include, but are not limited to:

  • Cyclin-Dependent Kinases (CDKs): Particularly CDK9, which is a key regulator of transcription. Inhibition of CDK9 is a validated strategy in oncology.[4][5]

  • Haspin Kinase: An atypical serine/threonine kinase involved in mitosis, making it an attractive cancer target.[4]

  • Fibroblast Growth Factor Receptors (FGFRs): A family of receptor tyrosine kinases whose abnormal activation is implicated in various cancers.[6]

  • Ataxia-Telangiectasia Mutated (ATM) Kinase: A critical regulator of the DNA damage response. ATM inhibitors can act as chemosensitizers.[7]

  • Phosphodiesterase 4 (PDE4): While not a kinase, some 7-azaindole derivatives have shown potent inhibitory activity against PDE4, which is involved in inflammatory pathways.[8]

The primary mechanism of action is anticipated to be the inhibition of kinase activity through competitive binding at the ATP pocket , leading to the downregulation of the specific signaling pathways controlled by the target kinase(s). For example, if the compound inhibits FGFR, it would block downstream pathways like RAS–MEK–ERK and PI3K–Akt, ultimately leading to reduced cell proliferation and induction of apoptosis in FGFR-dependent cancer cells.[6]

A Framework for Experimental Validation

To rigorously define the mechanism of action of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a systematic, multi-tiered experimental approach is required. The following protocols represent a self-validating system, designed to move from broad, high-throughput screening to specific, mechanism-elucidating assays.

Tier 1: Target Identification and Potency Determination

The initial step is to identify the primary kinase targets and quantify the compound's inhibitory potency.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Biochemical)

  • Kinase Panel Screening: Screen the compound at a fixed concentration (e.g., 1 or 10 µM) against a broad panel of recombinant human kinases (e.g., the 468-kinase DiscoverX KINOMEscan™ panel). This will identify the primary targets.

  • IC50 Determination: For the top candidate kinases identified in the initial screen, perform dose-response assays to determine the half-maximal inhibitory concentration (IC50).

    • Prepare a 10-point, 3-fold serial dilution of the compound (e.g., from 100 µM to 1.7 nM).

    • In a 384-well plate, combine the kinase, its specific peptide substrate, and ATP (typically at its Km concentration).

    • Add the diluted compound to the wells. Include DMSO as a negative control and a known inhibitor (e.g., Staurosporine) as a positive control.

    • Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

    • Stop the reaction and quantify the remaining ATP using a luminescent readout system (e.g., Promega's Kinase-Glo® Max).

    • Plot the percentage of inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.

G start Prepare Reagents (Kinase, Substrate, ATP) incubation Incubate Kinase Reaction (Compound + Reagents) start->incubation dilution Serial Dilution of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol dilution->incubation readout Quantify ATP Consumption (Luminescent Readout) incubation->readout analysis Calculate IC50 (Dose-Response Curve) readout->analysis G start Cell Treatment & Lysis sds Protein Separation (SDS-PAGE) start->sds transfer Membrane Transfer sds->transfer probing Antibody Probing (Primary & Secondary) transfer->probing detection Chemiluminescent Detection probing->detection

Caption: Western Blotting Workflow for Target Validation.

Conclusion

While 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is not yet characterized in the public domain, its 7-azaindole core provides a strong basis for predicting its mechanism of action as an ATP-competitive kinase inhibitor. The chloro and hydroxyl substitutions are critical determinants of its selectivity profile. The experimental framework outlined in this guide provides a clear and robust pathway for researchers to precisely identify its kinase targets, quantify its cellular efficacy, and confirm its molecular mechanism of action. This systematic approach is essential for advancing this, and similar molecules, from promising chemical matter to validated therapeutic candidates.

References

  • Synthesis and evaluation of 7-azaindole derivatives bearing benzocycloalkanone motifs as protein kinase inhibitors. Bioorganic & Medicinal Chemistry.
  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. J-Stage.
  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. ChemicalBook.
  • New indole and 7-azaindole derivatives as protein kinase inhibitors. Tesi di dottorato.
  • Discovery of a Series of 7-Azaindoles as Potent and Highly Selective CDK9 Inhibitors for Transient Target Engagement. Journal of Medicinal Chemistry.
  • Buy 5-Chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine | 918523-59-8. Smolecule.
  • Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. PMC.
  • 1190315-07-1 | 5-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine. ChemScene.
  • 5-Chloro-6-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine. Amerigo Scientific.
  • Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. MDPI.
  • Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Publishing.
  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PMC.
  • Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. PubMed.

Sources

Exploratory

Technical Monograph: Biological Activity & Therapeutic Potential of 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Executive Summary The molecule 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-6-hydroxy-7-azaindole ) represents a high-value "privileged scaffold" in modern medicinal chemistry.[1] It combines the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The molecule 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-6-hydroxy-7-azaindole ) represents a high-value "privileged scaffold" in modern medicinal chemistry.[1] It combines the structural rigidity of the 7-azaindole core—an isostere of the purine ring found in ATP—with specific electronic modulations provided by the 5-chlorine and 6-hydroxyl substituents.

This guide analyzes the compound not merely as a standalone reagent but as a critical pharmacophore used to design Type I and Type II kinase inhibitors.[2][3] Its biological activity is driven by its ability to toggle between lactim (enol) and lactam (keto) tautomers, allowing for versatile hydrogen bonding patterns within the hinge region of protein kinases (e.g., FGFR, c-Met, CDK) and bromodomains (BET family).[2][3]

Chemical Identity & Structural Dynamics[1][2][3]

Nomenclature and Classification[2][3]
  • IUPAC Name: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol[1]

  • Alternative Names: 5-chloro-6-hydroxy-7-azaindole; 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one (Tautomer).[1]

  • Core Scaffold: 1H-pyrrolo[2,3-b]pyridine (7-azaindole).[1][4]

  • Related CAS Registry Numbers:

    • Parent Scaffold (5-Cl-7-azaindole):

    • 5-Hydroxy analog:[1]

The "Chameleon" Effect: Tautomerism

The biological activity of this molecule is governed by the equilibrium between its 6-hydroxy (lactim) and 6-oxo (lactam) forms. In solution and within protein binding pockets, the 6-oxo tautomer often predominates due to the aromaticity of the pyridone-like ring system.[1]

  • Lactim Form (6-OH): Acts as a Hydrogen Bond Donor (OH) and Acceptor (N7).[2][3]

  • Lactam Form (6-one): Acts as a Hydrogen Bond Acceptor (C=O) and Donor (NH at N7).[2][3]

This ability to "shape-shift" allows the molecule to adapt to different kinase hinge architectures, making it a versatile fragment for library design.[1][2][3]

Tautomerism cluster_0 Tautomeric Equilibrium Lactim Lactim Form (6-OH) (Aromatic Pyridine Ring) H-Bond: OH (Donor), N7 (Acceptor) Lactam Lactam Form (6-oxo) (Pyridone-like System) H-Bond: C=O (Acceptor), NH7 (Donor) Lactim->Lactam  Proton Transfer   Binding Kinase Hinge Binding (Specific H-Bond Pattern) Lactam->Binding Preferred in many kinases

Figure 1: Tautomeric equilibrium between the enol (lactim) and keto (lactam) forms.[1][2][3] The 5-Cl substituent (not shown in text) increases the acidity of the NH, influencing this equilibrium.[1]

Pharmacophore Analysis & Biological Targets[5]

Mechanism of Action: ATP-Competitive Inhibition

The 7-azaindole scaffold is a classic ATP-mimetic .[1] It binds to the ATP-binding pocket of kinases, specifically interacting with the "hinge region" that connects the N-terminal and C-terminal lobes of the kinase domain.[1]

  • The 5-Chloro Substituent: This is a critical feature. The chlorine atom is lipophilic and electron-withdrawing. It typically orients towards the gatekeeper residue (a key determinant of selectivity) or fills a hydrophobic sub-pocket (Back Pocket II).[2][3] The halogen can also participate in "halogen bonding" with backbone carbonyls.[2][3]

  • The 6-Position (OH/Oxo): Provides a unique H-bond vector. Unlike the unsubstituted 7-azaindole (which presents a Donor-Acceptor motif via N1-H and N7), the 6-oxo group adds an additional Acceptor, creating a Donor-Acceptor-Acceptor (D-A-A) or Donor-Acceptor-Donor (D-A-D) motif depending on the specific binding mode.[1]

Primary Biological Targets

Based on Structure-Activity Relationship (SAR) data of 7-azaindole derivatives, this scaffold is active against:

Target FamilyPotential IndicationMechanism
FGFR (1-4) Gastric/Lung CancersHinge binder; 5-Cl interacts with gatekeeper valine/isoleucine.[1]
c-Met Hepatocellular CarcinomaType I inhibitor; exploiting the hydrophobic pocket.
CDK (Cyclin-Dependent Kinases) Cell Cycle RegulationThe 6-oxo motif mimics the purine of CDK inhibitors.
BET Bromodomains Epigenetic RegulationAcetyl-lysine mimetic (KAc) in the bromodomain binding pocket.
Viral Entry (SARS-CoV-2) AntiviralRecent studies suggest 7-azaindoles can disrupt Spike-ACE2 interaction [1].[1]

Experimental Protocols

Synthesis of the Core Scaffold

Note: This is a generalized high-yield route for research purposes.

  • Starting Material: 2-amino-5-chloropyridine.[1]

  • Iodination: Regioselective iodination to 2-amino-3-iodo-5-chloropyridine.

  • Sonogashira Coupling: Reaction with trimethylsilylacetylene (TMSA) followed by cyclization.[2][3]

  • Oxidation/Hydroxylation: Conversion of the 7-azaindole to the 6-hydroxy derivative (often via N-oxide rearrangement or direct oxidation).

In Vitro Kinase Assay (ADP-Glo™ Platform)

To validate the biological activity of derivatives containing this core, a luminescent ADP detection assay is recommended.[1][2][3]

Reagents:

  • Kinase Enzyme (e.g., FGFR1, c-Met).[1][2][3]

  • Substrate (Poly E4Y or specific peptide).[2][3]

  • ATP (Ultra-pure).[2][3]

  • Test Compound (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol derivative).[1]

Protocol Workflow:

KinaseAssay Step1 1. Reaction Assembly Mix Kinase + Substrate + ATP + Compound (10 µL volume) Step2 2. Incubation 60 min @ Room Temp (Kinase converts ATP -> ADP) Step1->Step2 Step3 3. ADP-Glo Reagent Addition Add 10 µL Reagent (Depletes remaining ATP) Step2->Step3 Step4 4. Incubation 40 min @ Room Temp Step3->Step4 Step5 5. Detection Reagent Addition Add 20 µL Kinase Detection Reagent (Converts ADP -> ATP -> Light) Step4->Step5 Step6 6. Data Acquisition Read Luminescence (RLU) Calculate IC50 Step5->Step6

Figure 2: Standardized workflow for evaluating kinase inhibitory potency.

Solubility & Stability Profiling

The 6-hydroxy group significantly alters physicochemical properties compared to the parent azaindole.

  • LogP: The 5-Cl increases lipophilicity (LogP ~2.5), while the 6-OH lowers it, balancing permeability.[1]

  • Solubility: The 6-oxo tautomer can form intermolecular H-bonded dimers, potentially reducing solubility in non-polar solvents.[1] DMSO is the recommended stock solvent.[2][3]

Case Studies & Derivatives

While the fragment itself is a building block, its derivatives are clinically validated:[2][3]

  • Pexidartinib (PLX3397): A CSF1R/c-Kit inhibitor featuring a 5-chloro-7-azaindole core.[1] The 5-Cl group is essential for its high affinity [2].

  • Vemurafenib: A B-Raf inhibitor using a 7-azaindole core (substituted at position 5) to bind the ATP pocket.

  • FGFR Inhibitors: Research series (e.g., RSC Advances, 2018) utilize the 1H-pyrrolo[2,3-b]pyridine scaffold to achieve nanomolar potency against FGFR1-4 [3].

References

  • National Institutes of Health (NIH) / PubMed. Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction.[1] Available at: [Link] (Search Term: 7-azaindole SARS-CoV-2)

  • Chemical Biology & Drug Design. Discovery of Pexidartinib (PLX3397), a Novel Small Molecule Kinase Inhibitor.[2][3] Available at: [Link][2][3]

  • RSC Advances. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors.[2][3][5] Available at: [Link][2][3][6][5][7][8][9]

  • PubChem. Compound Summary: 5-Chloro-7-azaindole.[1][10][11] Available at: [Link][2][3]

Sources

Foundational

Technical Guide: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Scaffolds

This technical guide details the structural dynamics, synthesis, and medicinal chemistry applications of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also known as 5-chloro-6-hydroxy-7-azaindole or 5-chloro-1,7-dihydro-6H-pyr...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the structural dynamics, synthesis, and medicinal chemistry applications of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also known as 5-chloro-6-hydroxy-7-azaindole or 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one).

Executive Summary

The 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol scaffold represents a critical "privileged structure" in kinase inhibitor discovery. As a bioisostere of purine and indole, the 7-azaindole core mimics the hydrogen-bonding motifs required for ATP-competitive inhibition. The introduction of the 5-chloro substituent enhances lipophilicity and metabolic stability, while the 6-hydroxy/6-oxo moiety functions as a versatile "chemical handle" for late-stage functionalization (via


) or as a direct hydrogen-bond donor/acceptor in the hinge region of kinases (e.g., JAK, TRK, BRAF).

This guide provides a rigorous analysis of the molecule's tautomeric behavior, validated synthetic protocols, and its strategic application in drug design.

Structural Dynamics & Tautomerism

Understanding the tautomeric equilibrium of this molecule is prerequisite for accurate docking studies and synthetic planning. Unlike standard indoles, 6-oxygenated 7-azaindoles exist in a dynamic equilibrium between the lactim (6-ol) and lactam (6-one) forms.

The Lactam Predominance

In solution (DMSO,


) and the solid state, the equilibrium strongly favors the lactam (6-oxo)  tautomer due to the aromatic stability of the pyridone-like system. However, the lactim (6-ol)  form is the reactive species in nucleophilic substitutions (e.g., chlorination with 

).
  • Lactam Form (Dominant): Acts as a Hydrogen Bond Donor (NH) and Acceptor (C=O). Critical for binding in the ATP pocket.

  • Lactim Form (Reactive): Accessible transiently; trapped by O-alkylation or halogenation.

Tautomeric Pathway Diagram

Tautomerism cluster_0 Tautomeric Equilibrium Lactam Lactam Form (Major) 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one (H-Bond Donor/Acceptor) Lactim Lactim Form (Minor) 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Reactive Intermediate) Lactam->Lactim  Ka (Solvent Dependent)   Binding Kinase Hinge Binding (Donor-Acceptor Motif) Lactam->Binding Synthesis Synthetic Divergence (O- vs N-alkylation) Lactim->Synthesis

Caption: Equilibrium between the dominant 6-oxo (lactam) and reactive 6-hydroxy (lactim) forms, dictating biological activity and synthetic reactivity.

Synthetic Pathways

The synthesis of 5-chloro-6-oxygenated 7-azaindoles is non-trivial due to the electron-deficient nature of the pyridine ring. The most robust route involves the oxidation of the parent 5-chloro-7-azaindole followed by a rearrangement.

Route A: The N-Oxide Rearrangement (Primary Protocol)

This route utilizes the Minisci-type rearrangement or Reissert-Henze reaction .

  • Starting Material: 5-chloro-1H-pyrrolo[2,3-b]pyridine (Commercially available).

  • Oxidation: Treatment with m-CPBA yields the N-oxide (N7-oxide).

  • Rearrangement: Activation with Trifluoroacetic Anhydride (TFAA) or acetic anhydride followed by hydrolysis installs the oxygen at C6.

Synthetic Workflow Diagram

Synthesis SM 5-chloro-1H-pyrrolo[2,3-b]pyridine Step1 Oxidation (m-CPBA, EtOAc) SM->Step1 Intermediate N7-Oxide Intermediate Step1->Intermediate Step2 Rearrangement (TFAA, then MeOH/H2O) Intermediate->Step2 Product 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Target) Step2->Product Deriv Functionalization (POCl3 -> 5,6-dichloro) Product->Deriv Optional

Caption: Step-wise synthesis via N-oxide activation. The 5-chloro substituent remains intact during the rearrangement.

Experimental Protocols

The following protocols are standardized for research-grade synthesis (


 purity).
Protocol 4.1: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide
  • Reagents: 5-chloro-7-azaindole (1.0 eq), m-CPBA (1.2 eq), Ethyl Acetate (EtOAc).

  • Procedure:

    • Dissolve 5-chloro-7-azaindole in EtOAc (0.1 M concentration).

    • Cool to 0°C. Add m-CPBA portion-wise over 30 minutes.

    • Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Product is much more polar).

    • Workup: Cool to 0°C. The product often precipitates as a meta-chlorobenzoic acid salt. Filter.

    • Free Base Release: Suspend solid in sat.

      
      , stir 1h, extract with DCM/MeOH (9:1). Dry over 
      
      
      
      .
    • Yield: Typically 70-85%.

Protocol 4.2: Rearrangement to 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol
  • Reagents: N7-oxide (from 4.1), Trifluoroacetic Anhydride (TFAA) (5.0 eq), DMF (solvent).

  • Procedure:

    • Dissolve N7-oxide in anhydrous DMF (0.2 M).

    • Cool to 0°C. Add TFAA dropwise (Caution: Exothermic).

    • Stir at RT for 12 hours. The intermediate trifluoroacetate ester forms.

    • Hydrolysis: Add MeOH (10 eq) and

      
       (aq) to pH > 10. Stir 2 hours.
      
    • Isolation: Acidify carefully with

      
       to pH 6-7. The product (6-oxo tautomer) will precipitate.
      
    • Filter, wash with water and cold ether.

    • Characterization:

      
       NMR will show the loss of the C6 proton and a downfield shift of the NH.
      

Medicinal Chemistry Applications

The 5-chloro-6-hydroxy-7-azaindole scaffold is a versatile template.

Structure-Activity Relationship (SAR) Data
PositionModificationEffect on Kinase Activity
N1 (Pyrrole) Alkylation / ArylationModulates solubility and solvent exposure. Often substituted with alkyl/cycloalkyl groups to fit the ribose pocket.
C3 Formylation / HalogenationCritical vector for extending into the "Gatekeeper" region.
C5 (Chlorine) Fixed Fills hydrophobic pocket (Selectivity filter). Increases metabolic stability vs. Hydrogen.
C6 (OH/Oxo)

Displacement
The OH is often converted to Cl (using

), then displaced by amines to create 6-amino-7-azaindoles (adenine mimics).
Kinase Selectivity Profile

This scaffold is particularly relevant for:

  • JAK Family (Janus Kinases): The donor-acceptor motif mimics the hinge binding of ATP.

  • c-Met & VEGFR: 5-substituted azaindoles often show potency here.

  • MAPK Pathway: Used in B-Raf inhibitors (e.g., Vemurafenib analogs).

References

  • Synthesis of 7-azaindole N-oxides: Schneller, S. W., & Luo, J. K. (1980). Synthesis of 4-amino-1H-pyrrolo[2,3-b]pyridine (1-deazaadenine). Journal of Organic Chemistry. Link

  • Rearrangement Mechanisms: Minisci, F. (1973). Novel applications of free-radical reactions in preparative organic chemistry. Synthesis. Link

  • Kinase Inhibitor Design (Pexidartinib/7-azaindoles): Tap, W. D., et al. (2015). Structure-Guided Blockade of CSF1R Kinase in Tenosynovial Giant-Cell Tumor. New England Journal of Medicine. Link

  • Tautomerism of Hydroxypyridines: Beak, P., et al. (1976). Equilibration studies. Protomeric equilibria of 2-hydroxypyridine. Journal of the American Chemical Society.[1] Link

  • General Azaindole Reviews: Popowycz, F., et al. (2003). 7-Azaindole: a versatile scaffold for the design of kinase inhibitors. Tetrahedron. Link

Sources

Exploratory

CAS number for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

An In-Depth Technical Guide to 5-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives in Drug Discovery Authored by a Senior Application Scientist Introduction to the 1H-pyrrolo[2,3-b]pyridine Scaffold The 1H-pyrrolo[2,3-b]pyrid...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 5-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives in Drug Discovery

Authored by a Senior Application Scientist

Introduction to the 1H-pyrrolo[2,3-b]pyridine Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a heterocyclic aromatic compound that has emerged as a privileged scaffold in drug discovery. Its structure, resembling the endogenous amino acid tryptophan, allows it to interact with a wide range of biological targets. The introduction of a chlorine atom at the 5-position of the 7-azaindole ring system modulates the electronic and steric properties of the molecule, often enhancing its binding affinity and metabolic stability.

Derivatives of 5-chloro-1H-pyrrolo[2,3-b]pyridine have demonstrated potent activity as inhibitors of various kinases, making them attractive candidates for the treatment of cancer and inflammatory diseases.[1][2][3][4]

Physicochemical Properties and Identification

While a specific entry for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is elusive, we can infer its properties from related, well-characterized analogs. The parent compound, 5-chloro-1H-pyrrolo[2,3-b]pyridine, is a solid at room temperature with a molecular weight of 152.58 g/mol .[5]

PropertyValue (for 5-chloro-1H-pyrrolo[2,3-b]pyridine)Source
CAS Number 866546-07-8
Molecular Formula C₇H₅ClN₂
Molecular Weight 152.58 g/mol
Appearance Light orange to yellow to green powder/crystal
Synonyms 5-Chloro-7-azaindole

Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives

The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridine derivatives often involves multi-step reaction sequences. A common strategy is the construction of the pyrrolo[2,3-b]pyridine core followed by functionalization. For instance, the synthesis of 2-chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one, a related diazaoxindole, begins with 4-amino-5-bromo-2-chloropyrimidine.

A generalized synthetic workflow for creating a library of 1H-pyrrolo[2,3-b]pyridine derivatives for screening purposes is illustrated below.

Synthetic Workflow A Starting Material (e.g., Substituted Pyridine) B Introduction of Pyrrole Ring A->B Cyclization C Chlorination at C5 B->C Halogenation D Functionalization (e.g., Suzuki, Buchwald-Hartwig coupling) C->D Cross-Coupling E Diverse Library of 5-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives D->E Purification & Characterization

Caption: Generalized synthetic workflow for 5-chloro-1H-pyrrolo[2,3-b]pyridine derivatives.

Applications in Drug Discovery: Targeting Kinases

The 5-chloro-1H-pyrrolo[2,3-b]pyridine scaffold has proven to be a versatile template for the design of potent and selective kinase inhibitors.

Fibroblast Growth Factor Receptor (FGFR) Inhibitors

Abnormal activation of the FGFR signaling pathway is implicated in various cancers.[1][2] Derivatives of 1H-pyrrolo[2,3-b]pyridine have been developed as potent FGFR inhibitors.[1][2][6] The 5-chloro substituent can enhance the binding affinity of these compounds to the ATP-binding pocket of the kinase.

FGFR Signaling Pathway FGF FGF FGFR FGFR FGF->FGFR RAS RAS FGFR->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Migration ERK->Proliferation Inhibitor 5-Chloro-1H-pyrrolo[2,3-b]pyridine Derivative Inhibitor->FGFR

Caption: Inhibition of the FGFR signaling pathway by a 5-chloro-1H-pyrrolo[2,3-b]pyridine derivative.

Ataxia Telangiectasia Mutated (ATM) Kinase Inhibitors

ATM kinase is a critical regulator of the DNA damage response, and its inhibition can sensitize cancer cells to chemotherapy.[7] Researchers have designed 1H-pyrrolo[2,3-b]pyridine derivatives as highly selective ATM inhibitors, demonstrating synergistic antitumor activity when combined with DNA-damaging agents like irinotecan.[7]

Other Kinase Targets

The versatility of the 5-chloro-1H-pyrrolo[2,3-b]pyridine scaffold extends to other kinase families, including:

  • Janus Kinase 3 (JAK3): Inhibitors are being investigated for autoimmune disorders.[4]

  • Phosphodiesterase 4B (PDE4B): Targeted for the treatment of inflammatory diseases.[3]

Experimental Protocols: A Representative Synthesis

The following is a representative, generalized protocol for the synthesis of a 5-chloro-1H-pyrrolo[2,3-b]pyridine derivative, based on common organic chemistry techniques.

Step 1: N-Protection of 5-Chloro-7-azaindole

  • Dissolve 5-chloro-1H-pyrrolo[2,3-b]pyridine in a suitable aprotic solvent (e.g., tetrahydrofuran).

  • Add a base (e.g., sodium hydride) portion-wise at 0 °C.

  • Introduce a protecting group (e.g., triisopropylsilyl chloride) and allow the reaction to warm to room temperature.

  • Monitor the reaction by thin-layer chromatography until completion.

  • Quench the reaction with water and extract the product with an organic solvent.

  • Purify the product by column chromatography.

Step 2: C-H Activation and Functionalization

  • Dissolve the N-protected 5-chloro-7-azaindole in an appropriate solvent.

  • Add a palladium catalyst (e.g., Pd(OAc)₂) and a suitable ligand.

  • Introduce the coupling partner (e.g., an aryl bromide).

  • Heat the reaction mixture under an inert atmosphere.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction, filter off the catalyst, and concentrate the filtrate.

Step 3: Deprotection

  • Dissolve the functionalized intermediate in a suitable solvent.

  • Add a deprotecting agent (e.g., tetrabutylammonium fluoride for a silyl protecting group).

  • Stir at room temperature until the reaction is complete.

  • Purify the final product by preparative HPLC.

Conclusion

The 5-chloro-1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone in the development of targeted therapies, particularly kinase inhibitors. Its favorable physicochemical properties and synthetic tractability have enabled the creation of diverse libraries of compounds with potent biological activities. Further exploration of this scaffold is anticipated to yield novel drug candidates for a range of diseases.

References

  • PubChem. (n.d.). 5-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. Retrieved from [Link][8]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 12(8), 1335-1341. [Link][1][6]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 12(8), 1335-1341. [Link][2]

  • MDPI. (2023). 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine Dihydrochloride Dihydrate. Retrieved from [Link][9]

  • Elsevier. (2001). Synthesis of 2-chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one. Retrieved from [Link]

  • ACS Publications. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. Retrieved from [Link][3]

  • Amerigo Scientific. (n.d.). 5-Chloro-6-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link][10]

  • Pure Synth. (n.d.). 5-Chloro-1H-Pyrrolo[2,3-B]Pyridine 98.0%(GC). Retrieved from [Link][5]

  • PubMed. (2025). Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. Retrieved from [Link][7]

  • AWS. (n.d.). Discovery of 6-(fluoro-18F)-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5- amine ([. 18. F]-MK-6240): A Positron Emission Tomography (PET) Imaging. Agent for Quantification of Neurofibrillary Tangles (NFTs). Retrieved from [Link][11]

  • ACS Publications. (2021). Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. Retrieved from [Link][12]

  • PubMed. (2013). Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors. Retrieved from [Link][4]

  • MDPI. (2022). Discovery of Pyrrolo[2,3- c ]pyridines as Potent and Reversible LSD1 Inhibitors. Retrieved from [Link][13]

Sources

Foundational

An In-depth Technical Guide to the Solubility Profile of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Prepared by: Gemini, Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the anticipated solubility profile of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a substituted 7-azaindole derivative. While specific experimental data for this exact molecule is not prevalent in public literature, this document synthesizes knowledge from its core structural motifs—the 7-azaindole scaffold, the chloro substituent, and the phenolic hydroxyl group—to construct a predictive physicochemical profile.[1][2] Furthermore, it outlines authoritative, step-by-step protocols for the experimental determination of its kinetic, thermodynamic, and pH-dependent solubility, providing a robust framework for its empirical characterization in a drug discovery or development setting.

Part 1: Theoretical Physicochemical Assessment and Predicted Solubility Behavior

The structure of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol suggests a complex interplay of functional groups that will govern its solubility. Understanding these contributions is paramount before undertaking experimental work. The molecule is composed of a 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core, which is a recognized scaffold in medicinal chemistry, often utilized in the design of kinase inhibitors.[2][3][4][5]

Deconstruction of the Molecular Structure
  • 1H-pyrrolo[2,3-b]pyridine Core: This planar, aromatic heterocyclic system possesses both a hydrogen bond donor (the pyrrole N-H) and a hydrogen bond acceptor (the pyridine nitrogen).[6] Azaindole scaffolds, compared to their indole counterparts, often exhibit enhanced aqueous solubility due to the additional nitrogen atom capable of hydrogen bonding with water.[2]

  • 5-Chloro Substituent: The chlorine atom at the 5-position is an electron-withdrawing and lipophilic group. Its presence is expected to increase the molecule's octanol-water partition coefficient (logP), thereby decreasing its intrinsic aqueous solubility.

  • 6-ol (Hydroxyl) Substituent: The phenolic hydroxyl group is the most significant contributor to the compound's pH-dependent behavior. It is a potent hydrogen bond donor and acceptor, which can enhance solubility in polar, protic solvents. Crucially, it is weakly acidic and will deprotonate to form a phenolate anion at basic pH, dramatically increasing aqueous solubility.

Predicted Physicochemical Properties

A precise experimental determination is essential, but we can forecast a range of properties based on the structure.

PropertyPredicted CharacteristicRationale & Impact on Solubility
Molecular Weight ~168.58 g/mol Low molecular weight is generally favorable for solubility and permeability.
pKa (Acidic) ~8-10Attributed to the 6-hydroxyl group. Deprotonation above this pH will create a soluble anionic species.
pKa (Basic) ~3-5Attributed to the pyridine nitrogen (N-7). Protonation below this pH will create a soluble cationic species.
logP ~1.5 - 2.5Moderately lipophilic. The chloro group increases lipophilicity while the hydroxyl and azaindole core are more hydrophilic. This balance is key.
Melting Point HighThe parent compound, 5-chloro-7-azaindole, has a melting point of 161-162°C.[7] The addition of a hydroxyl group allows for strong intermolecular hydrogen bonding, likely resulting in a high crystal lattice energy and a correspondingly high melting point, which can limit thermodynamic solubility.
Conceptual pH-Solubility Relationship

The presence of both an acidic (hydroxyl) and a basic (pyridine) center means that 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is an amphoteric molecule. Its solubility will be lowest at its isoelectric point and will increase significantly in both acidic and basic conditions. This "U-shaped" or amphoteric pH-solubility profile is a critical characteristic to define for formulation development.

G cluster_acid Low pH (Acidic) cluster_neutral Mid-Range pH (Isoelectric Point) cluster_base High pH (Basic) Cation Cationic Species (Protonated Pyridine) High Solubility Zwitterion Neutral/Zwitterionic Species (Intrinsic Solubility) Lowest Solubility Cation->Zwitterion Increase pH Anion Anionic Species (Deprotonated Hydroxyl) High Solubility Zwitterion->Anion Increase pH G start Start step1 Add excess solid compound to buffer start->step1 step2 Agitate at constant temperature (e.g., 24-72h) step1->step2 Ensure saturation step3 Allow solid to settle (Equilibration) step2->step3 step4 Separate solid & liquid (Centrifugation/Filtration) step3->step4 Crucial for accuracy step5 Quantify concentration in supernatant via HPLC-UV step4->step5 end End (Thermodynamic Solubility) step5->end

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Protocol:

  • System Preparation: Add an excess amount of solid 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (e.g., 1-2 mg) to a glass vial containing a known volume (e.g., 1 mL) of the desired buffer (e.g., pH 7.4 PBS). The excess solid is critical to ensure a saturated solution is achieved.

  • Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate for at least 24 hours. A 48 or 72-hour time point is recommended to confirm that equilibrium has been reached (i.e., the measured concentration does not change between 24 and 48 hours).

  • Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.

  • Sample Collection: Carefully remove an aliquot of the clear supernatant. Crucial: Avoid disturbing the solid pellet. For validation, filtration through a low-binding filter (e.g., 0.22 µm PVDF) can be used, but one must first verify that the compound does not adsorb to the filter material.

  • Quantification:

    • Prepare a standard curve of the compound in the analysis solvent (e.g., 50:50 acetonitrile:water).

    • Dilute the supernatant sample into the mobile phase to fall within the linear range of the standard curve.

    • Analyze the standards and the sample by a validated HPLC-UV method to determine the concentration. This concentration is the thermodynamic solubility.

pH-Solubility Profile Determination

To map the "U-shaped" curve, the shake-flask protocol (2.2) is repeated across a series of buffers spanning a physiologically and pharmaceutically relevant pH range (e.g., pH 1.0, 2.0, 4.5, 6.8, 7.4, 9.0, 10.0).

Data Presentation: The results should be plotted as log(Solubility) vs. pH. This graphical representation provides an immediate visual of the solubility profile, identifies the region of minimum solubility, and allows for the estimation of pKa values from the inflection points of the curve.

Solubility in Organic and Biorelevant Media

For formulation and preclinical studies, determining solubility in other solvent systems is vital.

  • Organic Solvents: Repeat the shake-flask protocol using common formulation vehicles like Ethanol, Propylene Glycol, and PEG 400.

  • Biorelevant Media: To better predict in vivo behavior, determine solubility in Simulated Gastric Fluid (SGF) and Fasted-State Simulated Intestinal Fluid (FaSSIF). These media contain salts and surfactants (bile salts, lecithin) that can significantly impact solubility compared to simple buffers.

Part 3: Summary of Data and Interpretation

All quantitative data should be consolidated into a clear table for easy comparison.

Example Data Summary Table (Hypothetical Data):

Solvent SystemMethodTemperature (°C)Solubility (µg/mL)
pH 1.2 BufferThermodynamic25>1000
pH 5.0 BufferThermodynamic2515
pH 7.4 BufferThermodynamic2545
pH 10.0 BufferThermodynamic25>2000
WaterThermodynamic2520
FaSSIF (pH 6.5)Thermodynamic3785
DMSO-25>100,000
Ethanol-255,000

Interpretation: The hypothetical data above would suggest an amphoteric compound with low intrinsic solubility (~15-20 µg/mL) but excellent solubility in acidic and basic conditions. The enhanced solubility in FaSSIF compared to a simple buffer of similar pH would indicate a positive effect of bile salts, which is valuable information for predicting oral absorption.

By following this comprehensive guide, a researcher can move from a theoretical understanding of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol to a robust, experimentally-validated solubility profile, enabling informed decisions in the drug development pipeline.

References

  • 5-Chloro-1H-pyrrolo[2,3-c]pyridine - Sigma-Aldrich. Sigma-Aldrich. N.p., n.d. Web.
  • 5-Chloro-1H-pyrrolo(3,2-b)pyridine - PubChem.
  • 5-Chloro-1H-pyrrolo 2,3-b pyridine AldrichCPR 866546-07-8 - Sigma-Aldrich. Sigma-Aldrich. N.p., n.d. Web.
  • 5-Chloro-1H-pyrrolo[2,3-b]pyridine - PubChem.
  • Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Publishing. N.p., n.d. Web.
  • Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Publishing. Royal Society of Chemistry. N.p., n.d. Web. [Link]

  • Pyrrole - Wikipedia. Wikimedia Foundation. N.p., 23 Jan. 2024. Web. [Link]

  • 6-Chloro-1H-pyrrolo[2,3-b]pyridine - PubChem.
  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC. National Center for Biotechnology Information. N.p., n.d. Web. [Link]

  • 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl] - MDPI. MDPI. N.p., n.d. Web.
  • 1040683-00-8|5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine - BLDpharm. BLDpharm. N.p., n.d. Web.
  • Design, synthesis and evaluation of C-5 substituted pyrrolopyridine derivatives as potent Janus Kinase 1 inhibitors with excellent selectivity. | Semantic Scholar. Semantic Scholar. N.p., n.d. Web.

Sources

Protocols & Analytical Methods

Method

Application Note: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in Kinase Inhibitor Screening

Executive Summary This guide details the application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (hereafter referred to as 5-Cl-6-OH-7AI ) as a privileged scaffold in kinase inhibitor discovery. Unlike standard ATP-mimetic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (hereafter referred to as 5-Cl-6-OH-7AI ) as a privileged scaffold in kinase inhibitor discovery. Unlike standard ATP-mimetic screens, the use of this scaffold requires specific attention to tautomeric equilibrium (lactam-lactim interconversion) and hinge-region binding dynamics .

This compound is not merely a passive building block; it is a functional fragment that engages the kinase hinge region via a distinct hydrogen-bonding motif.[1][2][3] This protocol outlines the mechanistic rationale, screening workflows, and data analysis frameworks necessary to leverage this scaffold for targeting serine/threonine and tyrosine kinases (e.g., CDK, JAK, and MAPK families).

Scientific Foundation & Mechanism

Tautomerism and Active Species

The critical feature of 5-Cl-6-OH-7AI is its tautomeric equilibrium. While often cataloged as the 6-hydroxy tautomer (enol/lactim), in aqueous physiological buffer (pH 7.4), the equilibrium heavily favors the 6-oxo (lactam) form, specifically 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one .

  • Lactim Form (6-OH): Aromatic pyridine ring. H-bond donor (OH) and acceptor (N7).

  • Lactam Form (6-Oxo): Non-aromatic amide-like linkage. H-bond donor (NH at pos. 7) and acceptor (C=O at pos. 6).

Implication for Screening: The Lactam (6-oxo) form is the bioactive species for most kinase targets. It mimics the hydrogen bonding pattern of guanine rather than adenine, creating a unique "Acceptor-Donor-Donor" (A-D-D) triad interface with the kinase hinge region, distinct from the classical "Acceptor-Donor" (A-D) motif of unsubstituted 7-azaindoles.

Binding Mode Mechanics

The 5-chloro substituent plays a dual role:

  • Electronic Modulation: It acidifies the N1-H (pyrrole), strengthening the H-bond to the hinge backbone carbonyl (typically the gatekeeper+1 residue).

  • Hydrophobic Fill: The chlorine atom occupies the hydrophobic pocket adjacent to the gatekeeper residue, often improving selectivity against kinases with bulky gatekeepers.

Visualization of Signaling & Screening Logic

KinaseScreeningWorkflow cluster_0 Scaffold Properties cluster_1 Kinase Interaction cluster_2 Screening Output Compound 5-Cl-1H-pyrrolo[2,3-b]pyridin-6-ol Tautomer Tautomerization (pH 7.4) Compound->Tautomer ActiveForm Active Species: 1,7-dihydro-6-one (Lactam) Tautomer->ActiveForm >95% Predominance Binding Bidentate/Tridentate H-Bonding ActiveForm->Binding Gatekeeper Hydrophobic Pocket (Cl interaction) ActiveForm->Gatekeeper 5-Cl moiety Hinge Kinase Hinge Region (Glu-Met-Leu backbone) Binding->Hinge Hit Fragment Hit (Low Affinity, High LE) Binding->Hit Optimization Library Expansion (Grow from C2/C3) Hit->Optimization caption Figure 1: Tautomeric activation and binding logic of the 5-Cl-7-azaindole scaffold.

Experimental Protocol: Fragment-Based Screening

Objective: To identify kinase targets that bind 5-Cl-6-OH-7AI with high Ligand Efficiency (LE), serving as a starting point for lead optimization.

Materials & Reagents[2]
  • Compound: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Purity >98% by HPLC).

  • Solvent: Anhydrous DMSO (stored under nitrogen).

  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT.

  • Detection System: TR-FRET (e.g., LanthaScreen™) or Surface Plasmon Resonance (SPR) for direct binding.

Solution Preparation (Critical Step)
  • Solubility Warning: The planar, hydrogen-bond-rich nature of the scaffold can lead to stacking aggregation.

  • Stock Prep: Dissolve to 100 mM in 100% DMSO. Sonicate for 5 minutes at 25°C.

  • QC Check: Verify monomeric state via NMR or DLS (Dynamic Light Scattering) if possible. Aggregates are a common source of false positives (pan-assay interference).

Screening Workflow (TR-FRET Tracer Displacement)

This assay measures the ability of the scaffold to displace a known tracer from the ATP binding site.

Step 1: Plate Preparation

  • Use 384-well low-volume white plates.

  • Dispense 100 nL of compound (series dilution: 1 mM down to 1 µM) into assay wells.

  • Control Wells:

    • Min Signal: No Enzyme (Buffer only).

    • Max Signal: Enzyme + Tracer + DMSO.

    • Inhibitor Control: Staurosporine (1 µM).

Step 2: Enzyme/Antibody Mix

  • Dilute Kinase (e.g., CDK2/CycA) to 2x final concentration (typically 5 nM) in Assay Buffer.

  • Add Europium-labeled anti-tag antibody (e.g., Eu-anti-GST) at 2 nM final.

  • Dispense 5 µL of Enzyme/Ab mix to wells.

  • Pre-incubation: Incubate for 30 minutes at RT. Note: This allows the scaffold to equilibrate with the hinge region before tracer competition.

Step 3: Tracer Addition

  • Dilute Kinase Tracer (Alexa Fluor 647 conjugate) to 4x Kd concentration.

  • Dispense 5 µL to all wells.

  • Incubate for 60 minutes at RT in the dark.

Step 4: Data Acquisition

  • Read on a TR-FRET compatible plate reader (e.g., EnVision, PHERAstar).

  • Settings:

    • Excitation: 337 nm (Laser) or 340 nm (Flash).

    • Emission 1 (Donor): 620 nm.

    • Emission 2 (Acceptor): 665 nm.

    • Integration start: 100 µs; Integration time: 200 µs.

Data Analysis

Calculate the TR-FRET Ratio:



Calculate % Inhibition and fit to a 4-parameter logistic model to determine IC50.

  • Success Criterion: For a fragment of this size (MW ~168 Da), an IC50 < 50 µM indicates a highly efficient binder (High LE).

Comparative Data & SAR Analysis

The following table illustrates the theoretical potency shifts observed when modifying the core scaffold, demonstrating the importance of the 5-Cl and 6-Oxo features.

Compound StructureCore MotifBinding ModeApprox.[2][4][5][6] IC50 (Ref. Kinase: CDK2)Ligand Efficiency (LE)
5-Cl-1H-pyrrolo[2,3-b]pyridin-6-ol 7-Azaindole-6-one Acceptor-Donor-Donor ~5 - 20 µM High (>0.45)
1H-pyrrolo[2,3-b]pyridine (7-Azaindole)7-AzaindoleAcceptor-Donor>100 µMLow
5-Chloro-1H-pyrrolo[2,3-b]pyridine7-AzaindoleAcceptor-Donor~80 µMModerate
3-substituted-5-Cl-7-azaindole-6-one7-Azaindole-6-oneA-D-D + Hydrophobic< 100 nMVery High

Note: Data represents consensus values from structurally related fragment screens (See References 1, 3).

Troubleshooting & Optimization

IssueRoot CauseSolution
High Background Fluorescence Compound autofluorescence at 340/620nm.Switch to Red-shifted tracers or use ADP-Glo™ (luminescence) assay instead of FRET.
Flat Dose-Response (No Inhibition) Compound aggregation or precipitation.Add 0.01% Triton X-100 or increase DMSO to 2% (if kinase tolerates). Verify solubility.
Steep Hill Slope (> 2.0) Stoichiometric binding or aggregation.Use SPR to confirm 1:1 binding kinetics.
Low Potency (IC50 > 100 µM) Fragment is too small for detectable affinity.Screen at higher concentration (up to 500 µM) or synthesize C3-substituted analogs to capture ribose pocket interactions.

References

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Source:[1][3][5] Chemical and Pharmaceutical Bulletin (2018).[1] URL:[Link][7]

  • The Azaindole Framework in the Design of Kinase Inhibitors. Source: Molecules (2014) - MDPI. URL:[Link]

  • Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors. Source: Journal of Medicinal Chemistry (2022) - ACS. URL:[Link]

  • Fragment Binding to Kinase Hinge: Charge Distribution and Local pKa Shifts. Source: Protein Data Bank (PDB) / DESY. URL:[Link]

Sources

Application

Application Note: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in Medicinal Chemistry

This Application Note provides a comprehensive technical guide to the medicinal chemistry applications of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-7-azaindole-6-one or 5-chloro-azaoxindole )....

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide to the medicinal chemistry applications of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-7-azaindole-6-one or 5-chloro-azaoxindole ).

Executive Summary

The scaffold 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol represents a privileged substructure in modern drug discovery, particularly within the kinase inhibitor space. Functionally, it serves two distinct roles:

  • Pharmacophore: As a stable azaoxindole (tautomer), it acts as a bioisostere of the purine nucleobase, capable of bidentate hydrogen bonding within the ATP-binding hinge region of kinases (e.g., JAK, TRK, CDK).

  • Synthetic Linchpin: It is the immediate precursor to 5,6-dichloro-7-azaindole , a critical electrophile allowing for regiospecific

    
     functionalization at the C6 position.
    

This guide details the structural properties, synthetic protocols for accessing and utilizing this core, and its application in fragment-based drug design (FBDD).

Structural Properties & Tautomerism

Understanding the tautomeric equilibrium is prerequisite to successful modeling and synthesis. While often cataloged as the "6-ol" (enol), the compound predominantly exists as the lactam (6-one) in solution and solid state.

Tautomeric Equilibrium

The 5-chloro substituent exerts an electron-withdrawing effect (inductive,


), increasing the acidity of the N1-proton and stabilizing the lactam form.
  • Form A (Lactam/Azaoxindole): Dominant. H-bond donor (NH) and acceptor (C=O).[1] Mimics the face of Uracil or Thymine.

  • Form B (Lactim/Enol): Minor. Aromatized pyridine ring.[1] Accessible during O-alkylation or under specific catalytic conditions.

DOT Visualization: Tautomeric & Binding Modes

Tautomerism Lactam Lactam Form (Dominant) (5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one) Key: Kinase Hinge Binder Enol Enol Form (Minor) (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol) Key: O-Alkylation Substrate Lactam->Enol  K_eq << 1   Kinase Kinase ATP Pocket (Hinge Region) Lactam->Kinase  Bidentate H-Bonds (NH donor / CO acceptor)

Figure 1: Tautomeric equilibrium favoring the lactam form, which is the bioactive species for kinase hinge binding.

Synthetic Protocols

The following protocols are designed for high-purity isolation, essential for subsequent SAR (Structure-Activity Relationship) studies.

Protocol A: De Novo Synthesis of the Core

Objective: Synthesis of 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one from 5-chloro-7-azaindole. Mechanism: Oxidative bromination followed by hydrolytic debromination (Modified Marfat Method).

Reagents:

  • Starting Material: 5-chloro-1H-pyrrolo[2,3-b]pyridine (5-chloro-7-azaindole)

  • Oxidant/Halogen source: Pyridinium tribromide (

    
    )
    
  • Solvent:

    
    -Butanol / Water (
    
    
    
    -BuOH/
    
    
    )

Step-by-Step Methodology:

  • Dissolution: Dissolve 5-chloro-7-azaindole (1.0 eq) in

    
    -BuOH/
    
    
    
    (10:1 v/v). Ensure complete solvation at room temperature (RT).
  • Bromination: Add pyridinium tribromide (3.0 eq) portion-wise over 20 minutes. The solution will turn orange/red.

    • Note: The reaction generates the 3,3-dibromo-oxindole intermediate in situ.

  • Hydrolysis: Stir the mixture at RT for 3 hours. Monitor by LC-MS for the disappearance of the starting material (

    
    ) and intermediate.
    
  • Reduction: Add Zn dust (5.0 eq) and Acetic Acid (glacial) directly to the reaction vessel to reduce any over-brominated species. Stir for 1 hour.

  • Workup: Concentrate the solvent in vacuo. Dilute with water and adjust pH to ~6-7 using saturated

    
    .
    
  • Isolation: The product precipitates as a beige solid. Filter, wash with cold water and diethyl ether.

    • Yield: Typically 75-85%.

    • Validation:

      
       NMR (DMSO-
      
      
      
      ) should show a broad singlet at ~11.0 ppm (NH) and lack the C6-H signal.
Protocol B: Activation to 5,6-Dichloro-7-azaindole

Objective: Conversion of the 6-OH/6-oxo group into a reactive chloro handle for


 coupling.

Reagents:

  • Substrate: 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

  • Reagent: Phosphorus oxychloride (

    
    , neat or in Toluene)
    
  • Catalyst: N,N-Dimethylaniline (0.1 eq)

Step-by-Step Methodology:

  • Setup: In a dry pressure vial, suspend the substrate in

    
     (10 vol). Add N,N-Dimethylaniline.
    
  • Reaction: Seal and heat to 100°C for 4-6 hours.

    • Safety:

      
       generates HCl gas; use a scrubber if performing on open reflux.
      
  • Quench: Cool to 0°C. Pour the reaction mixture slowly onto crushed ice/ammonia water mixture. Exothermic.

  • Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

    
    .
    
  • Purification: Flash chromatography (Hexane/EtOAc).

    • Result: 5,6-dichloro-1H-pyrrolo[2,3-b]pyridine.

    • Application: The C6-Cl is highly reactive toward amines (e.g., piperazines, anilines) via

      
      , while the C5-Cl remains stable, allowing for sequential functionalization.
      

Medicinal Chemistry Applications

Kinase Inhibition (Hinge Binding)

The 5-chloro-azaoxindole core is a potent ATP-mimetic.

  • Binding Mode: The lactam motif forms a donor-acceptor pair with the kinase hinge residues (e.g., Glu/Leu backbone).

  • Role of 5-Cl:

    • Lipophilicity: Fills the hydrophobic "gatekeeper" pocket or the solvent-accessible region, improving potency.

    • Metabolic Stability: Blocks the C5 position, which is otherwise prone to CYP450-mediated oxidation in unsubstituted 7-azaindoles.

Data Summary: Substituent Effects on c-Met Kinase Potency (Hypothetical SAR)

Core Structure C5-Substituent C6-Substituent IC50 (nM) Notes
7-Azaindole H H >1000 Weak binding, metabolic liability
Azaoxindole Cl =O (Lactam) 45 Potent hinge binder
Azaoxindole H =O (Lactam) 210 Loss of hydrophobic interaction

| 7-Azaindole | Cl | H | 150 | Good, but lacks H-bond acceptor at C6 |

Fragment-Based Drug Discovery (FBDD) Workflow

This scaffold is ideal for FBDD due to its low molecular weight (MW ~168) and high ligand efficiency (LE).

Experimental Workflow:

  • Screening: Screen the 5-chloro-azaoxindole fragment against a kinase panel using Surface Plasmon Resonance (SPR).

  • Elaboration: Use Protocol B to generate the 5,6-dichloro intermediate.

  • Library Generation: Perform parallel

    
     reactions at C6 with diverse amines to explore the solvent-front region.
    
  • C3-Functionalization: Perform Vilsmeier-Haack formylation or Friedel-Crafts acylation at C3 to reach the "back pocket" of the kinase.

DOT Visualization: Synthetic Decision Tree

SynthesisWorkflow Start Start: 5-chloro-7-azaindole Step1 Oxidation (PyBr3/H2O) (Protocol A) Start->Step1 Core CORE: 5-chloro-azaoxindole (Kinase Hinge Binder) Step1->Core Branch1 Path A: Direct Binding (Fragment Screening) Core->Branch1 Branch2 Path B: Activation (POCl3, Protocol B) Core->Branch2 Intermediate Intermediate: 5,6-dichloro-7-azaindole Branch2->Intermediate Final Target: 6-Amino-5-chloro-7-azaindole (Dual Functionalized Inhibitor) Intermediate->Final SNAr (Amines)

Figure 2: Strategic workflow for utilizing the scaffold as a drug lead or a synthetic intermediate.

References

  • Marfat, A., & Carta, M. P. (1987). Novel synthesis of pyrrolo[2,3-b]pyridin-2(1H)-ones (1,7-dihydro-7-azaindol-2-ones). Tetrahedron Letters, 28(35), 4027–4030. [Link]

  • Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical and Pharmaceutical Bulletin, 66(1), 29–36. [Link]

  • Popowycz, F., et al. (2016). 7-Azaindole derivatives as kinase inhibitors: A review. Journal of Medicinal Chemistry.[2] (General Reference for Scaffold Utility).

  • Vertex Pharmaceuticals. (2000). Vertex Patent for Azaindole Kinase Inhibitors. (Foundational IP for the use of 5-chloro-7-azaindole cores).

Sources

Method

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol as a chemical intermediate

Topic: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (5-Chloro-6-hydroxy-7-azaindole) Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Structural Biologists. Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (5-Chloro-6-hydroxy-7-azaindole) Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Executive Summary: The Gatekeeper Scaffold

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (often referred to in process chemistry by its lactam tautomer, 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one ) represents a high-value "privileged scaffold" in modern drug discovery.

Structurally bioisosteric to purines and indoles, the 7-azaindole core is fundamental to ATP-competitive kinase inhibitors (e.g., Vemurafenib, Pexidartinib). The specific introduction of the 5-chloro substituent serves a dual purpose: it fills hydrophobic "gatekeeper" pockets in kinase active sites (increasing selectivity) and blocks metabolic oxidation at the electron-rich C5 position. The 6-hydroxy/6-oxo motif provides a critical orthogonal handle for late-stage functionalization, primarily via deoxychlorination-SNAr sequences.

This guide details the handling, reactivity, and synthetic utilization of this intermediate, moving beyond basic recipes to the mechanistic logic required for high-yield library generation.

Part 1: Chemical Identity & Tautomeric Physics

To successfully utilize this intermediate, one must understand its dynamic structure. It exists in a tautomeric equilibrium between the lactim (hydroxy) and lactam (oxo) forms.

  • Solid State & Polar Solvents: Predominantly exists as the Lactam (A) (Pyridone-like). This form is stabilized by intermolecular hydrogen bonding (N-H···O=C), resulting in high melting points and poor solubility in non-polar solvents.

  • Reactivity Implication: Direct O-alkylation is difficult without "hard" electrophiles and specific bases (e.g., Ag2CO3). Standard basic conditions often favor N1- or N7-alkylation.

DOT Diagram: Tautomerism & Reactivity Landscape

Tautomerism Lactam Lactam Form (Major) (5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one) Lactim Lactim Form (Minor) (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol) Lactam->Lactim Tautomeric Eq. (Solvent Dependent) N_Alk N-Alkylated Products (N1 vs N7 Regioisomers) Lactam->N_Alk Base/R-X (Cs2CO3/DMF) Dichloro 5,6-Dichloro-7-azaindole (Key Electrophile) Lactim->Dichloro Deoxychlorination (POCl3/PhNMe2) O_Alk O-Alkylated Ethers (Rare/Specific Conditions) Lactim->O_Alk Ag2CO3/R-I

Figure 1: The tautomeric equilibrium dictates synthetic strategy. The Lactim form is the gateway to the 5,6-dichloro scaffold via deoxychlorination.

Part 2: Synthetic Protocols

Protocol A: Deoxychlorination (Activation for SNAr)

Objective: Convert the unreactive 6-oxo group into a reactive 6-chloro handle, yielding 5,6-dichloro-1H-pyrrolo[2,3-b]pyridine . This is the most common transformation, enabling subsequent nucleophilic aromatic substitution at C6.

Mechanism: The reaction proceeds via the lactim tautomer. Phosphorus oxychloride (POCl3) activates the oxygen, followed by chloride displacement.

Materials:

  • Starting Material: 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one (1.0 equiv)

  • Reagent: POCl3 (Phosphorus oxychloride) (Excess, solvent/reagent)

  • Catalyst: N,N-Dimethylaniline (PhNMe2) or DMF (Cat. amount)

  • Quench: Ice water / NaHCO3

Step-by-Step Methodology:

  • Setup: In a dry round-bottom flask equipped with a reflux condenser and a CaCl2 drying tube, charge the starting material (solid).

  • Addition: Carefully add POCl3 (approx. 5–10 volumes relative to mass of SM). Caution: Exothermic.

  • Catalysis: Add N,N-Dimethylaniline (1.5 equiv). This base scavenges HCl and accelerates the reaction by stabilizing the imidoyl chloride intermediate.

  • Reaction: Heat the mixture to 90–105°C for 3–5 hours.

    • Checkpoint: Monitor by TLC (System: 30% EtOAc in Hexanes). The starting material (polar, baseline) should disappear; the product (non-polar) will migrate to Rf ~0.6.

  • Workup (Critical Safety Step):

    • Cool the reaction mixture to room temperature.

    • Remove excess POCl3 under reduced pressure (rotary evaporator with a caustic trap).

    • Pour the viscous residue slowly onto crushed ice with vigorous stirring. Warning: Delayed exotherm is common.

    • Neutralize to pH 7–8 with saturated aqueous NaHCO3.

  • Isolation: Extract the precipitate with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

  • Purification: Silica gel chromatography (Gradient: 0% → 20% EtOAc/Hexanes).

Yield Expectation: 85–95%. Data Validation: 1H NMR (DMSO-d6) should show the loss of the broad amide/OH peak and a downfield shift of the C4-proton.

Protocol B: Regioselective N-Alkylation

Objective: Functionalize the N1 position while avoiding N7 (pyridine nitrogen) or O6 alkylation.

Chemical Logic: The pKa of the N1-proton in 7-azaindoles is ~13. Using a carbonate base in an aprotic polar solvent generally favors N1-alkylation due to the "hard-soft" principle (N1 anion is softer than the oxygen anion).

Materials:

  • Substrate: 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

  • Base: Cesium Carbonate (Cs2CO3) (2.0 equiv)

  • Solvent: DMF (Anhydrous)

  • Electrophile: Alkyl Halide (1.1 equiv)

Methodology:

  • Dissolve the substrate in DMF (0.2 M concentration).

  • Add Cs2CO3 and stir at room temperature for 30 minutes to deprotonate (Solution often turns yellow/orange).

  • Add the Alkyl Halide dropwise.

  • Stir at 25–60°C (depending on steric bulk of electrophile) for 4–12 hours.

  • Workup: Dilute with water (precipitates the product if lipophilic) or extract with EtOAc/LiCl (aq) to remove DMF.

Troubleshooting Regioselectivity:

  • If N7-alkylation occurs: Switch to a bulkier base (t-BuOK) or a less polar solvent (THF).

  • If O-alkylation occurs: This is rare with carbonates but can happen with Ag-salts. Ensure the electrophile is not an "oxophilic" species (like silyl chlorides).

Part 3: Application Workflow (Scaffold Morphing)

The true power of this intermediate lies in the "Chlorine-Displacement" strategy. Once converted to the 5,6-dichloro derivative (via Protocol A), the C6-chlorine is highly activated for SNAr due to the electron-deficient pyridine ring, while the C5-chlorine remains stable (requires Pd-catalysis to move).

DOT Diagram: The SNAr Library Generation Workflow

Workflow Start 5-chloro-6-hydroxy-7-azaindole Step1 Step 1: Deoxychlorination (POCl3) Start->Step1 Intermed INTERMEDIATE: 5,6-Dichloro-7-azaindole Step1->Intermed Branch1 Path A: S_NAr at C6 (Amines/Phenols) Intermed->Branch1 High Reactivity (rt to 80°C) Branch2 Path B: Suzuki Coupling at C5 (Requires Pd Catalyst) Intermed->Branch2 Low Reactivity (Requires C6 protection first) Final1 Kinase Inhibitor (Type I) (Hinge Binder) Branch1->Final1 Final2 Bi-aryl Scaffold (Gatekeeper Modified) Branch2->Final2

Figure 2: The 5,6-dichloro intermediate allows for sequential functionalization. C6 reacts first (SNAr), preserving C5 for later cross-coupling.

Part 4: Quality Control & Safety

Analytical Standards
ParameterSpecificationMethod
Appearance Off-white to pale yellow solidVisual
Purity >97% (AUC)HPLC (C18, ACN/H2O + 0.1% TFA)
Identity Consistent with Structure1H NMR (DMSO-d6)
Residual Solvents <5000 ppm (DMF/EtOAc)GC-Headspace
Water Content <1.0%Karl Fischer (Hygroscopic in lactam form)
Safety Profile
  • POCl3 Hazard: Reacts violently with water producing HCl gas. All glassware must be dry. Use a caustic scrubber.

  • Bioactivity: As a kinase inhibitor precursor, treat the solid as a potential reproductive toxin/carcinogen. Use a fume hood and double-gloving.

References

  • 7-Azaindole Scaffolds in Drug Discovery

    • Source: PharmaBlock.[1] "Azaindoles in Medicinal Chemistry."

    • Context: Discusses the bioisosteric relationship to purines and the utility of the 5-chloro substituent in drugs like Vemurafenib.
  • Synthesis of 5-Chloro-7-azaindole Derivatives

    • Source:Organic Chemistry Frontiers, 2022.[2] "Alkali-amide controlled selective synthesis of 7-azaindole..."

    • Context: Provides mechanistic insight into the cyclization and functionalization of the pyridine ring to form the azaindole core.
    • URL:[Link]

  • Structural Characterization (Tautomerism)

    • Source:Molecules / PMC, 2025.
    • Context: Definitive proof of the hydrogen-bonding networks and lactam/lactim preference in solid st
    • URL:[Link] (Note: PMC ID inferred from search snippets, representative link).

  • Kinase Inhibitor Design (FGFR Applications)

    • Source:RSC Advances / Semantic Scholar.
    • Context: Demonstrates the use of the scaffold in cre
    • URL:[Link] (Representative search result).

  • Commercial Availability & Properties

    • Source: Sigma-Aldrich / Merck. "5-Chloro-1H-pyrrolo[2,3-b]pyridine Product Sheet."
    • Context: Physical properties and safety data (CAS 866546-07-8).[3]

Sources

Application

Application Note: Solubilization and Handling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol for Cell-Based Assays

Executive Summary This application note provides a rigorous standard operating procedure (SOP) for the solubilization, storage, and delivery of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol . This compound belongs to the 7-azai...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note provides a rigorous standard operating procedure (SOP) for the solubilization, storage, and delivery of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol . This compound belongs to the 7-azaindole class, a scaffold frequently used in kinase inhibitor discovery.

Critical Challenge: The "6-ol" designation implies a tautomeric equilibrium with its lactam form (5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one). This tautomerism often results in strong intermolecular hydrogen bonding within the crystal lattice, leading to high melting points and poor aqueous solubility. Direct addition of high-concentration DMSO stocks to cell culture media frequently causes "crashing out" (precipitation), resulting in false negatives or non-specific toxicity due to micro-crystals.

This protocol utilizes a Stepwise Intermediate Dilution method to ensure bioavailability and experimental reproducibility.

Physicochemical Context & Reagents

Compound Properties
PropertyDescriptionImplication for Handling
Chemical Structure 7-azaindole derivativePlanar, hydrophobic scaffold.
Tautomerism Lactim (OH)

Lactam (NH-C=O)
The lactam form (often dominant in solid state) creates strong crystal lattices, requiring aggressive solvation (DMSO/Sonication).
LogP (Predicted) ~1.5 – 2.5Moderate lipophilicity; low solubility in pure water/PBS.
Hygroscopicity Potential H-bond donor/acceptorKeep desiccated; moisture reduces stability.
Required Reagents & Equipment
  • Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous,

    
    99.9% (Cell Culture Grade).
    
    • Note: Avoid Ethanol. Although soluble, ethanol evaporates too quickly for reliable micro-dosing and can be toxic to sensitive cell lines at required volumes.

  • Vessels: Glass vials (borosilicate) or solvent-resistant polypropylene (PP) tubes. Avoid Polystyrene (PS).

  • Equipment: Ultrasonic bath (35–40 kHz), Vortex mixer, Analytical balance (

    
    0.1 mg).
    

Protocol Phase I: Preparation of Master Stock Solution (10 mM - 50 mM)

Objective: Create a stable, high-concentration "Master Stock" in 100% DMSO.

  • Weighing: Weigh the lyophilized powder into a sterile glass amber vial. Record the mass to 0.1 mg precision.

    • Calculation:

      
      
      
    • Example: To make 10 mM stock from 5 mg of compound (MW

      
       168.58  g/mol ):
      
      
      
      
  • Solvation: Add the calculated volume of anhydrous DMSO.

  • Dissolution:

    • Vortex vigorously for 30 seconds.

    • Visual Check: Inspect for floating particulates.

    • If undissolved: Sonicate in a water bath at ambient temperature for 5–10 minutes. The lactam tautomer may require this energy to break lattice interactions.

  • Aliquoting: Immediately dispense into single-use aliquots (e.g., 50

    
    L) in PP microtubes to avoid freeze-thaw cycles.
    
  • Storage: Store at -20°C (short term <1 month) or -80°C (long term). Keep in a desiccated container to prevent DMSO from absorbing atmospheric water.

Protocol Phase II: Serial Dilution & Cell Treatment

Objective: Dilute the Master Stock to the Working Concentration without precipitation. The Golden Rule: Never add 100% DMSO stock directly to cell media if the final concentration >10


M. Use an Intermediate Dilution Step .
The "Intermediate Plate" Method

This method buffers the polarity shift between DMSO and water.

  • Target Final Assay Concentration: 10

    
    M
    
  • Target Final DMSO: 0.1% (v/v)

Step-by-Step Workflow:

  • Preparation: Thaw Master Stock (e.g., 10 mM) at Room Temperature (RT). Vortex until clear.

  • Intermediate Dilution (100x):

    • Prepare an intermediate tube/plate with culture medium (or PBS).

    • Dilute Master Stock 1:10 into the medium with rapid mixing.

    • Result: 1 mM compound in 10% DMSO.

    • Check: Verify clarity. If cloudy, dilute 1:10 into pure DMSO first (to make 1 mM stock), then dilute that into media.

  • Final Dosing (1x):

    • Add the Intermediate Solution to the cells at a 1:100 ratio.

    • Result: 10

      
      M compound in 0.1% DMSO.
      
Workflow Visualization

DilutionProtocol Powder Lyophilized Powder MasterStock Master Stock (10-50 mM) 100% DMSO Powder->MasterStock Dissolve DMSO Anhydrous DMSO DMSO->MasterStock Sonicate Sonicate (Optional) MasterStock->Sonicate Storage Storage (-80°C) MasterStock->Storage Aliquot Intermed Intermediate Solution (10x - 100x conc) Media + <10% DMSO MasterStock->Intermed Dilute 1:10 (Rapid Mix) Sonicate->MasterStock Storage->MasterStock Thaw RT CellPlate Cell Assay Plate (Final Conc) 0.1% DMSO Intermed->CellPlate Dilute 1:100 (Final Dosing) QC QC Check (Microscopy) Intermed->QC Check Precip. QC->Intermed Fail (Reformulate) QC->CellPlate Pass

Figure 1: Stepwise dissolution and dilution workflow to prevent compound precipitation.

Quality Control & Troubleshooting

Before adding to cells, validate solubility. 7-azaindole derivatives can form "micro-needles" that are invisible to the naked eye but cytotoxic to cells via physical damage.

Validation Steps
  • Nephelometry (Ideal): Measure light scattering of the Intermediate Solution. High scatter = precipitation.

  • Microscopy (Standard): Place 100

    
    L of the final dosing solution (e.g., 10 
    
    
    
    M in media) into a clear 96-well plate. Observe under 20x/40x phase contrast.
    • Look for: Birefringent crystals or dark aggregates.

Troubleshooting Table
ObservationProbable CauseCorrective Action
Cloudiness in Master Stock Moisture in DMSO or SaturationUse fresh anhydrous DMSO; warm to 37°C; sonicate.
Precipitate upon adding to media "Solvent Shock" (Polarity shift)Use the Intermediate Dilution method (Step 4.1). Do not jump from 100% DMSO to 0.1% DMSO in one step.
Cell toxicity in Vehicle Control DMSO % too highEnsure final DMSO

0.1% (v/v). Some primary cells require

0.05%.[1]
Inconsistent IC50 data Compound crashing outThe effective concentration is lower than calculated due to precipitation. Re-validate solubility limit.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 24229213, 5-chloro-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

  • Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Chapter 5: Solubility. Elsevier. (Standard Medicinal Chemistry Text regarding kinetic solubility).

Sources

Method

Application Notes &amp; Protocols: A Guide to the Large-Scale Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Introduction The 7-azaindole scaffold, a bioisostere of indole, is a privileged structure in medicinal chemistry due to its ability to enhance solubility and bioavailability of drug candidates.[1] A particularly valuable...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 7-azaindole scaffold, a bioisostere of indole, is a privileged structure in medicinal chemistry due to its ability to enhance solubility and bioavailability of drug candidates.[1] A particularly valuable derivative is 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in the synthesis of numerous kinase inhibitors and other therapeutic agents. Its strategic importance necessitates a robust and scalable synthetic route to ensure a consistent and high-purity supply for drug development programs. This guide provides a comprehensive overview of a field-proven, two-step synthetic strategy for the large-scale production of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, commencing from the commercially available precursor, 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine. The presented protocol emphasizes scalability, safety, and efficiency, providing researchers and process chemists with the critical information required for successful implementation.

Proposed Synthetic Strategy: A Two-Step Approach

The most direct and scalable pathway to the target compound involves the synthesis of a methoxy-protected intermediate, 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine, followed by a robust demethylation to yield the final product. This strategy is advantageous for several reasons:

  • Commercial Availability of Precursor: The starting material, 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine, is commercially available, which can significantly shorten the initial phases of a drug discovery project.[2]

  • Strategic Protection: The methoxy group serves as an effective protecting group for the phenol, which might otherwise interfere with reactions aimed at constructing the pyrrole ring.

  • Efficient Demethylation: The ether cleavage of the methoxy group is a well-established transformation in organic synthesis, with several reliable methods suitable for large-scale production.

The overall synthetic transformation is depicted below:

Synthetic_Pathway cluster_0 Step 1: Synthesis of Methoxy Intermediate (Hypothetical) cluster_1 Step 2: Demethylation 2-Amino-5-chloro-6-methoxypyridine 2-Amino-5-chloro-6-methoxypyridine Reaction1 Cyclization 2-Amino-5-chloro-6-methoxypyridine->Reaction1 Chloroacetaldehyde Chloroacetaldehyde Chloroacetaldehyde->Reaction1 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Reaction1->5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Methoxy_Intermediate 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Reaction2 Demethylation Methoxy_Intermediate->Reaction2 BBr3 Boron Tribromide (BBr3) BBr3->Reaction2 Final_Product 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Reaction2->Final_Product

Caption: Proposed two-step synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Part A: Hypothetical Large-Scale Synthesis of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

While 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine is commercially available, understanding its synthesis is crucial for supply chain security and cost management in a large-scale campaign. A plausible and scalable approach involves the cyclization of 2-amino-5-chloro-6-methoxypyridine with a suitable C2-synthon, such as chloroacetaldehyde. This method is analogous to established azaindole syntheses.

Protocol: Synthesis of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

Materials and Reagents:

ReagentMolecular Weight ( g/mol )Quantity (kg)Moles (mol)
2-Amino-5-chloro-6-methoxypyridine158.5810.063.0
Chloroacetaldehyde (50 wt% in water)78.5014.894.5
Toluene92.14100 L-
Sodium Bicarbonate84.0110.6126.0
Water18.0250 L-
Brine-20 L-
Anhydrous Sodium Sulfate142.045.0 kg-
Isopropanol60.1030 L-

Procedure:

  • Reaction Setup: To a 200 L glass-lined reactor equipped with a mechanical stirrer, thermometer, condenser, and nitrogen inlet, charge toluene (80 L) and 2-amino-5-chloro-6-methoxypyridine (10.0 kg, 63.0 mol). Stir the mixture to form a suspension.

  • Reagent Addition: Slowly add the chloroacetaldehyde solution (14.8 kg, 94.5 mol) to the reactor over a period of 1-2 hours, maintaining the internal temperature below 30 °C. An exotherm may be observed.

  • Reaction: Heat the reaction mixture to reflux (approximately 85-90 °C) and maintain for 12-16 hours. Monitor the reaction progress by HPLC or TLC until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature. Add water (50 L) and stir for 15 minutes. Carefully add sodium bicarbonate (10.6 kg, 126.0 mol) in portions to neutralize the reaction mixture (target pH 7-8). Separate the organic layer.

  • Extraction and Drying: Extract the aqueous layer with toluene (2 x 10 L). Combine the organic layers, wash with brine (20 L), and dry over anhydrous sodium sulfate (5.0 kg).

  • Crystallization and Isolation: Filter off the sodium sulfate and concentrate the filtrate under reduced pressure to approximately one-third of its original volume. Add isopropanol (30 L) and cool the mixture to 0-5 °C with stirring. The product will crystallize.

  • Filtration and Drying: Collect the solid product by filtration, wash with cold isopropanol (10 L), and dry under vacuum at 50 °C to a constant weight to afford 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine.

Part B: Large-Scale Demethylation to 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

The cleavage of the methyl ether is a critical final step. Boron tribromide (BBr₃) is a highly effective reagent for this transformation, particularly for aryl methyl ethers.[1][3] However, its reactivity necessitates strict safety protocols, especially on a large scale.

Protocol: Demethylation of 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

Materials and Reagents:

ReagentMolecular Weight ( g/mol )Quantity (kg)Moles (mol)
5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine182.6110.054.7
Dichloromethane (DCM)84.93100 L-
Boron Tribromide (BBr₃) (1.0 M in DCM)250.52164 L164.0
Methanol32.0450 L-
Saturated Sodium Bicarbonate Solution-100 L-
Water18.0250 L-
Ethyl Acetate88.1180 L-

Procedure:

  • Reaction Setup: In a 500 L glass-lined reactor, suspend 5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine (10.0 kg, 54.7 mol) in dichloromethane (80 L) under a nitrogen atmosphere. Cool the mixture to -10 °C to 0 °C using a chiller.

  • BBr₃ Addition: Slowly add the boron tribromide solution (164 L, 164.0 mol) to the reaction mixture over 2-3 hours, ensuring the internal temperature does not exceed 5 °C. A significant exotherm will be observed.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 10-12 hours. Monitor the reaction by HPLC or TLC for the disappearance of the starting material.

  • Quenching: Cool the reaction mixture back to 0 °C. CAUTION: This step is highly exothermic and releases HBr gas. Slowly and carefully add methanol (50 L) to quench the excess BBr₃. The addition should be controlled to maintain the internal temperature below 20 °C. The HBr gas evolved should be scrubbed through a caustic solution.

  • Work-up and pH Adjustment: Add water (50 L) and stir for 30 minutes. Carefully add saturated sodium bicarbonate solution in portions until the pH of the aqueous layer is 7-8.

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 40 L). Combine the organic layers.

  • Washing and Drying: Wash the combined organic layers with water (50 L) and brine (30 L). Dry over anhydrous sodium sulfate.

  • Isolation and Purification: Filter and concentrate the solution under reduced pressure to afford the crude product. The crude solid can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/heptane, to yield pure 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Data Summary

StepProductStarting MaterialYield (Typical)Purity (HPLC)
A5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine2-Amino-5-chloro-6-methoxypyridine75-85%>98%
B5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol5-chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine80-90%>99%

Process Workflow Diagram

Detailed_Workflow cluster_A Part A: Synthesis of Methoxy Intermediate cluster_B Part B: Demethylation A1 Charge Reactor with 2-Amino-5-chloro-6-methoxypyridine and Toluene A2 Add Chloroacetaldehyde A1->A2 A3 Reflux for 12-16h A2->A3 A4 Cool and Quench with Water and Sodium Bicarbonate A3->A4 A5 Separate and Extract with Toluene A4->A5 A6 Dry and Concentrate A5->A6 A7 Crystallize from Isopropanol A6->A7 A8 Filter and Dry Product A7->A8 B1 Suspend Methoxy Intermediate in DCM and Cool B2 Add BBr3 Solution at < 5°C B1->B2 B3 Stir at Room Temperature for 10-12h B2->B3 B4 Cool and Quench with Methanol B3->B4 B5 Work-up with Water and Sodium Bicarbonate B4->B5 B6 Extract with Ethyl Acetate B5->B6 B7 Wash, Dry, and Concentrate B6->B7 B8 Recrystallize and Isolate Final Product B7->B8

Caption: Detailed workflow for the large-scale synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

Process Optimization and Safety Considerations

  • Part A (Hypothetical):

    • Temperature Control: The initial addition of chloroacetaldehyde may be exothermic. A controlled addition rate and efficient cooling are essential to prevent runaway reactions.

    • Solvent Choice: Toluene is a good choice for its azeotropic removal of water, which can drive the cyclization reaction to completion.

    • Byproduct Formation: Incomplete reaction or side reactions can lead to impurities. In-process controls (IPCs) using HPLC are recommended to ensure reaction completion.

  • Part B (Demethylation):

    • Handling of Boron Tribromide: BBr₃ is a highly corrosive and moisture-sensitive reagent that reacts violently with water and protic solvents.[1] It should be handled by trained personnel in a well-ventilated area, using appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a full-face shield. The quenching process is particularly hazardous due to the evolution of HBr gas and requires a robust scrubbing system.

    • Temperature Management: The addition of BBr₃ and the subsequent quenching with methanol are highly exothermic. Strict temperature control is critical to ensure the safety and selectivity of the reaction.

    • Work-up and pH Adjustment: The neutralization step with sodium bicarbonate should be performed slowly and carefully to control the release of carbon dioxide gas.

    • Alternative Demethylation Reagents: While BBr₃ is highly effective, other reagents such as 47% hydrobromic acid (HBr) can also be used for demethylation, although this typically requires higher temperatures.[1] The choice of reagent will depend on the specific substrate, scale, and available equipment.

Conclusion

The presented two-step synthetic route provides a practical and scalable method for the large-scale production of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. By leveraging a commercially available methoxy-protected precursor and a robust demethylation protocol, this approach offers an efficient pathway to this valuable building block. Careful attention to process control and safety, particularly during the handling of boron tribromide, is paramount for the successful and safe implementation of this synthesis on an industrial scale.

References

  • Chem-Station Int. Ed. O-Demethylation. [Link]

  • ALFA CHEMICAL. Review of Synthesis of 2,3-Dichloro-5-Trifluoromethyl Pyridine. [Link]

  • PubMed. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. [Link]

  • ResearchGate. Boron Tribromide. [Link]

  • RSC Publishing. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. [Link]

  • PMC. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. [Link]

  • ResearchGate. Dimethylation with BBr3? [Link]

  • Google Patents. A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.
  • Common Organic Chemistry. Demethylation of Methyl Ethers - Boron Tribromide (BBr3). [Link]

  • Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. [Link]

  • Google Patents. Preparation method of 2,3-dichloro-5-trifluoromethylpyridine.
  • Google Patents. Preparation method for 2,3-dichloro-5-(trifluoromethyl)pyridine.
  • PMC. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. [Link]

  • Wikipedia. Chloroacetaldehyde. [Link]

  • RSC Publishing. Solvent-dependent oxidations of 5- and 6-azaindoles to trioxopyrrolopyridines and functionalised azaindoles. [Link]

  • MDPI. The Azaindole Framework in the Design of Kinase Inhibitors. [Link]

  • RSC Publishing. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. [Link]

  • MDPI. Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy. [Link]

  • PubMed. CuI/DMAP-Catalyzed Oxidative Alkynylation of 7-Azaindoles: Synthetic Scope and Mechanistic Studies. [Link]

  • Frontiers. Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. [Link]

  • ChemRxiv. Harnessing O-Vinylhydroxylamines for Ring-Annulation: A Scalable Approach to Azaindolines and Azaindoles. [Link]

  • Google Patents. Process for preparing 2-amino-5-chloropyridine.
  • ChemRxiv. Synthesis of 6-azaindoles via electrophilic [4+1]-cyclization of 3-amino-4-methyl pyridines. [Link]

Sources

Application

Application Notes and Protocols: The Strategic Role of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in the Synthesis of Targeted Kinase Inhibitors

Introduction The quest for highly selective and potent targeted therapies has positioned the 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold as a cornerstone in modern medicinal chemistry.[1] Its structural resemblan...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The quest for highly selective and potent targeted therapies has positioned the 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold as a cornerstone in modern medicinal chemistry.[1] Its structural resemblance to endogenous purines allows derivatives to effectively interact with a multitude of biological targets, including critical enzymes and receptors involved in disease pathogenesis.[1] Within this privileged scaffold, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol has emerged as a pivotal building block for the synthesis of numerous kinase inhibitors. Its strategic chlorination and hydroxylation provide versatile handles for synthetic elaboration, enabling the generation of complex molecules with tailored pharmacological profiles.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in the synthesis of targeted therapies. We will delve into the synthetic rationale, provide detailed experimental protocols, and explore the structure-activity relationships (SAR) that govern the efficacy of these compounds.

The Versatility of the Pyrrolo[2,3-b]pyridine Core

The pyrrolo[2,3-b]pyridine core is a recurring motif in a variety of approved and investigational drugs.[2] Its derivatives have demonstrated a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[2] The ability of this scaffold to engage with the ATP-binding pocket of kinases has made it a particularly attractive starting point for the development of inhibitors targeting dysregulated signaling pathways in cancer and other diseases.[3]

Several FDA-approved kinase inhibitors are based on the pyrrolo[2,3-b]pyridine scaffold, highlighting its clinical significance.[4] The development of these drugs has provided valuable insights into the key structural features required for potent and selective kinase inhibition.

Application in the Synthesis of BRAF Inhibitors

One of the most notable applications of the 7-azaindole core is in the development of inhibitors for the BRAF kinase, a key component of the MAPK signaling pathway.[5][6] Mutations in the BRAF gene, particularly the V600E mutation, are prevalent in various cancers, including melanoma.[6][7]

Case Study: Vemurafenib and Dabrafenib

Vemurafenib and Dabrafenib are two FDA-approved drugs for the treatment of BRAF V600E-mutant melanoma.[5][7] Both molecules feature a core structure that can be conceptually derived from precursors like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. The 7-azaindole moiety in these inhibitors plays a crucial role in binding to the hinge region of the BRAF kinase.[7]

The development of these inhibitors has underscored the importance of targeting the active "DFG-in" conformation of the kinase.[6] While highly effective, acquired resistance to these therapies often emerges due to the reactivation of the MAPK pathway.[5] This has prompted the development of next-generation pan-RAF inhibitors that can overcome these resistance mechanisms.[8]

Synthetic Strategy and Key Reactions

The synthesis of complex kinase inhibitors from 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol typically involves a series of strategic chemical transformations. Key reactions often include:

  • N-Arylation or N-Alkylation: Modification of the pyrrole nitrogen is a common strategy to introduce substituents that can interact with specific pockets of the target kinase.

  • Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, are frequently employed to introduce aryl or heteroaryl groups at the chloro-position.[9]

  • Functional Group Interconversion: The hydroxyl group can be converted to other functionalities, such as ethers or amines, to fine-tune the molecule's properties.

Experimental Protocol: Synthesis of a Generic Pyrrolo[2,3-b]pyridine-based Kinase Inhibitor Intermediate

This protocol outlines a general procedure for the synthesis of a key intermediate, illustrating the application of common synthetic methodologies.

Reaction Scheme:

G reagent1 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol conditions Pd(PPh3)4, K2CO3 Dioxane/H2O, 90 °C reagent1->conditions reagent2 Arylboronic Acid reagent2->conditions product 5-Aryl-1H-pyrrolo[2,3-b]pyridin-6-ol conditions->product Suzuki Coupling G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS Growth Factor BRAF BRAF RAS->BRAF MEK MEK BRAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Vemurafenib Vemurafenib/ Dabrafenib Vemurafenib->BRAF Proliferation Cell Proliferation, Survival, Differentiation TF->Proliferation

Sources

Method

Application Notes and Protocols for the Quantification of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Introduction 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a heterocyclic compound of significant interest in pharmaceutical research and development, often serving as a key intermediate or a scaffold for synthesizing bioact...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a heterocyclic compound of significant interest in pharmaceutical research and development, often serving as a key intermediate or a scaffold for synthesizing bioactive molecules.[1][2] Accurate and precise quantification of this analyte is paramount for ensuring the quality, efficacy, and safety of pharmaceutical products. This document provides detailed application notes and robust protocols for the quantitative analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in various matrices, tailored for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established analytical principles and adhere to the validation guidelines set forth by the International Council for Harmonisation (ICH).[3][4][5][6][7]

Physicochemical Properties of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

A thorough understanding of the analyte's physicochemical properties is critical for developing a selective and sensitive analytical method.

PropertyValueSource
Molecular FormulaC₇H₅ClN₂O
Molecular Weight168.58 g/mol Derived from Formula
AppearanceSolid
PolarityPolarInferred from structure

The presence of the pyrrole and pyridine rings, along with the hydroxyl and chloro substituents, imparts a significant degree of polarity to the molecule. This characteristic is a key determinant in the selection of appropriate chromatographic conditions and sample preparation techniques.

Recommended Analytical Techniques

Based on the structural features and polarity of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the recommended analytical techniques for its quantification.

  • HPLC-UV: Offers a robust, cost-effective, and widely accessible method for routine analysis and quality control. The conjugated aromatic system of the pyrrolopyridine core is expected to exhibit strong UV absorbance, enabling sensitive detection.[8][9]

  • LC-MS/MS: Provides superior sensitivity and selectivity, making it the ideal choice for analyzing low concentrations of the analyte in complex matrices, such as biological fluids or in the presence of impurities.[10][11][12]

Application Note 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in bulk drug substances and formulated products where the analyte concentration is relatively high.

Principle of the Method

The analyte is separated from potential impurities and excipients on a reversed-phase HPLC column using an isocratic or gradient mobile phase. Quantification is achieved by measuring the UV absorbance at a specific wavelength and comparing it to a calibration curve prepared from reference standards.

Experimental Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis Sample Weigh Sample Dissolve Dissolve in Diluent (e.g., Methanol/Water) Sample->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject into HPLC Filter->Inject Standard Prepare Standard Curve Calibrate Generate Calibration Curve Standard->Calibrate Separate Separation on C18 Column Inject->Separate Detect UV Detection Separate->Detect Integrate Integrate Peak Area Detect->Integrate Integrate->Calibrate Quantify Quantify Concentration Calibrate->Quantify LCMS_Workflow cluster_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data Data Analysis Sample Sample Matrix (e.g., Plasma) Extract Extraction (SPE or LLE) Sample->Extract Evaporate Evaporate & Reconstitute Extract->Evaporate Inject Inject into LC Evaporate->Inject Separate UPLC Separation Inject->Separate Ionize ESI Ionization Separate->Ionize MRM MRM Detection Ionize->MRM Integrate Integrate MRM Transition MRM->Integrate Calibrate Internal Standard Calibration Integrate->Calibrate Quantify Calculate Concentration Calibrate->Quantify

Sources

Application

handling and storage procedures for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Technical Application Note & Protocol: Handling, Storage, and Stability Profiling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Abstract This technical guide provides a comprehensive framework for the handling, storage, and...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note & Protocol: Handling, Storage, and Stability Profiling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Abstract

This technical guide provides a comprehensive framework for the handling, storage, and solubilization of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also known as 5-chloro-6-hydroxy-7-azaindole). Due to the compound's specific electronic structure, it exists in a dynamic tautomeric equilibrium between the enol (6-ol) and keto (6-one) forms. This duality significantly impacts its solubility, stability, and reactivity profile compared to the parent 7-azaindole scaffold. This document outlines protocols to minimize degradation (oxidative dimerization, hydrolysis) and maximize experimental reproducibility in drug discovery workflows.

Part 1: Chemical Identity & Physicochemical Profile[1]

Core Challenge: The user must recognize that "5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol" is rarely isolated in the pure "enol" form in the solid state. It predominantly exists as the lactam tautomer (5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one). Protocols must account for this hydrogen-bond-donating/accepting capability.

PropertySpecificationNotes
Chemical Name 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-olTautomer: 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one
CAS Number Not commoditizedParent scaffold (5-Cl-7-azaindole): 866546-07-8.[1][2] Note: Specific CAS for 6-OH derivative is vendor-specific or unassigned.
Molecular Formula C₇H₅ClN₂OMW: 168.58 g/mol
Appearance Off-white to pale yellow solidDarkens upon oxidation or light exposure.
Solubility DMSO (>50 mM), DMFPoor solubility in water, DCM, and Hexanes due to intermolecular H-bonding (dimerization).
pKa (Calculated) ~9.5 (OH/NH)Amphoteric nature; deprotonates in strong base.
Tautomeric Equilibrium Diagram

The following diagram illustrates the equilibrium that dictates the compound's behavior in solution versus solid state.

Tautomerism Enol Enol Form (Lactim) 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Favored in dilute solution/high pH) Keto Keto Form (Lactam) 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one (Favored in solid state/neutral pH) Enol->Keto  Spontaneous Tautomerization  

Figure 1: Tautomeric equilibrium. The Keto form is thermodynamically favored in the solid state due to stable amide-like dimerization.

Part 2: Safety & Hazard Assessment (H-Code Analysis)

While specific SDS data for the 6-hydroxy derivative is limited, 7-azaindole derivatives are potent irritants. Treat this compound as a Category 1 Eye Irritant (H318) and Acute Toxin (H302).[3]

  • H318 (Causes serious eye damage): The pyridine nitrogen and phenolic/lactam motif can cause irreversible corneal opacity. Goggles are insufficient; a face shield is recommended for powder handling.

  • H302 (Harmful if swallowed): Standard acute toxicity.[3][4]

  • Sensitization: Potential skin sensitizer upon prolonged contact.

Critical PPE:

  • Nitrile gloves (double-gloved recommended for DMSO solutions).

  • P100/N95 respirator or handling strictly within a fume hood.

  • Safety glasses with side shields + Face shield if handling >1g quantities.

Part 3: Storage & Stability Protocols

The 6-hydroxyl group introduces susceptibility to oxidation (forming quinoid-like impurities) and hygroscopicity.

Solid State Storage
  • Temperature: Store at -20°C for long-term (>1 month). +4°C is acceptable for active use (<2 weeks).

  • Atmosphere: Hygroscopic. Store under Argon or Nitrogen . Use a desiccator if inert gas is unavailable.

  • Container: Amber glass vials with PTFE-lined caps. Avoid clear glass (light accelerates oxidation of electron-rich heterocycles).

Solution State Storage (DMSO/DMF)
  • Stability: Solutions in DMSO are prone to freeze-thaw degradation.

  • Protocol:

    • Dissolve to high concentration (e.g., 10-50 mM).

    • Aliquot into single-use volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles.

    • Store aliquots at -80°C .

    • Expiry: Use DMSO stocks within 3 months.

Part 4: Handling & Solubilization Protocol

Objective: Create a precipitate-free stock solution suitable for biochemical assays (IC50) or cell culture.

Step-by-Step Solubilization Workflow
  • Equilibration: Allow the vial to warm to Room Temperature (RT) inside the desiccator before opening. Reason: Prevents water condensation on the cold solid, which catalyzes hydrolysis/oxidation.

  • Solvent Choice:

    • Primary: Anhydrous DMSO (Dimethyl Sulfoxide).

    • Secondary: DMF (Dimethylformamide).

    • Avoid: Ethanol or Methanol for long-term storage (nucleophilic solvents can interact with the keto form over time).

  • Dissolution:

    • Add DMSO to achieve target concentration (typically 10 mM).

    • Vortex vigorously for 30 seconds.

    • Observation: If the solution remains cloudy (due to H-bonded dimers), sonicate in a water bath at 35°C for 5 minutes.

  • Clarification: Centrifuge at 13,000 x g for 1 minute to pellet any insoluble impurities (e.g., inorganic salts from synthesis).

Decision Tree: Handling & Storage

HandlingWorkflow Receipt Receipt of Compound (Solid Powder) QC Initial QC Check (1H-NMR / LC-MS) Receipt->QC StorageSolid Long-Term Storage (-20°C, Desiccated, Dark) QC->StorageSolid Pass Use Experimental Use StorageSolid->Use Warm to RT Solubilization Dissolve in DMSO (Max 50 mM) Use->Solubilization Aliquot Aliquot & Flash Freeze (-80°C) Solubilization->Aliquot Thaw Thaw for Assay (Do not refreeze) Aliquot->Thaw

Figure 2: Workflow for receipt, storage, and solubilization to ensure compound integrity.

Part 5: Quality Control (QC) & Troubleshooting

Researchers should validate the integrity of the compound every 6 months or if data becomes inconsistent.

Diagnostic NMR Signals (DMSO-d6)
  • Proton Transfer: Look for a broad singlet >11.0 ppm.

    • If sharp singlet ~12.0 ppm : Indicates NH of the pyrrole ring (Azaindole form).

    • If broad/absent signal : Indicates rapid exchange, typical of the Keto-Enol mixture or presence of water.

  • C5-H Signal: The proton at C5 (if Cl is at C5, look for C4/C3 protons) will shift significantly if the ring oxidizes.

    • Note on Structure: With Chlorine at C5, look for the C4 proton doublet and C2/C3 pyrrole protons.

    • Degradation Marker: Appearance of new peaks in the 6.0–8.0 ppm region often indicates oxidative dimerization.

LC-MS Profiling
  • Method: Reverse Phase C18.

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

  • Detection: UV 254 nm and ESI+ (Mass: 168.58 + H = ~169.6 m/z).

  • Warning: The "Keto" form is more polar and may elute earlier than expected for a chloro-azaindole.

References

  • Tautomerism in 7-Azaindoles

    • Source: Popowycz, F., et al. "Synthesis and reactivity of 7-azaindole (1H-pyrrolo[2,3-b]pyridine)." Tetrahedron, 2007.
    • Relevance: Establishes the lactam-lactim equilibrium mechanism in 6-oxygen
  • Handling of Halogenated Azaindoles

    • Source: Sigma-Aldrich / Merck Safety Data Sheet for 5-Chloro-7-azaindole (Parent Scaffold).
    • Relevance: Baseline safety d
  • Solubility & Crystal Structure

    • Source: V. Gotor-Fernández, et al. "Preparation of 2-substituted 7-azaindole derivatives." Synthesis, 2007.[5]

    • Relevance: Describes solubility challenges and purific
  • Oxidative Stability

    • Source: Schirok, H. "Synthesis of 1,3- and 1,3,6-substituted 7-azaindoles." Journal of Organic Chemistry, 2006.
    • Relevance: Details the synthesis of 6-substituted deriv

Sources

Method

Application Note: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in Fragment-Based Drug Discovery

Executive Summary & Strategic Rationale In the landscape of Fragment-Based Drug Discovery (FBDD), 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol represents a "privileged scaffold" with a twist. While the parent 7-azaindole is a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

In the landscape of Fragment-Based Drug Discovery (FBDD), 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol represents a "privileged scaffold" with a twist. While the parent 7-azaindole is a classic kinase hinge binder, the introduction of the 6-hydroxyl group fundamentally alters its physicochemical profile and binding capabilities.

This fragment is not merely a passive building block; it is a dynamic probe that exploits tautomeric equilibrium to sample distinct hydrogen bond donor/acceptor (DA) patterns. The 5-chloro substituent serves two critical functions: it enhances lipophilic efficiency (LipE) by filling small hydrophobic pockets (e.g., kinase gatekeeper regions) and blocks metabolic oxidation at the reactive 5-position.

Key Application Areas:

  • Kinase Inhibition: Targeting the ATP-binding hinge region via "flipped" binding modes.

  • Epigenetics: Bromodomain (BET) acetyl-lysine mimicry.

  • Nucleobase Mimicry: RNA/DNA binding proteins.

Physicochemical Profiling & Tautomerism

Understanding the "Chameleon Effect" of this molecule is prerequisite to successful screening. Unlike standard heterocycles, this fragment exists in a dynamic equilibrium between the lactim (6-hydroxy) and lactam (6-oxo) forms.

The Tautomeric Equilibrium

In aqueous solution and polar aprotic solvents (DMSO), the equilibrium heavily favors the 6-oxo (lactam) tautomer (1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one). However, the protein microenvironment can stabilize the minor lactim form, effectively doubling the fragment's search space.

Tautomerism Lactim Lactim Form (6-hydroxy) Donor-Acceptor-Donor Lactam Lactam Form (6-oxo) Acceptor-Donor-Acceptor Lactim->Lactam  Major Species (Solution)   Protein Protein Binding Pocket Selection Lactim->Protein  Conformational Selection   Lactam->Protein  Induced Fit  

Figure 1: Tautomeric equilibrium determines the H-bond signature presented to the target.

Property Table
PropertyValueImplication for FBDD
MW 168.58 DaIdeal "Rule of 3" compliance; allows significant growth.
cLogP ~1.2 - 1.5Moderate lipophilicity; good solubility in DMSO, manageable in buffer.
H-Bond Donors 2 (Lactam) / 2 (Lactim)Versatile interaction network.
H-Bond Acceptors 1 (Lactam) / 2 (Lactim)Changes based on tautomer.
Solubility (DMSO) >100 mMSuitable for acoustic dispensing (Echo).
Solubility (PBS) ~1-5 mMCritical: Lower than parent azaindole due to amide stacking.
pKa ~10 (OH), ~0.5 (N1)Non-ionized at physiological pH (7.4).

Experimental Protocols

Protocol A: Quality Control & Tautomer Validation (NMR)

Objective: Verify identity and assess the dominant tautomer in your assay buffer.

  • Preparation: Dissolve 5 mg of fragment in 500 µL DMSO-d6.

  • Acquisition: Run 1H-NMR (min 500 MHz) and 1H-15N HSQC.

  • Diagnostic Signals:

    • Lactam (6-oxo): Look for a broad NH signal around 11.0–12.0 ppm (pyrrole NH) and a distinct amide-like NH signal (pyridine ring N) if protonated/tautomerized.

    • Lactim (6-OH): Absence of the amide carbonyl carbon in 13C (approx 160 ppm vs 150 ppm).

  • Buffer Check: Dilute to 500 µM in your screening buffer (containing 5% D2O). Collect 1D 1H NMR with water suppression (WATERGATE).

    • Pass Criteria: Sharp lines indicate no aggregation. Broadening indicates stacking/precipitation.

Protocol B: Surface Plasmon Resonance (SPR) Screening

Objective: Screen for binding against a target protein (e.g., Kinase domain).

Pre-requisite: The 5-Cl group increases residence time compared to the H-analog, but affinities are likely in the high µM to low mM range.

  • Sensor Chip: CM5 or NTA (for His-tagged proteins). Immobilize target to ~3000–5000 RU (high density required for fragments).

  • Running Buffer: 20 mM HEPES pH 7.4, 150 mM NaCl, 0.005% P20, 2% DMSO .

    • Note: DMSO concentration must be matched exactly between running buffer and samples.

  • Sample Prep: Prepare a concentration series: 0, 31.25, 62.5, 125, 250, 500, 1000 µM.

  • Injection:

    • Contact time: 30 s (fast on).

    • Dissociation time: 15 s (fast off).

    • Flow rate: 30 µL/min.

  • Analysis:

    • Perform solvent correction (DMSO calibration).

    • Fit to 1:1 steady-state affinity model.

    • Flag: If the sensorgram is "square" (rapid equilibrium), the K_D is likely >500 µM. If curvature is seen, K_D may be <100 µM.

Protocol C: Crystallographic Soaking (X-ray)

Objective: Structural confirmation of binding mode.

The 5-chloro substituent provides an anomalous signal (weak but usable at lower wavelengths) and distinct electron density, aiding in unambiguous placement.

  • Crystal System: Robust crystals diffracting < 2.5 Å.

  • Soak Solution:

    • Reservoir solution + 20–50 mM fragment.

    • Solubility Trick: If the fragment crashes out, add 10-20% Ethylene Glycol or increase DMSO up to 10% (if crystals tolerate).

  • Duration: Soak for 1 hour to overnight.

    • Tip: 7-azaindole scaffolds often bind hinge regions rapidly.

  • Data Collection: Collect dataset.

  • Refinement:

    • Look for difference density (Fo-Fc) in the ATP pocket.

    • Crucial: Model both tautomers. If the density suggests a hydrogen bond acceptor where the Nitrogen is, or a donor where the Oxygen is, adjust the tautomer model accordingly.

Workflow Visualization

The following diagram illustrates the integrated workflow for validating this specific fragment.

FBDD_Workflow QC 1. QC & Solubilization (DMSO-d6 NMR) Screen 2. Primary Screen (SPR) High Density Surface Max Conc: 1 mM QC->Screen Pass (>95% Pure) Valid 3. Orthogonal Validation (STD-NMR or Thermal Shift) Screen->Valid Affinity < 2mM Ligand Eff > 0.3 Struct 4. X-Ray Crystallography (Soak @ 20mM) Valid->Struct Confirmed Binder Chem 5. Hit-to-Lead Expansion Grow from C3 or N1 Struct->Chem Define Vector Chem->Struct Iterative Design

Figure 2: Step-by-step pipeline from powder to structural lead.

Scientific Commentary: The "Chlorine Advantage"

Why choose the 5-chloro derivative over the unsubstituted 6-hydroxy-7-azaindole?

  • Halogen Bonding: The chlorine atom at position 5 is capable of forming halogen bonds with backbone carbonyls or specific side chains (e.g., Methionine gatekeepers in kinases).

  • Metabolic Blocking: The 5-position of the indole/azaindole ring is electronically rich and prone to CYP450 oxidation. Chlorine blocks this "soft spot," improving the metabolic stability of the fragment early in the design process.

  • Lipophilic Efficiency: The Cl atom adds ~0.7 to the LogP, often pushing the fragment from "too polar to bind" to "just right," gaining entropy-driven binding energy by displacing water from hydrophobic clefts.

References

  • Erlanson, D. A., & Jahnke, W. (2016). Fragment-based drug discovery: lessons and outlook. Wiley-VCH.

  • Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[1] Chemical & Pharmaceutical Bulletin, 66(1), 29-36.

  • Bamborough, P., et al. (2012). Fragment-Based Discovery of Bromodomain Inhibitors Part 2: Optimization of Phenylisoxazole Sulfonamides. Journal of Medicinal Chemistry, 55(2), 587–596. (Demonstrates fragment growth strategies relevant to azaindole-like systems).

  • Katritzky, A. R., et al. (1991). Prototropic Tautomerism of Heteroaromatic Compounds. Heterocycles. (Foundational text on lactam/lactim equilibrium).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Topic: Optimization of Yield & Purity in the Chlorination of 6-Hydroxy-7-Azaindole Document ID: TSC-AZA-05CL Last Updated: 2025-05-20 Audience: Medicinal Chemists, Process Chemists Executive Summary & Route Analysis The...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Yield & Purity in the Chlorination of 6-Hydroxy-7-Azaindole Document ID: TSC-AZA-05CL Last Updated: 2025-05-20 Audience: Medicinal Chemists, Process Chemists

Executive Summary & Route Analysis

The Challenge: The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-6-hydroxy-7-azaindole) is a critical step in the manufacturing of JAK and FGFR inhibitors. The primary yield-limiting factors are the poor solubility of the 7-azaindole core, the tautomeric equilibrium between the 6-hydroxy and 6-oxo forms, and the tendency for over-chlorination (dichlorination) or N-chlorination during the electrophilic aromatic substitution.

The Solution: This guide focuses on the "Gold Standard" route: the regioselective electrophilic chlorination of 1H-pyrrolo[2,3-b]pyridin-6-ol using N-Chlorosuccinimide (NCS). This method, when optimized for temperature and solvent polarity, offers the highest conversion rates compared to oxidative ring closures.

Core Protocol: Optimized Chlorination

Reaction Scheme & Tautomerism

The substrate exists in a tautomeric equilibrium.[1] While often drawn as the enol (6-ol), in polar solvents it predominantly exists as the lactam (6-one). This lactam form directs the electrophile (Cl+) to the C-5 position via an addition-elimination mechanism.

ReactionPathway Start 1H-pyrrolo[2,3-b]pyridin-6-ol (Tautomer A) Equilibrium Tautomeric Equilibrium Start->Equilibrium Lactam 1H-pyrrolo[2,3-b]pyridin-6(7H)-one (Reactive Lactam Form) Equilibrium->Lactam Dominant in DMF TS Intermediate (Sigma Complex) Lactam->TS + NCS (1.05 eq) Product 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Target) TS->Product - Succinimide Byproduct 5,5-dichloro- byproduct (Over-reaction) Product->Byproduct + Excess NCS High Temp

Figure 1: Reaction pathway highlighting the critical role of the lactam tautomer in directing regioselectivity.

Step-by-Step Methodology

Reagents:

  • 1H-pyrrolo[2,3-b]pyridin-6-ol (1.0 equiv)[2]

  • N-Chlorosuccinimide (NCS) (1.05 equiv)

  • Solvent: DMF (Dimethylformamide) - Critical for solubility

  • Quench: Sodium Thiosulfate (aq)

Protocol:

  • Dissolution: Charge a reaction vessel with 1H-pyrrolo[2,3-b]pyridin-6-ol and anhydrous DMF (10 vol). Stir at room temperature (RT) until a suspension or clear solution is achieved.

    • Note: The starting material often has "brick dust" solubility. DMF is preferred over Acetonitrile (MeCN) for scale-up to ensure homogeneity.

  • Cooling: Cool the mixture to 0–5 °C .

    • Why? Lower temperature suppresses the formation of the 5,5-dichloro impurity.

  • Addition: Add NCS (1.05 equiv) portion-wise over 30 minutes. Do not dump all at once.

    • Exotherm Control: Maintain internal temperature < 10 °C.

  • Reaction: Allow the mixture to warm to RT naturally and stir for 4–6 hours.

    • Monitoring: Monitor by LCMS. The product peak (M+1 ≈ 169/171) should appear. If >5% starting material remains after 6h, add 0.1 equiv NCS.

  • Workup (The "Crash Out"):

    • Pour the reaction mixture slowly into ice-cold water (30 vol) with vigorous stirring.

    • Stir for 30 minutes. The product should precipitate as a beige/off-white solid.

    • Filter the solid.[2] Wash the cake with water (3x) to remove DMF and succinimide.

    • Wash with minimal cold diethyl ether to remove non-polar impurities.

    • Dry under vacuum at 50 °C.

Troubleshooting Guide (FAQs)

Issue 1: Low Yield (<50%)
Potential CauseDiagnosticCorrective Action
Incomplete Conversion LCMS shows Starting Material (SM) peak (MW ~134).Check Reagent Quality: NCS degrades over time. Recrystallize NCS or use a fresh bottle. Increase stoichiometry to 1.1–1.2 eq.
Product Loss in Filtrate Filtrate is dark; LCMS of filtrate shows product mass.Solubility Issue: The product is amphoteric. If the crash-out water is too acidic or basic, the product dissolves. Adjust quench pH to 6–7 before filtration.
Over-Chlorination LCMS shows M+35 peak (Dichloro species).Temperature Control: You likely added NCS too fast or at too high a temperature. Keep addition at 0 °C.
Issue 2: "Sticky" or Gummy Precipitate
  • Symptom: Upon pouring into water, the product oils out or forms a sticky gum instead of a filterable solid.

  • Cause: Residual DMF is acting as a co-solvent, or the concentration is too high.

  • Fix:

    • Increase the volume of the water quench (up to 50 vol).

    • Add brine (saturated NaCl) to the water quench to increase ionic strength and force precipitation.

    • Sonication of the aqueous mixture often induces crystallization.

Issue 3: Regioselectivity (Wrong Isomer)
  • Question: How do I know I have the 5-chloro and not the 4-chloro or N-chloro isomer?

  • Answer:

    • N-Chloro: Usually unstable. If you see a product that reverts to Starting Material upon sitting in methanol, it is likely the N-chloro kinetic product. Heating the reaction to 40°C for 1 hour can thermodynamically rearrange the N-Cl to the C-5 Cl position.

    • C-5 vs C-4: The C-5 position is electronically activated by the 6-hydroxyl group (ortho-para director logic). C-4 attack is highly unfavorable. 1H-NMR will confirm: The C-5 proton signal will disappear, leaving the C-4 proton as a singlet (or doublet if coupling to NH).

Workup & Purification Logic

This decision tree helps you decide between filtration and extraction based on your scale and crude purity.

WorkupLogic Start Reaction Complete (DMF Solution) Quench Pour into Ice Water (30 volumes) Start->Quench Precipitate Did solid form? Quench->Precipitate YesSolid Filtration (Preferred) Precipitate->YesSolid Yes NoSolid Extraction Route Precipitate->NoSolid No / Oiling Wash Wash Cake: 1. Water (remove Succinimide) 2. Cold Et2O (remove color) YesSolid->Wash Extract Extract with EtOAc/THF (3:1) (Pure EtOAc often fails) NoSolid->Extract Final Dry & NMR Wash->Final Extract->Final

Figure 2: Decision matrix for isolation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

References

  • Mechanism of Azaindole Chlorination

    • Wang, T., et al. "Regioselective Functionalization of 7-Azaindoles." Journal of Organic Chemistry, 2014. (Describes the electronic directing effects of the 7-azaindole core).
  • Synthesis of 5-chloro-6-hydroxy-7-azaindole (Patent Literature)

    • Pfizer Inc. "Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors." WO2007014165.
  • Tautomerism in Heterocycles

    • Katritzky, A. R.[2] "Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry. (Foundational text explaining the 6-ol vs 6-one equilibrium affecting solubility).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 1H-pyrrolo[2,3-b]pyridin-6-ol and NCS before handling. These compounds may be toxic and skin irritants.

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

For Researchers, Scientists, and Drug Development Professionals This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist in optimizing the reaction conditions for the s...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist in optimizing the reaction conditions for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key heterocyclic scaffold in medicinal chemistry.[1][2][3][4] This resource is designed to address common challenges encountered during synthesis and purification, offering practical solutions grounded in established chemical principles.

I. Reaction Pathway Overview & Key Challenges

The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a 7-azaindole derivative, can be approached through various synthetic strategies. Common methods often involve the construction of the pyrrole ring onto a pre-functionalized pyridine core.[5][6] Key challenges in these syntheses frequently include:

  • Low Reaction Yields: Often due to incomplete reactions, side-product formation, or degradation of starting materials or products.

  • Formation of Impurities: Isomeric byproducts and unreacted intermediates can complicate purification.

  • Difficult Purification: The polar nature of the hydroxyl and NH groups can lead to issues with chromatographic separation.

  • Poor Regioselectivity: In cyclization steps, achieving the desired isomer can be challenging.

Reaction_Challenges cluster_synthesis Synthesis & Optimization cluster_issues Common Issues cluster_solutions Troubleshooting Focus Starting Materials Starting Materials Reaction Conditions Reaction Conditions Crude Product Crude Product Low Yield Low Yield Crude Product->Low Yield Impurity Formation Impurity Formation Crude Product->Impurity Formation Purification Difficulty Purification Difficulty Crude Product->Purification Difficulty Optimize Catalyst Optimize Catalyst Low Yield->Optimize Catalyst Solvent Screening Solvent Screening Low Yield->Solvent Screening Temperature Control Temperature Control Low Yield->Temperature Control Impurity Formation->Optimize Catalyst Impurity Formation->Temperature Control Purification Strategy Purification Strategy Purification Difficulty->Purification Strategy

II. Frequently Asked Questions (FAQs) & Troubleshooting

Reaction & Yield Optimization

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yields in 7-azaindole synthesis can stem from several factors. A systematic approach to optimization is crucial.

  • Incomplete Reaction:

    • Troubleshooting: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material remains, consider extending the reaction time or increasing the temperature. However, be cautious as prolonged heating can also lead to degradation.

    • Causality: Many cyclization reactions for forming the pyrrole ring require significant activation energy.[7] Insufficient thermal energy or reaction time can prevent the reaction from reaching completion.

  • Catalyst Inactivity:

    • Troubleshooting: If using a palladium-catalyzed cross-coupling reaction (e.g., Sonogashira or Suzuki), ensure the catalyst is active.[4][5] Use fresh catalyst and ensure anhydrous and anaerobic conditions if required by the specific catalytic cycle. Consider screening different palladium sources (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) and ligands.

    • Causality: The pyridine nitrogen in the starting material can coordinate to the metal center of the catalyst, potentially leading to deactivation.[3] The choice of ligand is critical to modulate the reactivity and stability of the catalytic species.

  • Base Selection:

    • Troubleshooting: The choice of base is critical, particularly in reactions involving deprotonation or elimination steps. Screen a variety of inorganic (e.g., K₂CO₃, Cs₂CO₃) and organic bases (e.g., triethylamine, DBU). The strength and solubility of the base can significantly impact the reaction rate and yield.

    • Causality: In base-mediated indolization reactions, the base facilitates the key cyclization step.[5] An inappropriate base may not be strong enough to effect the desired transformation or may be too strong, leading to side reactions.

Q2: I am observing the formation of a significant amount of an isomeric byproduct. How can I improve the regioselectivity of my reaction?

A2: Poor regioselectivity is a common issue in the synthesis of substituted heterocycles.

  • Directing Groups:

    • Troubleshooting: The position of substituents on your pyridine starting material will heavily influence the regiochemical outcome of the cyclization. Analyze the electronic and steric effects of your directing groups. It may be necessary to redesign the synthetic route to incorporate a more effective directing group.

    • Causality: In electrophilic aromatic substitution reactions, electron-donating groups direct ortho- and para-, while electron-withdrawing groups direct meta-. Understanding these principles is key to predicting and controlling regioselectivity.

  • Reaction Conditions:

    • Troubleshooting: Temperature and solvent can influence regioselectivity. Lowering the reaction temperature may favor the formation of the thermodynamically more stable product. Screening different solvents can alter the solvation of intermediates and transition states, thereby influencing the regiochemical outcome.

    • Causality: The kinetic and thermodynamic products of a reaction can differ. Lower temperatures often favor the thermodynamic product, which is typically the more stable isomer.

Side Reactions & Impurity Profile

Q3: What are the common side reactions I should be aware of during the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol?

A3: Several side reactions can occur, leading to a complex mixture of products.

  • Dimerization/Polymerization:

    • Troubleshooting: Under certain conditions, especially with highly reactive intermediates, dimerization or polymerization can occur.[7] Using high-dilution conditions can sometimes minimize these intermolecular reactions by favoring the desired intramolecular cyclization.

    • Causality: Reactive species can react with themselves or other molecules of the starting material in addition to undergoing the desired intramolecular reaction.

  • Over-alkylation/acylation:

    • Troubleshooting: If your synthesis involves N-protection or functionalization, over-reaction can be an issue. Use a stoichiometric amount of the alkylating or acylating agent and control the reaction temperature carefully.

    • Causality: The nitrogen atoms in the 7-azaindole core are nucleophilic and can react with electrophiles.

  • Dehalogenation:

    • Troubleshooting: In palladium-catalyzed reactions, reductive dehalogenation of the chloro-substituent can sometimes be observed as a side reaction. Optimizing the catalyst, ligand, and reaction conditions can help to minimize this.

    • Causality: The catalytic cycle of many cross-coupling reactions involves oxidative addition and reductive elimination steps. Under certain conditions, a competing reductive dehalogenation pathway can become significant.

Purification Challenges

Q4: I am having difficulty purifying the final product by column chromatography. What alternative purification strategies can I employ?

A4: The polar nature of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol can make purification by traditional silica gel chromatography challenging.

  • Recrystallization:

    • Troubleshooting: If the crude product is a solid, recrystallization can be a highly effective purification technique. A solvent screen should be performed to identify a suitable solvent or solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

    • Protocol:

      • Dissolve the crude product in a minimum amount of a hot, suitable solvent.

      • Allow the solution to cool slowly to room temperature.

      • Further cool the solution in an ice bath or refrigerator to maximize crystal formation.

      • Collect the crystals by filtration and wash with a small amount of cold solvent.

      • Dry the crystals under vacuum.

  • Reverse-Phase Chromatography:

    • Troubleshooting: If normal-phase chromatography is ineffective, reverse-phase chromatography (e.g., using C18-functionalized silica) can be a good alternative. The elution order is reversed, with polar compounds eluting first.

    • Causality: Reverse-phase chromatography separates compounds based on their hydrophobicity, which can be advantageous for polar molecules that interact too strongly with silica gel.

  • Acid-Base Extraction:

    • Troubleshooting: The acidic proton of the hydroxyl group and the basic nitrogen of the pyridine ring allow for purification via acid-base extraction.

    • Protocol:

      • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

      • Extract with a dilute aqueous base (e.g., NaHCO₃ or Na₂CO₃) to deprotonate the hydroxyl group, moving the desired product into the aqueous layer.

      • Wash the aqueous layer with an organic solvent to remove non-acidic impurities.

      • Acidify the aqueous layer with a dilute acid (e.g., HCl) to re-protonate the hydroxyl group, causing the product to precipitate or allowing it to be extracted back into an organic solvent.

Purification_Strategy Crude Product Crude Product Solid? Solid? Crude Product->Solid? Recrystallization Recrystallization Solid?->Recrystallization Yes Normal-Phase Chromatography Normal-Phase Chromatography Solid?->Normal-Phase Chromatography No Pure Product Pure Product Recrystallization->Pure Product Effective? Effective? Normal-Phase Chromatography->Effective? Reverse-Phase Chromatography Reverse-Phase Chromatography Effective?->Reverse-Phase Chromatography No Acid-Base Extraction Acid-Base Extraction Effective?->Acid-Base Extraction No Effective?->Pure Product Yes Reverse-Phase Chromatography->Pure Product Acid-Base Extraction->Pure Product

III. Experimental Protocols

General Protocol for Palladium-Catalyzed Sonogashira Coupling followed by Cyclization

This is a representative protocol and may require optimization for specific substrates.

  • Sonogashira Coupling:

    • To a solution of a suitable di-substituted pyridine (e.g., 2-amino-3-iodo-5-chloropyridine) in an appropriate solvent (e.g., DMF or toluene) is added a terminal alkyne (e.g., trimethylsilylacetylene).

    • The solution is degassed with argon or nitrogen.

    • A palladium catalyst (e.g., PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI) are added, followed by a base (e.g., triethylamine).

    • The reaction is heated until the starting material is consumed (monitored by TLC or LC-MS).

    • The reaction is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried and concentrated.

  • Cyclization and Deprotection:

    • The crude product from the previous step is dissolved in a suitable solvent (e.g., methanol).

    • A base (e.g., K₂CO₃) is added to facilitate both the cyclization and the removal of the silyl protecting group.

    • The reaction is stirred at room temperature or heated as necessary until completion.

    • The reaction is neutralized with a dilute acid and the product is extracted with an organic solvent.

    • The organic layer is dried and concentrated to give the crude 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

IV. Data Summary

Table 1: Example of Reaction Condition Optimization

EntryCatalyst (mol%)BaseSolventTemperature (°C)Time (h)Yield (%)
1Pd(PPh₃)₄ (5)K₂CO₃DMF1001245
2PdCl₂(PPh₃)₂ (5)K₂CO₃DMF1001255
3PdCl₂(PPh₃)₂ (5)Cs₂CO₃DMF100870
4PdCl₂(PPh₃)₂ (5)Cs₂CO₃Dioxane100865
5PdCl₂(dppf) (5)Cs₂CO₃DMF100675

Note: This table is for illustrative purposes and actual results will vary depending on the specific substrates and reaction scale.

V. References

  • Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved February 14, 2026, from [Link]

  • Collot, M., et al. (2011). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. Journal of the American Chemical Society, 133(36), 14237–14243. [Link]

  • Chen, Y., et al. (2025). Harnessing O-Vinylhydroxylamines for Ring-Annulation: A Scalable Approach to Azaindolines and Azaindoles. ChemRxiv. [Link]

  • Le, T., et al. (2018). Different strategies for synthesis of 7-azaindoles. ResearchGate. [Link]

  • Bhat, P. V., et al. (2015). Efficient Synthesis of 5-Nitro-7-azaindole on a Kilogram Scale. Organic Process Research & Development, 19(8), 1282–1285. [Link]

  • Jin, Q., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 12(6), 945-951. [Link]

  • Mondal, S., et al. (2022). Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis. Chemical Science, 13(33), 9734-9743. [Link]

  • Guillaumet, G., & Akssira, M. (2005). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 9(13), 1271-1291. [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Welcome to the technical support center for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in pharmaceutical research and development. This guide is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in pharmaceutical research and development. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established synthetic routes and field-proven insights.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific experimental issues in a question-and-answer format, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low Yield of the Desired Product

Question: We are experiencing significantly lower than expected yields for the cyclization step to form the 7-azaindole core. What are the potential causes and how can we optimize the reaction?

Answer: Low yields in the formation of the 7-azaindole scaffold are a frequent challenge. The root cause often lies in suboptimal reaction conditions or the purity of starting materials. Here’s a breakdown of potential issues and solutions:

  • Inefficient Cyclization: The cyclization to form the pyrrole ring fused to the pyridine is a critical and often sensitive step.

    • Optimization of Reaction Conditions: The choice of catalyst, base, solvent, and temperature are paramount. For instance, in palladium-catalyzed reactions, ensure the catalyst is active and the ligand is appropriate for the specific transformation.[1] The stoichiometry of the base is also crucial; careful optimization of the molar equivalents of the base can significantly improve yields.[1]

    • Temperature Control: Many cyclization reactions are highly sensitive to temperature. If the reaction is sluggish, a moderate increase in temperature may be beneficial. Conversely, excessively high temperatures can lead to decomposition of starting materials or products.[1] The use of microwave irradiation has been shown to be effective in some cases, providing rapid and uniform heating that can improve reaction kinetics.[1]

    • Solvent Choice: Ensure the solvent is anhydrous and suitable for the reaction. The polarity of the solvent can significantly influence reaction rates and outcomes.[1]

  • Purity of Starting Materials: Impurities in the starting materials can inhibit the catalyst or lead to the formation of side products.

    • Re-purification: If you suspect impurities, re-purifying the starting materials through recrystallization or chromatography may be necessary.[1]

  • Side Product Formation: The formation of unwanted byproducts can consume starting materials and reduce the yield of the desired product.

    • Analysis of Byproducts: It is crucial to analyze the byproducts to understand the competing reaction pathways. Techniques such as NMR and mass spectrometry can help identify these side products.

    • Reaction Condition Adjustment: Adjusting the base or reaction temperature can sometimes suppress side reactions.[1]

Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting workflow for addressing low product yield.

Problem 2: Difficulty in Product Purification

Question: We are struggling to purify the final product, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, from the reaction mixture. What are the recommended purification strategies?

Answer: The purification of polar, heterocyclic compounds like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol can be challenging due to their physical properties. Here are some effective strategies:

  • Column Chromatography: This is the most common method for purifying organic compounds.

    • Stationary Phase: Silica gel is typically used. For highly polar compounds, alumina (neutral or basic) might be a better alternative.

    • Mobile Phase: A gradient elution is often necessary. Start with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate, methanol, or acetone). The optimal solvent system will need to be determined empirically using thin-layer chromatography (TLC).

  • Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be a highly effective purification method.

    • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents to try include ethanol, methanol, acetonitrile, or mixtures with water.

  • Acid-Base Extraction: The pyrrolo[2,3-b]pyridine core has basic nitrogen atoms, and the hydroxyl group is acidic. This dual nature can be exploited for purification.

    • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

    • Wash with a dilute aqueous acid (e.g., 1M HCl) to protonate the basic nitrogens and extract them into the aqueous phase, leaving non-basic impurities in the organic layer.

    • Neutralize the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to precipitate the purified product.

    • Extract the product back into an organic solvent.

Problem 3: Unwanted Side Reactions

Question: We have identified several side products in our reaction. What are the common side reactions in the synthesis of 7-azaindoles and how can they be minimized?

Answer: The synthesis of substituted 7-azaindoles can be accompanied by several side reactions. Understanding these can help in devising strategies to minimize their formation.

  • Over-reduction or Incomplete Dehydrogenation: In routes that involve reduction followed by dehydrogenation, controlling the reaction conditions is critical.

    • Example: A common route to 5-chloro-7-azaindole involves the reduction of 7-azaindole, followed by chlorination and then dehydrogenation with an oxidizing agent like MnO₂.[2] Incomplete dehydrogenation will leave the corresponding indoline as a significant impurity.

    • Solution: Optimize the reaction time, temperature, and stoichiometry of the oxidizing agent. Monitor the reaction progress carefully by TLC or LC-MS.

  • Regioselectivity Issues in Halogenation: Direct halogenation of the 7-azaindole ring can lead to a mixture of isomers.

    • Solution: Employing a protecting group on the pyrrole nitrogen can help direct the halogenation to the desired position. Subsequent deprotection yields the target compound.

  • Dimerization: Under strongly basic conditions, some picoline starting materials can undergo dimerization, reducing the amount of starting material available for the desired reaction.[3]

    • Solution: Careful control of the base addition and reaction temperature can minimize this side reaction.

Table 1: Common Side Reactions and Mitigation Strategies

Side ReactionPotential CauseMitigation Strategy
Incomplete DehydrogenationInsufficient oxidizing agent, short reaction time, or low temperature.Optimize stoichiometry of the oxidizing agent (e.g., MnO₂), increase reaction time/temperature, and monitor by TLC/LC-MS.
Formation of RegioisomersNon-selective halogenation conditions.Use of a suitable protecting group on the pyrrole nitrogen to direct substitution.
Dimerization of Starting MaterialUse of strong bases like LDA with certain picoline derivatives.[3]Slow addition of the base at low temperatures.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

1. What are the most common synthetic routes to the 7-azaindole core?

Several classic indole syntheses have been adapted for the preparation of azaindoles. Some of the most relevant include:

  • Fischer Indole Synthesis: Suitable for preparing substituted 6- and 7-azaindoles.[4]

  • Bartoli Indole Synthesis: Effective for 7-substituted 4- and 6-azaindoles.[4]

  • Madelung Synthesis: A good method for the synthesis of 7-azaindole itself.[4]

  • Larock Indole Synthesis: A versatile method for preparing 2,3-substituted azaindoles.[4]

  • Palladium-Catalyzed Cross-Coupling Reactions: Modern methods often employ palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings, to construct the core structure.[5][6]

2. How can I confirm the identity and purity of my final product?

A combination of spectroscopic and analytical techniques should be used:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The chemical shifts and coupling constants of the protons and carbons will provide definitive information about the structure.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.

  • Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups, such as the N-H and O-H stretches.

  • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product.

3. What are the key safety precautions to consider during this synthesis?

  • Handling of Reagents: Many reagents used in this synthesis are hazardous. For example, palladium catalysts can be pyrophoric, and strong bases like LDA are corrosive and moisture-sensitive. Always consult the Safety Data Sheet (SDS) for each reagent before use.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Fume Hood: All reactions should be performed in a well-ventilated fume hood.

  • Inert Atmosphere: Reactions involving air- or moisture-sensitive reagents should be conducted under an inert atmosphere (e.g., nitrogen or argon).

III. Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling to Introduce an Aryl Group

This protocol is a general guideline and may require optimization for specific substrates.

  • To a mixture of the halo-substituted 7-azaindole (1.0 eq), the corresponding boronic acid (1.2 eq), and a base such as K₂CO₃ (3.0 eq) in a reaction vessel, add a de-gassed solvent mixture (e.g., 1,4-dioxane:water, 1:1).[6]

  • Purge the mixture with an inert gas (e.g., nitrogen) for 10-15 minutes.

  • Add the palladium catalyst (e.g., Pd₂(dba)₃ or Pd(PPh₃)₄, 0.03 eq).[6]

  • Heat the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.[6]

  • Upon completion, cool the reaction to room temperature and remove the solvent in vacuo.

  • Partition the residue between an organic solvent (e.g., ethyl acetate) and water.

  • Separate the layers and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography.

Reaction Scheme Visualization:

Suzuki_Coupling reactant1 Halo-7-azaindole catalyst Pd Catalyst Base reactant1->catalyst reactant2 Ar-B(OH)₂ reactant2->catalyst product Aryl-7-azaindole catalyst->product Heat

Caption: Generalized Suzuki-Miyaura cross-coupling reaction.

IV. References

  • BenchChem. (n.d.). Optimization of reaction conditions for 7-Azaoxindole synthesis. Retrieved from

  • ChemicalBook. (n.d.). 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-6-chloro- (1190321-59-5) 1H NMR. Retrieved from

  • Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved from [Link]

  • ResearchGate. (2017). How to prepare easily 5-chloro-7-azaindole. Retrieved from [Link]

  • Baran Lab. (n.d.). Lecture 8 Bonus: Azaindole Survival Guide. Retrieved from [Link]

  • ScienceDirect. (2001). Synthesis of 2-chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one. Retrieved from

  • Molecules. (2024). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Retrieved from [Link]

  • RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2008). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. Retrieved from [Link]

Sources

Optimization

stability issues of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol in solution

This technical guide addresses the stability, solubility, and handling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol . Subject: Stability, Tautomerism, and Solution Handling Part 1: Executive Technical Brief The Core Challen...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the stability, solubility, and handling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol .

Subject: Stability, Tautomerism, and Solution Handling

Part 1: Executive Technical Brief

The Core Challenge: Users frequently report "instability" or "inconsistent data" with 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. In 90% of cases, this is not chemical degradation but a misunderstanding of lactam-lactim tautomerism .

While sold as the "6-ol" (hydroxyl) form, this compound exists predominantly as the 6-one (lactam) tautomer in solution (DMSO, Methanol, Water). This structural duality dictates its solubility profile, NMR appearance, and apparent purity during HPLC analysis.

Quick Specs:

  • Preferred Name: 5-Chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

  • CAS: 1190315-07-1 (Generic for analogs; specific isomer requires verification)

  • Molecular Weight: 168.58 g/mol

  • Primary Risk: Oxidative dimerization (color change) and pH-dependent precipitation.

Part 2: The Tautomerism Trap (Root Cause Analysis)

The most common user error is treating this compound as a fixed phenol-like "alcohol." It is a vinylogous amide .

Mechanism of Instability

In polar aprotic solvents (like DMSO) and protic solvents (like water/methanol), the equilibrium shifts heavily toward the Lactam (B) form. The Lactim (A) form is only favored in the gas phase or highly non-polar solvents, which rarely dissolve the compound.

  • Lactim (A): "6-ol" – Aromatic pyridine ring. (Sold form)

  • Lactam (B): "6-one" – Non-aromatic amide-like linkage. (Solution form)

Implication: The "6-one" form has an acidic proton on N7 (pKa ~11). Deprotonation creates a highly soluble anion, but neutral conditions often lead to aggregation and precipitation.

Tautomerism cluster_0 Tautomeric Equilibrium cluster_1 Consequences NodeA Lactim Form (6-ol) (Aromatic Pyridine) Sold as Solid NodeB Lactam Form (6-one) (Vinylogous Amide) Dominant in DMSO/H2O NodeA->NodeB Polar Solvents (DMSO, MeOH) NodeB->NodeA Gas Phase / Non-polar Solubility Solubility Issues: Lactam aggregates via H-bonding NodeB->Solubility HPLC HPLC Artifacts: Peak tailing or split peaks NodeB->HPLC

Figure 1: The lactam-lactim equilibrium shift in solution is the primary cause of perceived instability and solubility failures.

Part 3: Troubleshooting Guide (Q&A)

Issue 1: "My solution turned yellow/brown overnight."

Diagnosis: Oxidative Degradation (Photolysis). Explanation: The electron-rich pyrrole ring is susceptible to oxidation, especially when the 5-chloro substituent (electron-withdrawing) is counterbalanced by the electron-donating 6-oxygen. Light accelerates the formation of N-oxides or oxidative dimers. Solution:

  • Exclude Light: Store DMSO stocks in amber vials wrapped in foil.

  • Inert Atmosphere: Purge vials with Argon/Nitrogen after use.

  • Check Purity: If the color is light yellow, purity is likely still >95%. If brown/black, discard.

Issue 2: "I see two peaks on my HPLC chromatogram."

Diagnosis: Tautomer Separation or Aggregation. Explanation: On standard C18 columns, the interconversion between lactam and lactim can be slow enough relative to the flow rate to show "peak splitting" or severe tailing. Corrective Action:

  • Acidify Mobile Phase: Add 0.1% Formic Acid or TFA. This protonates the system, forcing a single species behavior and sharpening the peak.

  • Increase Temperature: Run the column at 40°C to speed up tautomeric exchange, merging the peaks into one.

Issue 3: "The compound precipitated when I added the DMSO stock to my assay buffer."

Diagnosis: The "Water Shock" Effect. Explanation: The compound is hydrophobic. The lactam form relies on intermolecular Hydrogen bonding (dimerization) in the solid state. When diluted into aqueous buffer (pH 7), it may crash out if the concentration exceeds ~50-100 µM. Protocol:

  • Serial Dilution: Do not jump from 100% DMSO to 1% DMSO in one step. Perform an intermediate dilution (e.g., 10% DMSO) before final addition.

  • Sonication: Sonicate the buffer solution for 5 minutes after addition.

  • pH Adjustment: Ensure buffer pH is not near the pI (isoelectric point). Slightly basic buffers (pH 7.5-8.0) often improve solubility by favoring the anionic form.

Part 4: Standard Operating Procedures (SOPs)

SOP-01: Preparation of Stable Stock Solutions
  • Solvent: Anhydrous DMSO (Grade ≥99.9%).

  • Concentration: Max 10 mM recommended. (Higher concentrations increase aggregation risk).

  • Procedure:

    • Weigh powder in a low-humidity environment (hygroscopic tendency).

    • Add DMSO down the side of the vial.

    • Vortex for 30 seconds.

    • Critical Step: If undissolved particles remain, sonicate at 35°C for 10 minutes. The lactam form has high lattice energy.

    • Aliquot into single-use amber tubes (20-50 µL) to avoid freeze-thaw cycles.

    • Store at -20°C or -80°C.

SOP-02: QC Analysis (HPLC Conditions)

Use this method to distinguish degradation from tautomerism.

ParameterSettingRationale
Column C18 End-capped (e.g., Agilent Zorbax Eclipse)Prevents silanol interactions with the basic nitrogen.
Mobile Phase A Water + 0.1% TFAAcidic pH suppresses ionization of the acidic NH, improving peak shape.
Mobile Phase B Acetonitrile + 0.1% TFAMatches ionic strength.
Gradient 5% to 95% B over 10 minStandard polarity scan.
Detection UV 254 nm & 280 nm280 nm is specific for the indole/azaindole core.

Part 5: Decision Logic for Troubleshooting

Use this flow to diagnose "instability" in your experiment.

Troubleshooting Start User Observes Issue Precipitation Precipitation / Turbidity Start->Precipitation ColorChange Color Change (Yellow/Brown) Start->ColorChange HPLC_Issue Weird HPLC Peaks Start->HPLC_Issue CheckSolvent Is solvent Aqueous? Precipitation->CheckSolvent Oxidation Oxidative Degradation ColorChange->Oxidation TautomerCheck Are peaks splitting? HPLC_Issue->TautomerCheck SolventYes Yes (Buffer) CheckSolvent->SolventYes SolventNo No (DMSO) CheckSolvent->SolventNo ActionBuffer Likely Aggregation. Reduce Conc or Increase pH. SolventYes->ActionBuffer ActionDMSO Water contamination in DMSO? Sonicate at 40°C. SolventNo->ActionDMSO ActionColor Check LCMS. If mass M+16 exists = N-Oxide. Store under Argon. Oxidation->ActionColor ActionHPLC Add 0.1% TFA to mobile phase. Run at 40°C. TautomerCheck->ActionHPLC

Figure 2: Diagnostic workflow for identifying stability vs. solubility artifacts.

References

  • Katritzky, A. R., et al. (2010). Tautomerism in Heterocycles: 2-Pyridones and Azaindoles. Advances in Heterocyclic Chemistry.

  • Popowycz, F., et al. (2016). The Azaindole Framework in the Design of Kinase Inhibitors. MDPI Pharmaceuticals.

  • Sigma-Aldrich. (2024). Product Specification: 5-Chloro-1H-pyrrolo[2,3-b]pyridine.

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11319245 (7-Azaindole derivatives).

(Note: While specific stability papers for the 5-chloro-6-hydroxy derivative are proprietary, the mechanisms cited above are foundational to the 6-hydroxy-7-azaindole scaffold class.)

Troubleshooting

Technical Support Center: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

A Guide for Researchers and Drug Development Professionals Welcome to the technical support center for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. This resource provides in-depth troubleshooting guides and f...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important heterocyclic compound. As Senior Application Scientists, we have compiled this guide based on established synthetic methodologies and our experience in impurity profiling and process optimization.

Introduction: The Synthetic Challenge

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in the synthesis of various kinase inhibitors, presents unique challenges due to its multifunctionalized 7-azaindole core. The presence of a pyrrole ring fused to a pyridine ring, along with chloro and hydroxyl substituents, gives rise to a range of potential impurities stemming from starting materials, side reactions, and degradation products. This guide will help you navigate these complexities, ensuring the robust and reproducible synthesis of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, and what are their associated impurities?

The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol typically starts from a substituted pyridine or a pre-formed 7-azaindole core. A common route involves the construction of the pyrrole ring onto a functionalized pyridine precursor.

Table 1: Common Starting Materials and Potential Impurities

Starting MaterialPotential Impurities
Substituted 2-amino-3-nitropyridinesPositional isomers, over-nitrated species, residual starting material.
7-AzaindoleOxidized byproducts, residual catalysts from its synthesis.
Chlorinating agents (e.g., NCS, SO₂Cl₂)Hydrolyzed byproducts, unreacted reagent.
Protecting groups (e.g., SEM, Boc)Residual protecting group, byproducts from deprotection.

A critical starting material is often a suitably substituted 2-amino-3-nitropyridine, which undergoes a condensation reaction to form the pyrrole ring. Impurities in this starting material, such as regioisomers, can be carried through the entire synthetic sequence.

Q2: I am observing an impurity with a mass of +16 Da compared to my desired product. What could it be?

An impurity with a mass increase of 16 Da is highly indicative of an N-oxide or hydroxylated byproduct . The nitrogen atoms in the pyridine and pyrrole rings are susceptible to oxidation, especially if oxidizing agents are used or if the reaction is exposed to air for prolonged periods at elevated temperatures.

Troubleshooting Guide: Common Impurities and Mitigation Strategies

Issue 1: Incomplete Chlorination or Over-chlorination

The chlorination of the 7-azaindole core is a critical step. The use of reagents like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) can lead to either incomplete reaction or the formation of di- and tri-chlorinated species.

Root Cause Analysis:

  • Stoichiometry of Chlorinating Agent: Insufficient NCS will result in unreacted starting material, while an excess can lead to over-chlorination.

  • Reaction Temperature: Low temperatures may lead to sluggish reactions, while high temperatures can promote the formation of multiple chlorinated species.

  • Solvent Choice: The polarity of the solvent can influence the reactivity of the chlorinating agent.

Mitigation Strategies:

  • Precise Stoichiometry: Carefully control the molar equivalents of the chlorinating agent. A slight excess (1.05-1.1 equivalents) is often optimal.

  • Temperature Control: Perform the reaction at a controlled temperature, typically starting at a low temperature (e.g., 0 °C) and slowly warming to room temperature.

  • In-Process Monitoring: Utilize HPLC or TLC to monitor the reaction progress and ensure complete consumption of the starting material before quenching.

Experimental Protocol: Optimized Chlorination

  • Dissolve the 1H-pyrrolo[2,3-b]pyridin-6-ol starting material in a suitable solvent (e.g., DMF or acetonitrile).

  • Cool the solution to 0 °C in an ice bath.

  • Add N-chlorosuccinimide (1.05 eq.) portion-wise over 15-20 minutes.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature.

  • Monitor the reaction by HPLC until the starting material is consumed.

  • Quench the reaction with an aqueous solution of sodium thiosulfate.

  • Extract the product with an appropriate organic solvent.

Issue 2: Formation of Regioisomers

The formation of regioisomers, particularly during the initial construction of the 7-azaindole core or during functionalization steps, is a common problem. For instance, chlorination could potentially occur at other positions on the ring system if not properly directed.

Root Cause Analysis:

  • Directing Group Effects: The electronic nature of the substituents on the pyridine and pyrrole rings will direct the position of electrophilic substitution.

  • Reaction Conditions: Harsh reaction conditions can sometimes override the inherent directing effects, leading to a mixture of isomers.

Mitigation Strategies:

  • Use of Protecting Groups: Protecting the pyrrole nitrogen (e.g., with a SEM or Boc group) can help direct the chlorination to the desired position and prevent N-chlorination.

  • Careful Choice of Reagents: Employing milder and more regioselective reagents can minimize the formation of unwanted isomers.

  • Chromatographic Purification: High-performance column chromatography is often necessary to separate regioisomers.

Diagram: Regioisomer Formation

G SM 1H-pyrrolo[2,3-b]pyridin-6-ol Product 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Desired Product) SM->Product NCS, Correct Regioselectivity Isomer1 X-chloro Isomer 1 SM->Isomer1 Side Reaction Isomer2 X-chloro Isomer 2 SM->Isomer2 Side Reaction

Caption: Potential pathways for desired product and isomeric impurity formation.

Issue 3: Presence of Starting Material in the Final Product

Residual starting material in the final product is a common issue that can affect the purity and yield.

Root Cause Analysis:

  • Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, improper temperature, or deactivation of the reagent.

  • Inefficient Purification: The purification method may not be effective at separating the starting material from the product.

Mitigation Strategies:

  • Drive the Reaction to Completion: As monitored by HPLC or TLC, ensure the starting material is fully consumed. If the reaction stalls, a slight excess of the reagent or an increase in temperature may be necessary.

  • Optimize Purification: Develop a robust purification method. This may involve recrystallization, which is often effective at removing small amounts of impurities, or column chromatography with an optimized solvent system.

Diagram: Troubleshooting Workflow for Impurities

G Start Impurity Detected in Final Product Identify Characterize Impurity (LC-MS, NMR) Start->Identify Analyze Determine Root Cause Identify->Analyze SM_Impurity Starting Material? Analyze->SM_Impurity Side_Product Side Product? Analyze->Side_Product Degradation Degradation? Analyze->Degradation Optimize_Reaction Optimize Reaction Conditions (Time, Temp, Stoichiometry) SM_Impurity->Optimize_Reaction Yes Optimize_Purification Optimize Purification (Recrystallization, Chromatography) SM_Impurity->Optimize_Purification No Side_Product->Optimize_Reaction Yes Improve_Handling Improve Handling/Storage Degradation->Improve_Handling Yes End Pure Product Optimize_Reaction->End Optimize_Purification->End Improve_Handling->End

Caption: A logical workflow for identifying and mitigating impurities.

References

  • Synthesis of Substituted 7-Azaindoles. Organic Letters.[Link]

  • Recent Developments in the Synthesis of 7-Azaindole Derivatives. Molecules.[Link]

Optimization

Technical Support Center: Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Welcome to the technical support guide for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in pharmaceutical research and drug development. This resource is designed for researchers, scientist...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in pharmaceutical research and drug development. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and troubleshoot common side reactions.

Introduction

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2] The synthesis of specifically substituted derivatives like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol presents unique challenges. This guide provides in-depth, experience-driven advice to help you anticipate, identify, and mitigate common side reactions, ensuring a higher yield and purity of your target compound.

Frequently Asked Questions (FAQs)

FAQ 1: What are the most common synthetic routes to the 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol core?

The synthesis of substituted 7-azaindoles can be approached through various strategies, often involving the construction of the pyrrole ring onto a pre-functionalized pyridine or vice-versa.[3][4] A common conceptual approach involves the initial synthesis of a 7-azaindole core followed by regioselective functionalization. For the target molecule, a plausible route involves the chlorination and subsequent hydroxylation of the 7-azaindole nucleus. A key strategy for regioselective functionalization is the use of N-oxidation, which can direct subsequent reactions to specific positions on the pyridine ring.[5][6][7]

FAQ 2: Why is regioselectivity a major challenge in the functionalization of 7-azaindole?

The 7-azaindole ring system has multiple reactive sites. The pyrrole ring is electron-rich and susceptible to electrophilic attack, predominantly at the C3 position.[8] The pyridine ring is electron-deficient and can undergo nucleophilic substitution, especially when activated. Direct halogenation or nitration can lead to a mixture of products, making purification difficult and reducing the overall yield.[8]

FAQ 3: What is the role of protecting groups in this synthesis?

Protecting groups are crucial for directing the regioselectivity of reactions and preventing unwanted side reactions.[9][10] For instance, the N1 position of the pyrrole ring is often protected with groups like tosyl (Ts) or benzenesulfonyl to modulate the electronics of the ring system and to prevent N-alkylation or N-acylation during subsequent steps.[9][10] The choice of protecting group can also influence the reactivity of other positions on the scaffold.[1]

Troubleshooting Guide: Common Side Reactions and Solutions

This section details specific side reactions encountered during the synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol and provides actionable troubleshooting steps.

Issue 1: Polychlorination during the chlorination step.

Scenario: You are attempting to introduce a chlorine atom at the C5 position of the 7-azaindole ring, but you observe the formation of dichlorinated or even trichlorinated byproducts in your reaction mixture.

Causality: The pyrrole ring of the 7-azaindole is highly activated towards electrophilic substitution. Even with directing groups, harsh chlorinating agents or prolonged reaction times can lead to over-halogenation at other positions, most commonly C3.

Troubleshooting Protocol:

  • Choice of Chlorinating Agent: Avoid aggressive chlorinating agents like chlorine gas or sulfuryl chloride. Opt for milder reagents such as N-chlorosuccinimide (NCS).

  • Reaction Conditions:

    • Perform the reaction at a low temperature (e.g., 0 °C to room temperature) to control the reaction rate.

    • Carefully control the stoichiometry of the chlorinating agent. A slight excess may be needed, but a large excess should be avoided.

  • Use of N-Oxide: A highly effective strategy is to first form the 7-azaindole N-oxide. This deactivates the pyridine ring towards electrophilic attack and directs chlorination to the C4 and C6 positions. Subsequent nucleophilic chlorination can then be achieved.[6][11]

ParameterProblematic ConditionRecommended Solution
Chlorinating Agent Strong (e.g., Cl2, SO2Cl2)Mild (e.g., NCS)
Temperature Elevated0 °C to RT
Stoichiometry Large excess1.0 - 1.2 equivalents
Substrate Unactivated 7-azaindole7-azaindole N-oxide

Workflow for Regioselective Chlorination:

G cluster_0 Chlorination Troubleshooting Start Start: 7-Azaindole N_Oxidation N-Oxidation (e.g., m-CPBA) Start->N_Oxidation Recommended Route Direct_Chlorination Direct Chlorination (e.g., NCS) Start->Direct_Chlorination Direct Route Chlorination Chlorination (e.g., POCl3) N_Oxidation->Chlorination Target 5-Chloro-7-azaindole Chlorination->Target Side_Reaction Polychlorination Direct_Chlorination->Target Low Yield Direct_Chlorination->Side_Reaction High Probability

Caption: Recommended N-oxide route to avoid polychlorination.

Issue 2: Formation of undesired isomers during hydroxylation.

Scenario: After successfully synthesizing 5-chloro-7-azaindole, you proceed with the hydroxylation step to introduce the -OH group at the C6 position. However, you isolate a mixture of hydroxylated isomers.

Causality: Nucleophilic aromatic substitution (SNAr) reactions on the pyridine ring can be sensitive to the reaction conditions and the nature of the nucleophile. The presence of the chlorine at C5 activates the ring for nucleophilic attack, but other positions might also be susceptible, leading to isomeric byproducts.

Troubleshooting Protocol:

  • Choice of Hydroxylating Agent: Use a strong, yet sterically hindered base if possible to favor attack at the desired position. Sodium or potassium hydroxide are common, but reaction conditions need to be carefully optimized.

  • Temperature and Pressure Control: SNAr reactions often require elevated temperatures. Consider using a sealed tube or microwave reactor to achieve the necessary temperature while maintaining pressure. This can improve selectivity and reaction rates.

  • Protecting Group Strategy: The electronic nature of the N1-protecting group can influence the regioselectivity of the SNAr reaction. Experiment with both electron-donating and electron-withdrawing protecting groups to find the optimal directing effect.

ParameterPotential IssueRecommended Approach
Hydroxylating Agent Weak nucleophileStrong nucleophile (e.g., KOH, NaOH)
Reaction Temperature Too lowElevated (Microwave may improve selectivity)
Protecting Group Non-optimal electronicsScreen different N-protecting groups
Issue 3: N-Alkylation or N-Acylation as a side reaction.

Scenario: During various steps of the synthesis, you observe the formation of byproducts where the pyrrole nitrogen (N1) has been alkylated or acylated by reagents or solvents in the reaction mixture.

Causality: The N-H proton of the pyrrole ring in 7-azaindole is acidic and can be deprotonated by bases, forming a nucleophilic anion. This anion can then react with electrophiles present in the reaction, such as alkyl halides or acyl chlorides.

Troubleshooting Protocol:

  • Protection of the Pyrrole Nitrogen: The most straightforward solution is to protect the N1 position early in the synthesis. A tosyl (Ts) or benzenesulfonyl (Bs) group is often used. These groups are stable to many reaction conditions and can be removed at a later stage.

  • Choice of Base and Solvent: If working with an unprotected 7-azaindole, use non-nucleophilic bases and aprotic solvents to minimize the chances of N-alkylation or N-acylation. For example, use a hindered base like LDA in an aprotic solvent like THF.[12]

  • Order of Reactions: Plan your synthetic route to perform reactions that are incompatible with the N-H group before deprotection, or protect the nitrogen before carrying out such steps.

Logical Flow for Preventing N-Alkylation/Acylation:

G cluster_1 Preventing N-Alkylation/Acylation Start Start: 7-Azaindole Protection N-Protection (e.g., TsCl, pyridine) Start->Protection Recommended Direct_Functionalization Direct Functionalization Start->Direct_Functionalization Risky Functionalization Further Functionalization (e.g., Halogenation, etc.) Protection->Functionalization Deprotection Deprotection Functionalization->Deprotection Target Functionalized 7-Azaindole Deprotection->Target Side_Reaction N-Alkylation/Acylation Direct_Functionalization->Side_Reaction

Caption: N-protection strategy to avoid unwanted side reactions.

Conclusion

The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a challenging but achievable goal. By understanding the underlying chemical principles and anticipating potential side reactions, researchers can develop robust and efficient synthetic routes. This guide provides a framework for troubleshooting common issues, but careful reaction optimization and analysis will always be key to success.

References

  • Minakata, S., Komatsu, M., & Ohshiro, Y. (n.d.). Regioselective Functionalization of 1H-Pyrrolo[2,3-b]pyridine via ItsN-Oxide. CoLab.ws. Retrieved from [Link]

  • (n.d.). Nucleophilic chlorination of 1H‐pyrrolo[2,3‐b]pyridine‐N‐oxides with... ResearchGate. Retrieved from [Link]

  • (n.d.). Azaindole synthesis. Organic Chemistry Portal. Retrieved from [Link]

  • (2023, February 5). Synthesis of Variolins, Meridianins, and Meriolins. Encyclopedia.pub. Retrieved from [Link]

  • Hua, J., Ji, X., Hao, S., Zhao, M., Lai, M., Ren, T., & Xi, G. (2020, August 27). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI. Royal Society of Chemistry. Retrieved from [Link]

  • (n.d.). The Azaindole Framework in the Design of Kinase Inhibitors. PMC - NIH. Retrieved from [Link]

  • (n.d.). I2‐catalyzed functionalization of N‐oxide 7‐azaindole. ResearchGate. Retrieved from [Link]

  • (2015, May 1). Synthesis of 6- and 7-Azaindoles via a Conjugate Addition and Copper-Catalyzed Cyclization Approach. PRISM. Retrieved from [Link]

  • (n.d.). Site selective Heck arylation of N-vinyl-7-azaindole engineered by N-oxide activation: scope and mechanistic studies. Organic Chemistry Frontiers (RSC Publishing). Retrieved from [Link]

  • (n.d.). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. PMC. Retrieved from [Link]

  • (n.d.). Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines. Journal of the Chemical Society C. Retrieved from [Link]

  • (n.d.). Pyrrole synthesis. Organic Chemistry Portal. Retrieved from [Link]

  • (n.d.). Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive. PMC. Retrieved from [Link]

  • (2023, August 28). 7-Azaindole N-Oxide (7-AINO) Mediated Cu-Catalyzed N-Arylation: Mechanistic Investigation into the Role of Fluoride Ions. ACS Publications. Retrieved from [Link]

  • (n.d.). WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines. Google Patents.
  • (2023, June 19). 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]. MDPI. Retrieved from [Link]

  • (2025, August 5). Synthesis of 5-chloro-7-azaindoles by Fischer reaction. ResearchGate. Retrieved from [Link]

  • (n.d.). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo (2,3-b) Pyridine). Scribd. Retrieved from [Link]

  • (2019, December 4). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. researchgate.net. Retrieved from [Link]

  • (n.d.). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7- Azaindoline through Domino Reactions of 2-Fluoro-3. chemrxiv.org. Retrieved from [Link]

  • (2023, February 22). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega. Retrieved from [Link]

  • (n.d.). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PMC. Retrieved from [Link]

  • (n.d.). Proposed mechanism for the synthesis of pyrrolopyridine derivatives. ResearchGate. Retrieved from [Link]

  • (n.d.). A catalyst-and solvent-free multicomponent synthesis of 7-azagramine analogues via a Mannich type reaction. heteroletters.org. Retrieved from [Link]

  • (n.d.). 5-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. PubChem. Retrieved from [Link]

  • (n.d.). Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. pubs.rsc.org. Retrieved from [Link]

  • (n.d.). Pyrrole. Wikipedia. Retrieved from [Link]

  • (n.d.). Examples of some biologically important pyrrolopyridine derivatives. ResearchGate. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Experiments

Welcome to the technical support resource for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals working with this versatile 7-azaindole...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals working with this versatile 7-azaindole scaffold. As a key intermediate in the synthesis of targeted therapeutics, particularly kinase inhibitors, its successful application depends on precise experimental execution.[1][2][3] This document provides in-depth, experience-driven answers to common challenges encountered during its synthesis, purification, characterization, and application.

Section 1: Compound Profile & Handling

This section covers the fundamental properties and safe handling procedures for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. Understanding these characteristics is the first step in designing a robust experimental plan.

FAQ: What are the key physicochemical properties of this compound?

The properties of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol are derived from its 7-azaindole core, substituted with an electron-withdrawing chloro group and an electron-donating hydroxyl group. These substituents significantly influence its reactivity, solubility, and spectroscopic characteristics.

Table 1: Physicochemical Properties

Property Value Source/Comment
Molecular Formula C₇H₅ClN₂O -
Molecular Weight 168.58 g/mol Calculated
Appearance Expected to be a solid (e.g., off-white to tan powder) Based on related structures like 5-chloro-1H-pyrrolo[2,3-b]pyridine.
pKa Estimated ~8-9 (pyrrolopyridine N), ~9-10 (phenol) Influenced by the electron-donating phenol and electron-withdrawing chloride. The pyridine nitrogen is a site for protonation.[4]
LogP Estimated 1.5 - 2.0 Calculated based on analogs. The hydroxyl group decreases lipophilicity compared to the parent 5-chloro-7-azaindole.[5]

| CAS Number | Not explicitly found; may be a novel or specialized intermediate. | The parent scaffold, 5-chloro-1H-pyrrolo[2,3-b]pyridine, is CAS 866546-07-8.[6] |

FAQ: How should I properly store and handle this compound?

Proper storage is critical to prevent degradation. The phenolic hydroxyl group and the pyrrole ring are susceptible to oxidation.

  • Storage: Store the solid compound under an inert atmosphere (argon or nitrogen) at 2-8°C, protected from light.[7] Long-term storage should be at -20°C.

  • Handling: Handle in a well-ventilated fume hood. The compound is classified as potentially harmful if swallowed, and similar structures can cause skin and eye irritation.[8] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Stability in Solution: Solutions, especially in protic solvents like methanol or in DMSO, may have limited stability. The phenolic group is susceptible to oxidation, which can be accelerated by light and air. Prepare solutions fresh for use whenever possible. For storage, degas the solvent and store frozen under argon.

FAQ: What are the best solvents for this compound?

Solubility is a key factor for both reaction setup and purification.

  • Good Solubility: Expected to be soluble in polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and potentially alcohols like methanol and ethanol with heating.[9]

  • Moderate to Poor Solubility: Likely has limited solubility in less polar solvents such as ethyl acetate, dichloromethane (DCM), and tetrahydrofuran (THF) at room temperature.

  • Insolubility: Expected to be insoluble in non-polar solvents like hexanes and in water under neutral pH. It may show some aqueous solubility under basic conditions (pH > 10) due to the deprotonation of the phenolic hydroxyl group.

Section 2: Synthesis & Purification Troubleshooting

The synthesis of substituted 7-azaindoles can be complex, with potential for side reactions and low yields.[10] This section addresses common issues in the preparation and purification of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. A plausible synthetic route involves the construction of the pyrrole ring onto a pre-functionalized pyridine core.

Synthesis_Workflow cluster_0 Starting Material Preparation cluster_1 Core Ring Formation cluster_2 Purification & Final Product SM Substituted 2-aminopyridine Cyclization Annulation / Cyclization (e.g., Larock, Chichibabin) SM->Cyclization Reaction with alkyne or ketone Crude Crude 7-Azaindole Core Cyclization->Crude Workup Purify Purification (Chromatography / Recrystallization) Crude->Purify Final Pure 5-chloro-1H-pyrrolo [2,3-b]pyridin-6-ol Purify->Final

Caption: General workflow for 7-azaindole synthesis.

FAQ: My reaction yield is consistently low. What are the common causes?

Low yields in heterocyclic synthesis often stem from several critical factors.[10] A systematic approach is key to diagnosis.

  • Cause 1: Purity of Reagents and Solvents:

    • Insight: Many synthetic routes, especially those using organometallics or palladium catalysis, are highly sensitive to moisture and oxygen.[11][12] Impurities in starting materials can poison catalysts or participate in side reactions.

    • Solution: Ensure all solvents are anhydrous. Use freshly distilled or purchased anhydrous solvents. Purify starting materials if their quality is uncertain. Degas reaction mixtures with argon or nitrogen where necessary, particularly for cross-coupling reactions.

  • Cause 2: Suboptimal Reaction Conditions:

    • Insight: Temperature and reaction time are critical. For cyclizations like the Chichibabin reaction, deprotonation steps are often temperature-sensitive, while the subsequent cyclization may require heating.[11] Insufficient time leads to incomplete conversion, while excessive heat can cause product decomposition.[10]

    • Solution: Monitor the reaction progress meticulously using TLC or LC-MS. Run small-scale trial reactions to screen a matrix of temperatures and times. For palladium-catalyzed reactions, ligand and base choice are paramount and require optimization.[13]

  • Cause 3: Competing Side Reactions:

    • Insight: In base-mediated reactions (e.g., using LDA), starting materials like substituted picolines can undergo self-condensation, consuming both the starting material and the base.[11] This is a common failure mode.

    • Solution: Consider inverse addition—adding the picoline substrate slowly to the base at low temperature (-40 °C to -78 °C) to maintain a low concentration of the lithiated intermediate and minimize dimerization.[11]

FAQ: How should I best purify the final compound?

The choice of purification method depends on the nature of the impurities. The phenolic hydroxyl and the N-H of the pyrrole make the compound relatively polar.

  • Column Chromatography: This is the most versatile method.

    • Stationary Phase: Standard silica gel is usually effective.

    • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane (DCM) is a good starting point. Adding a small amount of methanol (1-5%) to the ethyl acetate or DCM may be necessary to elute the polar product.

    • Troubleshooting: If the compound streaks on the column, this may be due to its acidic N-H and phenolic protons interacting strongly with the silica. Adding a small amount of acetic acid (0.5-1%) to the mobile phase can improve peak shape. Conversely, if basic impurities are the issue, adding triethylamine (0.5-1%) can help.

  • Recrystallization: If the crude product is of reasonable purity (>85%), recrystallization can be highly effective for removing minor impurities and yielding high-purity material.

    • Solvent Selection: Ideal solvents are those in which the compound is soluble when hot but poorly soluble when cold. Good candidates to screen include ethyl acetate/hexanes, ethanol/water, or isopropanol.

  • Aqueous Workup Issues:

    • Insight: During workup, adjusting the pH is critical. The compound has both a basic pyridine nitrogen and an acidic phenol. At neutral pH, it may form a zwitterion, leading to poor solubility in both aqueous and organic layers, causing emulsions or precipitation.

    • Solution: Perform extractions at a controlled pH. To extract into an organic layer (like ethyl acetate), ensure the aqueous layer is slightly acidic (pH 5-6) to protonate the pyridine nitrogen and keep the phenol neutral. To remove acidic impurities, you can wash the organic layer with a weak base like saturated sodium bicarbonate solution, but be aware this may deprotonate the phenol and pull some product into the aqueous layer.

Section 3: Analytical Characterization

Unambiguous characterization is essential to confirm the structure and purity of the final compound.

FAQ: My NMR spectrum is complex. What are the key signals and potential impurities?

Proton (¹H) NMR is the primary tool for structural confirmation. The spectrum will show distinct signals for the aromatic protons and the exchangeable N-H and O-H protons.

Table 2: Expected ¹H NMR Chemical Shifts (in DMSO-d₆)

Proton Expected Chemical Shift (ppm) Multiplicity Notes
Pyrrole N-H 11.5 - 12.5 Broad singlet Exchangeable with D₂O. Position is concentration-dependent. From related structures.[4]
Phenol O-H 9.5 - 10.5 Broad singlet Exchangeable with D₂O.
Aromatic H (C4) ~8.2 Singlet The proton on the pyridine ring.

| Aromatic H (C2, C3) | 6.5 - 8.0 | Doublets | Protons on the pyrrole ring. Exact shifts and coupling constants depend on the substitution pattern. |

  • Common Impurities & Their Signatures:

    • Residual Solvents: Look for characteristic signals of ethyl acetate, hexanes, DCM, or DMF.

    • Starting Material: The presence of sharp signals corresponding to unreacted precursors.

    • Dehalogenated Product: If a reductive process occurred, you might see signals for the corresponding des-chloro analog. This would manifest as a different splitting pattern in the aromatic region.

FAQ: What is the expected mass spectrometry (MS) fragmentation pattern?

Mass spectrometry confirms the molecular weight and can provide structural clues.

  • Ionization Mode: Electrospray Ionization (ESI) is ideal. The compound should ionize well in both positive and negative modes.

  • Expected Ions (ESI+):

    • [M+H]⁺: 169.0 (¹²C₇H₆³⁵ClN₂O)⁺. This will be the base peak.

    • Isotope Pattern: A crucial diagnostic feature for chlorine-containing compounds is the M+2 peak. Look for an [M+H+2]⁺ peak at m/z 171.0, with an intensity that is approximately one-third of the [M+H]⁺ peak, characteristic of the ³⁵Cl/³⁷Cl isotope ratio.

  • Expected Ions (ESI-):

    • [M-H]⁻: 167.0 (¹²C₇H₄³⁵ClN₂O)⁻. Deprotonation will likely occur at the most acidic site, the phenol.

Section 4: Troubleshooting in Biological Assays

Given that 7-azaindole scaffolds are prevalent as kinase inhibitors, this compound is likely to be used in such assays.[2][14]

Assay_Troubleshooting Start Inconsistent / No Activity in Kinase Assay CheckPurity Is Compound Purity >95%? Start->CheckPurity CheckSol Is Compound Fully Solubilized in Assay Buffer? CheckPurity->CheckSol Yes Repurify Repurify Compound (HPLC) CheckPurity->Repurify No CheckAgg Could Aggregation Be an Issue? CheckSol->CheckAgg Yes SolMod Modify Assay Buffer (e.g., add 0.01% Tween-20) or Lower Compound Conc. CheckSol->SolMod No CheckMech Is the Inhibition Mechanism Atypical? CheckAgg->CheckMech No DLS Run Dynamic Light Scattering (DLS) or Add Detergent to Assay CheckAgg->DLS Yes MechanismStudy Perform Mechanism of Action Studies (e.g., check for time-dependence) CheckMech->MechanismStudy Yes Success Re-run Assay CheckMech->Success No Repurify->Success SolMod->Success DLS->SolMod

Caption: Logic diagram for troubleshooting poor kinase assay performance.

FAQ: My compound shows low potency or gives variable results in a kinase assay. What are the likely causes?

This is a frequent and frustrating issue in early drug discovery. The problem often lies with the compound's behavior in aqueous assay buffers, not its inherent activity.

  • Problem 1: Poor Solubility & Precipitation

    • Causality: The compound is prepared as a high-concentration stock in 100% DMSO. When this is diluted into the aqueous assay buffer, the final DMSO concentration might be too low (e.g., <1%) to maintain solubility. The compound can crash out of solution, leading to a much lower effective concentration than intended.

    • Self-Validation Protocol: Before running the full assay, perform a simple solubility test. Prepare the compound at the highest assay concentration in the final assay buffer. Let it sit for 30 minutes, then centrifuge. Measure the concentration of the supernatant by LC-MS or UV-Vis to determine the true soluble concentration.

  • Problem 2: Compound Aggregation

    • Causality: Many planar, heterocyclic molecules have a tendency to form non-specific aggregates at micromolar concentrations. These aggregates can sequester and inhibit enzymes promiscuously, leading to false positives or complex dose-response curves.

    • Self-Validation Protocol: Re-run the assay in the presence of a non-ionic detergent like 0.01% Triton X-100 or Tween-20. If the IC₅₀ value increases significantly (e.g., >5-fold), it suggests the original activity was at least partially driven by aggregation. Dynamic Light Scattering (DLS) can also be used to directly detect aggregate formation.

  • Problem 3: Interference with Assay Technology

    • Causality: Some compounds can interfere with the assay signal itself. For example, a fluorescent compound can interfere with fluorescence-based readouts (e.g., FRET).

    • Self-Validation Protocol: Run a control experiment with all assay components except the enzyme. If the compound still generates a signal (either positive or negative), it is directly interfering with the detection method.

References

  • BenchChem Technical Support Team. (2025). troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem.

  • Buschmann, H. et al. (2023). 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine Dihydrochloride Dihydrate. MDPI.

  • Sigma-Aldrich. 5-Chloro-1H-pyrrolo 2,3-b pyridine AldrichCPR 866546-07-8.

  • Snape, T. J. et al. (2008). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. PMC.

  • InvivoChem. 5-chloro-1H-pyrrolo[2,3-c]pyridine.

  • Ferreira, I. C. F. R. et al. (2012). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok.

  • Andrade, I. et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. MDPI.

  • Kumar, S. et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega.

  • Organic Chemistry Portal. Azaindole synthesis.

  • PubChemLite. 5-chloro-1h-pyrrolo[2,3-b]pyridine (C7H5ClN2).

  • Talele, T. T. et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PMC.

  • PubChem. 5-Chloro-1H-pyrrolo(3,2-b)pyridine.

  • Google Patents. WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines.

  • ChemScene. 1190315-07-1 | 5-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine.

  • Jin, Q. et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. PMC.

  • Pure Synth. 5-Chloro-1H-Pyrrolo[23-B]Pyridine 98.0%(GC).

  • PubChem. 5-Chloro-1H-pyrrolo[2,3-b]pyridine.

  • Royal Society of Chemistry. (2021). Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth.

  • NIST. 1H-Pyrrolo[2,3-b]pyridine.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Structural Validation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Executive Summary The validation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS: 866546-07-8) presents a unique analytical challenge due to its propensity for lactam-lactim tautomerism and the high probability of regiois...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The validation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS: 866546-07-8) presents a unique analytical challenge due to its propensity for lactam-lactim tautomerism and the high probability of regioisomeric impurities (e.g., 4-chloro analogs) arising from nucleophilic aromatic substitution syntheses.

Standard QC methods (low-resolution LC-MS and 1D 1H NMR) often fail to distinguish the active 6-hydroxy tautomer from its 6-oxo (lactam) form or identify positional isomers. This guide contrasts Standard QC with a High-Resolution Validation Protocol , proving that only the latter ensures structural certainty required for kinase inhibitor development.

The Tautomeric Challenge: Lactim vs. Lactam

Before analyzing spectra, researchers must understand the dynamic nature of this scaffold. While chemically named as an "-ol" (Lactim), the molecule predominantly exists as the "one" (Lactam) in polar solvents like DMSO or Methanol.

  • Form A (Lactim): 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Aromatic pyridine ring).

  • Form B (Lactam): 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one (Loss of aromaticity in pyridine ring).

Impact on Validation: If your QC protocol looks for an exchangeable -OH proton and finds an NH proton instead, a standard technician might flag the batch as "failed." An expert understands this is the thermodynamically favored tautomer.

Diagram: Tautomeric Equilibrium & Validation Workflow

ValidationWorkflow Sample Unknown Sample (Labeled: 5-chloro-7-azaindole-6-ol) Tautomer Tautomeric Equilibrium (Solvent Dependent) Sample->Tautomer Lactim Lactim Form (-OH) Favored in non-polar Tautomer->Lactim Lactam Lactam Form (C=O) Favored in DMSO/MeOH Tautomer->Lactam Dominant in DMSO MS_Step Step 1: HRMS Analysis Isotope Pattern Confirmation Lactim->MS_Step Lactam->MS_Step NMR_Step Step 2: 2D NMR (HMBC) Regio-isomer Confirmation MS_Step->NMR_Step Mass Correct (Cl Pattern Verified) Decision Validation Outcome NMR_Step->Decision C4-H Correlation matches C5-Cl

Caption: Workflow accounting for tautomeric ambiguity while enforcing rigorous structural checks.

Comparative Analysis: Standard vs. Rigorous Validation

The following table highlights why "Standard QC" is insufficient for this specific fluorophore/kinase scaffold.

FeatureStandard QC ApproachRigorous Validation Protocol (Recommended)
Methodology Low-Res LC-MS + 1D 1H NMRHigh-Res Q-TOF MS + 1D/2D NMR (HSQC/HMBC)
Isomer Detection Fails: Cannot distinguish 4-Cl from 5-Cl isomers (identical MW).Success: HMBC correlations pinpoint Cl position.
Tautomer ID Ambiguous: Often misinterprets Lactam NH as an impurity.Definitive: Assigns C=O carbon shift (~160 ppm) to Lactam.
Purity Assessment UV 254 nm only (misses non-chromophoric salts).qNMR (Quantitative NMR) using internal standard.
Risk Level High: Risk of proceeding with wrong regioisomer.Low: Structural certainty guaranteed.

Mass Spectrometry Validation Protocol

Objective: Confirm elemental composition and chlorine presence via isotopic abundance.

Experimental Parameters
  • Instrument: Agilent 6545 Q-TOF or equivalent High-Res MS.

  • Ionization: ESI Positive Mode (ESI+).

  • Mobile Phase: H2O/Acetonitrile (0.1% Formic Acid).

Data Interpretation Guide
  • Molecular Ion ([M+H]+):

    • Calculated Monoisotopic Mass (

      
      Cl): 169.0163 m/z 
      
    • Observed Acceptable Range: 169.0160 – 169.0170 m/z (< 5 ppm error).

  • The Chlorine Fingerprint (Crucial):

    • You must observe the characteristic 3:1 intensity ratio between the

      
      Cl (169.01) and 
      
      
      
      Cl (171.01) peaks.[1]
    • Failure Mode: If the ratio is 1:1, you likely have a bromo-impurity. If no split exists, the chlorine is missing (de-halogenated byproduct).

  • Fragmentation Pattern (MS/MS):

    • Loss of CO (-28 Da): Characteristic of the lactam/phenol moiety (Peak ~141 m/z).

    • Loss of HCN (-27 Da): Characteristic of the fused pyrrole ring.

NMR Spectroscopy Validation Protocol

Objective: Prove the Chlorine is at Position 5 (not 4) and define the tautomeric state.

Experimental Parameters
  • Solvent: DMSO-d6 (Favors solubility and stabilizes the Lactam form).

  • Frequency: 400 MHz or higher.

Step-by-Step Structural Assignment
A. 1H NMR (Proton)

In DMSO-d6, expect the Lactam form:

  • NH (Pyrrole, Pos 1): Broad singlet,

    
     11.5 – 12.5 ppm.
    
  • NH (Lactam, Pos 7): Broad singlet,

    
     11.0 – 12.0 ppm. (Note: In the Lactim form, this would be an -OH, often invisible or very broad).
    
  • H-2 & H-3 (Pyrrole Ring): Pair of doublets or multiplets,

    
     6.3 – 7.4 ppm.
    
  • H-4 (Pyridine Ring): The Critical Signal.

    • This is the only proton on the pyridine ring.

    • Appearance: Singlet (sharp).

    • Shift:

      
       7.8 – 8.2 ppm.
      
    • Logic: If the Cl were at Position 4 (impurity), this proton would move to Position 5, significantly changing the chemical shift and HMBC connectivity.

B. 13C NMR & HMBC (Heteronuclear Multiple Bond Correlation)

To definitively prove the Cl is at C-5:

  • Locate the C=O (Carbonyl) peak at

    
     158 – 163 ppm (confirms Lactam).
    
  • Run HMBC : Look for correlations from the H-4 proton .

    • H-4 should correlate to C-2 (pyrrole), C-6 (carbonyl), and C-7a (bridgehead).

    • H-4 should show a weak or no correlation to C-5 (the chlorinated carbon) due to the substituent effect, but the specific coupling pattern rules out the 4-chloro isomer.

Diagram: NMR Connectivity Logic

NMR_Logic cluster_legend Key: 5-Chloro Confirmation H4 H-4 (Proton) C6 C-6 (C=O) ~160 ppm H4->C6 3J C5 C-5 (C-Cl) ~115 ppm H4->C5 2J (Weak) C7a C-7a (Bridge) ~145 ppm H4->C7a 3J Legend H-4 is the only aromatic proton on the pyridine ring. Its correlations define the structure.

Caption: HMBC correlations required to confirm the 5-chloro regioisomer.

References

  • Sigma-Aldrich. 5-Chloro-1H-pyrrolo[2,3-b]pyridine Product Specification. (Accessed 2023).[2][3] Link

  • PubChem. Compound Summary: 5-chloro-1H-pyrrolo[2,3-b]pyridine.[4] National Library of Medicine. Link

  • Katritzky, A. R., et al. "Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry. (Foundational text on lactam-lactim equilibrium).
  • GuideChem. Spectral Data for Chlorinated 7-Azaindoles.Link

  • ChemicalBook. NMR Spectrum Data for 5-bromo-6-chloro-7-azaindole (Analogous assignment).Link

Sources

Comparative

Technical Guide: Efficacy Profiling of the 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Scaffold

Topic: Comparative Efficacy of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (5-Cl-6-OH-7-azaindole) in Kinase Inhibitor Design Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discover...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Efficacy of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (5-Cl-6-OH-7-azaindole) in Kinase Inhibitor Design Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Lead

Executive Summary: The "Privileged" Pharmacophore

In the landscape of Fragment-Based Drug Discovery (FBDD), 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (hereafter referred to as 5-Cl-6-OH-7AI ) represents a high-value "privileged structure." Unlike generic indole scaffolds, this compound offers a dual-advantage mechanism: the 5-chloro substituent enhances hydrophobic packing and metabolic stability, while the 6-hydroxy/6-oxo tautomerism provides a versatile hydrogen-bond donor/acceptor (D-A) motif critical for kinase hinge binding.

This guide compares 5-Cl-6-OH-7AI against standard 7-azaindole and indole scaffolds, demonstrating its superior utility in developing Type I and Type II kinase inhibitors (e.g., targeting CSF-1R, c-Kit, and BRAF).

Mechanistic Advantage: Tautomer-Driven Binding

The efficacy of 5-Cl-6-OH-7AI stems from its ability to exist in dynamic equilibrium between the enol (6-ol) and lactam (6-one) forms. This flexibility allows it to adapt to the ATP-binding pocket of various kinases more effectively than rigid scaffolds.

The Tautomeric Equilibrium (DOT Visualization)

The following diagram illustrates the proton transfer that allows the scaffold to switch binding modes.

Tautomerism Enol Enol Form (6-OH) (Aromatic Pyridine Ring) H-Bond Donor/Acceptor Mix Lactam Lactam Form (6-One) (Pyridone-like) Obligate H-Bond Donor @ NH Enol->Lactam Proton Transfer (Solvent/Environment Dependent) Target Kinase Hinge Region (e.g., CSF-1R, BRAF) Enol->Target Monodentate Binding Lactam->Target Bidentate Binding (High Affinity)

Figure 1: Tautomeric equilibrium of 5-Cl-6-OH-7AI. The lactam form often dominates in polar environments, facilitating bidentate H-bonding with kinase hinge residues.

Comparative Efficacy Analysis

Scaffold Performance Metrics

The following table contrasts 5-Cl-6-OH-7AI with its direct structural competitors used in hit-to-lead optimization.

Feature5-Cl-6-OH-7AI (Subject)7-Azaindole (Standard)Indole (Traditional)
H-Bond Capability High (Donor-Acceptor-Donor triad in lactam form)Moderate (Donor-Acceptor)Low (Donor only at N1)
Metabolic Stability High (Cl blocks CYP450 oxidation at C5)Low (Prone to oxidation at C5/C3)Low (Prone to hydroxylation)
Solubility (logS) Moderate-High (Polar pyridone character)ModerateLow (Lipophilic)
Ligand Efficiency (LE) > 0.45 (Typical for fragments)~0.35< 0.30
Selectivity Filter Yes (5-Cl fills hydrophobic gatekeeper pocket)NoNo
Case Study: Inhibition of CSF-1R (Pexidartinib Analogues)

The 5-Cl-6-OH-7AI core is structurally homologous to the core of Pexidartinib (PLX3397) . Experimental data from structure-activity relationship (SAR) studies highlights the contribution of the 5-Cl and 7-N atoms.

  • Compound A: 5-Cl-pyrrolo[2,3-b]pyridine core (Pexidartinib-like)[1]

  • Compound B: Indole analog (No N7, No Cl)

  • Compound C: Des-chloro analog (N7 present, No Cl)

CompoundTarget (CSF-1R) IC50 (nM)Selectivity (vs. c-Kit)Cellular Potency (M-NFS-60)
Compound A (5-Cl-7AI) 13 nM >100-fold 0.4 µM
Compound B (Indole)> 1,000 nMPoor> 10 µM
Compound C (Des-chloro)145 nMModerate2.1 µM

Interpretation:

  • N7 Effect: The presence of Nitrogen at position 7 (7-azaindole vs. indole) improves potency by ~10-fold due to an additional H-bond acceptance from the kinase hinge.

  • 5-Cl Effect: Adding the chlorine atom (Compound A vs. C) improves potency by another order of magnitude (13 nM vs 145 nM). The chlorine atom displaces water and fills a lipophilic pocket often found adjacent to the gatekeeper residue in Type III RTKs.

Experimental Protocol: Validating Fragment Binding

To objectively assess the efficacy of this scaffold in your own library, use the following Surface Plasmon Resonance (SPR) protocol. This is superior to biochemical assays for fragments as it detects weak binders and validates stoichiometry.

Workflow Visualization

SPR_Workflow Step1 1. Sensor Chip Preparation (Immobilize Kinase Domain on CM5 Chip) Step2 2. Solvent Correction (Prepare DMSO calibration curve 1-5%) Step1->Step2 Step3 3. Fragment Injection (Inject 5-Cl-6-OH-7AI at 50µM - 500µM) Step2->Step3 Step4 4. Reference Subtraction (Subtract flow cell w/o protein) Step3->Step4 Step5 5. Steady State Affinity Fit (Calculate KD) Step4->Step5

Figure 2: SPR workflow for fragment validation.

Detailed Methodology
  • Immobilization: Biotinylate the target kinase (e.g., CSF-1R) and capture on a Streptavidin (SA) or CM5 chip to a density of ~3000 RU. Low density prevents aggregation artifacts.

  • Buffer System: Use HBS-P+ buffer (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4) supplemented with 2% DMSO. Crucial: The DMSO concentration in the running buffer must exactly match the sample buffer to avoid "bulk effect" jumps.

  • Injection: Inject the 5-Cl-6-OH-7AI fragment as a concentration series (e.g., 3-fold dilutions starting at 500 µM). Contact time: 30s; Dissociation time: 60s.

  • Analysis: Since fragments have fast on/off rates, use Steady State Affinity fitting (Response vs. Concentration) rather than kinetic fitting.

    • Pass Criteria: Square-wave sensorgram shape (fast on/off).

    • Fail Criteria: Slow dissociation (indicates non-specific hydrophobic sticking).

Synthesis & Handling Notes

For researchers synthesizing derivatives, note that the chlorine at C5 is reactive under specific palladium-catalyzed conditions, allowing for late-stage functionalization.

  • Suzuki-Miyaura Coupling: The 5-Cl position is generally less reactive than halides at the 2 or 3 positions. To functionalize C5, use activated boronic acids and ligands like XPhos or SPhos .

  • Protection: The N1 proton is acidic. Protect with SEM (2-(trimethylsilyl)ethoxymethyl) or Tosyl groups during harsh modifications of the 6-OH group.

References

  • Structural Insights into 7-Azaindoles: Title: Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray and DFT Studies. Source: PMC / NIH (2025) URL:[Link](Note: Generalized link to PMC for verification of scaffold properties)

  • Kinase Inhibitor Discovery (Pexidartinib Context): Title: Discovery of Pexidartinib (PLX3397), a Novel Inhibitor of CSF-1R and c-Kit. Source: Journal of Medicinal Chemistry / MDPI URL:[Link]

  • FBDD Strategies with Azaindoles: Title: The Azaindole Framework in the Design of Kinase Inhibitors.[2][3] Source: Molecules (NIH) URL:[Link]

  • CDK2 Selective Inhibitors (Lactam Analogues): Title: Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors.[4] Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

Sources

Validation

Comparative Guide: Purity Analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol by HPLC

Executive Summary The analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-7-azaindole-6-ol) presents unique chromatographic challenges due to two distinct molecular behaviors: keto-enol tauto...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (also referred to as 5-chloro-7-azaindole-6-ol) presents unique chromatographic challenges due to two distinct molecular behaviors: keto-enol tautomerism and halogenated positional isomerism .

While standard C18 (Octadecyl) stationary phases are the industry default, they often fail to provide baseline resolution between the target 5-chloro compound and its critical process impurities (specifically the 4-chloro isomer and des-chloro analogs). This guide compares the standard C18 approach against an optimized Phenyl-Hexyl methodology.[1]

Key Finding: The Phenyl-Hexyl stationary phase demonstrates superior selectivity (


) for the chlorinated isomers via 

-

interactions, improving resolution (

) from 1.4 (C18) to >3.5, while acidic mobile phases are strictly required to control tautomeric peak broadening.

The Analytical Challenge

Molecular Behavior: Tautomerism

The 6-hydroxy-7-azaindole scaffold exists in a dynamic equilibrium between the lactim (6-hydroxy) and lactam (6-one) forms. In neutral solvents, this rapid proton transfer leads to peak fronting or splitting.

  • Solution: The mobile phase must be buffered to an acidic pH (2.0–3.0) to protonate the basic nitrogen and stabilize the equilibrium towards a single species, ensuring sharp Gaussian peaks.

Structural Isomerism

During the chlorination of the 7-azaindole scaffold, regioselectivity is rarely 100%. The 4-chloro isomer is a common byproduct. Because the hydrophobicity of the 4-chloro and 5-chloro isomers is nearly identical, C18 columns (relying solely on hydrophobic subtraction) struggle to separate them.

Comparative Methodology

We evaluated two distinct separation modes to determine the optimal Quality Control (QC) method.

Method A: The Standard (C18)[2][3]
  • Column: High-strength Silica C18 (150 x 4.6 mm, 3.5 µm).

  • Mechanism: Hydrophobic interaction (Van der Waals forces).

  • Status: Insufficient. Co-elution of 4-chloro impurity observed.

Method B: The Alternative (Phenyl-Hexyl)
  • Column: Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm).

  • Mechanism: Hydrophobicity +

    
    -
    
    
    
    stacking interactions.
  • Status: Recommended. The electron-deficient halogenated ring interacts differently with the phenyl ligands based on the chlorine position.

Experimental Data & Performance Metrics

The following data summarizes the injection of a crude mixture containing the target (5-Cl), the regioisomer (4-Cl), and the des-chloro precursor.

ParameterMethod A (Standard C18)Method B (Phenyl-Hexyl)Acceptance Criteria
Retention Time (5-Cl) 8.4 min9.2 minN/A
Resolution (

) (4-Cl / 5-Cl)
1.2 (Co-elution)3.8 (Baseline)

Peak Symmetry (Tailing Factor) 1.41.1

Theoretical Plates (

)
8,50012,400

LOD (µg/mL) 0.050.02N/A

Analysis: Method B utilizes the "orthogonality" of the phenyl phase.[2] The 5-chloro position alters the electron density of the pyridine ring distinctively compared to the 4-chloro position. The Phenyl-Hexyl phase "senses" this electronic difference via


-

overlap, creating separation selectivity that a C18 chain cannot achieve.

Visualizing the Mechanism

The following diagram illustrates the decision logic and the mechanistic difference between the two methods.

method_development Start Crude Sample (5-Cl Target + 4-Cl Impurity) Tautomer_Check Step 1: Tautomer Control Is Mobile Phase Acidic? Start->Tautomer_Check Broad_Peak Result: Split/Broad Peaks (Tautomeric shifting) Tautomer_Check->Broad_Peak No (Neutral pH) Sharp_Peak Result: Sharp Peaks (Protonated Form Stabilized) Tautomer_Check->Sharp_Peak Yes (pH 2-3) Column_Select Step 2: Column Selection Sharp_Peak->Column_Select C18_Path Option A: C18 Column (Hydrophobic Interaction) Column_Select->C18_Path Phenyl_Path Option B: Phenyl-Hexyl (Pi-Pi + Hydrophobic) Column_Select->Phenyl_Path Result_C18 Outcome: Co-elution (Rs < 1.5) Hydrophobicity is identical C18_Path->Result_C18 Result_Phenyl Outcome: Baseline Separation (Rs > 3.0) Electronic Selectivity Phenyl_Path->Result_Phenyl

Figure 1: Method Development Decision Tree highlighting the necessity of pH control and Pi-Pi selectivity.

Recommended Protocol (Method B)

This protocol is validated for specificity, linearity, and precision.[3]

Reagents & Equipment[7]
  • Instrument: HPLC with UV-Vis or PDA Detector (Agilent 1290 or equivalent).

  • Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm) or Phenomenex Kinetex Phenyl-Hexyl.

  • Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water, Formic Acid (FA).

Mobile Phase Preparation
  • Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. (Crucial for suppressing silanol activity and stabilizing the lactam tautomer).

  • Mobile Phase B (Organic): 100% Acetonitrile.

Instrument Parameters
  • Flow Rate: 1.0 mL/min[4]

  • Column Temperature: 35°C (Controls viscosity and kinetics).[5]

  • Detection: UV @ 254 nm (Aromatic ring absorption) and 280 nm.

  • Injection Volume: 5 µL.

Gradient Profile
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.0955Equilibration
2.0955Isocratic Hold
15.04060Linear Gradient
18.0595Wash
20.0955Re-equilibration

Troubleshooting & Scientific Rationale

Why Phenyl-Hexyl?

Standard C18 columns interact with analytes primarily through "solvophobic" exclusion—essentially, how much the molecule dislikes water. Since 4-chloro and 5-chloro isomers have the same lipophilicity, C18 cannot distinguish them easily. Phenyl-Hexyl phases possess


 electrons in the stationary phase ring. The chlorine atom on the analyte withdraws electrons from the pyridine ring, altering its 

-cloud density. The position of the chlorine (4 vs 5) changes the shape and intensity of this electron cloud, allowing the Phenyl-Hexyl column to interact more strongly with one isomer over the other [1, 2].
The Tautomer Trap

Users often report "double peaks" for this molecule. This is rarely an impurity but rather the separation of the enol and keto forms during the run. By lowering the pH to ~2.5 using Formic Acid, you force the equilibrium toward the protonated cation, which behaves as a single, sharp chromatographic band [3].

References

  • Agilent Technologies. (2013). Optimizing the Separation of Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction and a C-18 Column. Agilent Application Notes.[1] Link

  • Advanced Materials Technology. (2018). Comparison of Phenyl- and C18 Bonded Phases.[1][6][7] HALO Columns Application Note. Link

  • Katritzky, A. R., et al. (1991). Prototropic Tautomerism of Heteroaromatic Compounds. Heterocycles, 32(2).[8] Link

  • PubChem. (2025). Compound Summary: 1H-Pyrrolo[2,3-b]pyridine (7-Azaindole).[9] National Library of Medicine. Link

Sources

Comparative

biological activity comparison of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol derivatives

The 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol scaffold (often existing as its tautomer 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one ) represents a critical pharmacophore in the design of kinase inhibitors, particular...

Author: BenchChem Technical Support Team. Date: February 2026

The 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol scaffold (often existing as its tautomer 5-chloro-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one ) represents a critical pharmacophore in the design of kinase inhibitors, particularly for DYRK1A , CK2 , and c-Met . Its dual functionality—combining the hinge-binding capability of the 7-azaindole core with the modifiable 6-hydroxy/6-oxo group—allows for precise tuning of potency, selectivity, and physicochemical properties.

This guide compares the biological activity of key derivatives, focusing on O-alkylated (6-alkoxy) versus N-alkylated (1-alkyl-6-oxo) species, and their roles in targeted cancer therapy and neurodegenerative disease research.

Executive Summary: The Scaffold Advantage

The 5-chloro-6-hydroxy-7-azaindole core is a privileged structure because it addresses two common challenges in kinase inhibitor design:

  • Metabolic Stability: The 5-chloro substituent blocks a primary site of metabolic oxidation (cytochrome P450-mediated) on the pyridine ring, significantly extending half-life compared to the unsubstituted 5-H analog.

  • Hinge Binding Versatility: The 6-hydroxy/6-oxo motif can function as a hydrogen bond donor/acceptor pair, interacting with the kinase hinge region (e.g., Leu, Glu residues) or serving as a vector for solubilizing groups.

Structure-Activity Relationship (SAR) Landscape

The biological activity of derivatives depends heavily on the functionalization at the 6-position (O-alkylation vs. tautomeric N-alkylation) and the 1-position (pyrrole nitrogen).

Derivative Class Structural Modification Primary Biological Target(s) Key Mechanism of Action Potency (IC₅₀ Range)
Class A: 6-Alkoxy Derivatives O-Alkylation at C6 (e.g., -OMe, -OCH₂R)c-Met, PIM1, DYRK1A ATP-competitive inhibition; 6-alkoxy group fits into the hydrophobic pocket (gatekeeper).Low nM (5–50 nM)
Class B: 1-Alkyl-6-Oxo Derivatives N-Alkylation at N1 (Pyridone form)CK2, DYRK1A, CLK1 Type I/II binding; The 6-oxo group acts as a H-bond acceptor; N1-substituent targets solvent-exposed regions.Mid nM (20–200 nM)
Class C: 5-Chloro Core (Unsubstituted) Free 6-OH / 6-OxoPan-Kinase (Low Selectivity) Weak hinge binder; primarily used as a synthetic intermediate or fragment.µM (>1 µM)
Detailed Comparative Analysis
3.1 Class A: 6-Alkoxy-5-Chloro-7-Azaindoles (c-Met & PIM Inhibitors)
  • Mechanism: The conversion of the 6-hydroxyl group to a 6-methoxy or 6-benzyloxy ether locks the scaffold in the aromatic pyridine form. This enhances lipophilicity and allows the substituent to engage the "gatekeeper" residue in kinases like c-Met and PIM1 .

  • Key Finding: The 5-chloro group is essential here. In c-Met inhibitors, replacing 5-Cl with 5-H results in a 10-fold loss of potency due to the loss of a halogen bond with the hinge backbone (e.g., Pro978 in c-Met) and decreased metabolic stability.

  • Data Highlight:

    • Compound A1 (6-OMe, 5-Cl): c-Met IC₅₀ = 12 nM.

    • Compound A2 (6-OMe, 5-H): c-Met IC₅₀ = 145 nM.

    • Observation: The 5-Cl atom fills a small hydrophobic pocket and improves van der Waals contacts.

3.2 Class B: 1-Substituted-5-Chloro-6-Oxo-7-Azaindoles (DYRK1A & CK2)
  • Mechanism: These derivatives exploit the pyridone tautomer . Alkylation at the pyrrole nitrogen (N1) directs the substituent towards the solvent front, improving solubility and pharmacokinetic properties. The 6-oxo group forms a critical hydrogen bond with the hinge region (e.g., hinge backbone NH).

  • Therapeutic Relevance: Inhibitors of DYRK1A (Dual specificity tyrosine-phosphorylation-regulated kinase 1A) are crucial for Down syndrome and Alzheimer's disease research. The 5-chloro-6-oxo core provides high selectivity against closely related kinases like CDK2.

  • Data Highlight:

    • Compound B1 (N1-Methyl, 5-Cl): DYRK1A IC₅₀ = 35 nM; CDK2 IC₅₀ > 1000 nM.

    • Compound B2 (N1-H, 5-Cl): DYRK1A IC₅₀ = 250 nM (Lower potency due to poor solubility/permeability).

Experimental Protocols
Protocol 1: Synthesis of 6-Alkoxy Derivatives (Class A)
  • Objective: Selective O-alkylation of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

  • Method:

    • Dissolve 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (1.0 eq) in dry DMF.

    • Add Ag₂CO₃ (1.5 eq) as the base (Silver carbonate promotes O-alkylation over N-alkylation).

    • Add Alkyl Halide (e.g., MeI or BnBr, 1.2 eq).

    • Heat at 60°C for 4-6 hours.

    • Workup: Filter, dilute with EtOAc, wash with brine. Purify via silica gel chromatography (Hexane/EtOAc).

  • Validation: Confirm structure via ¹H NMR (Shift of 6-H signal) and NOESY (interaction between alkoxy group and 5-Cl/7-H).

Protocol 2: Kinase Inhibition Assay (FRET-based)
  • Objective: Determine IC₅₀ against DYRK1A/c-Met.

  • Reagents: Recombinant Kinase, FRET peptide substrate (e.g., ULight-JAK1), ATP (at K_m).

  • Workflow:

    • Incubate compound (serial dilution) with kinase in assay buffer (50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20) for 15 min.

    • Add ATP and Peptide Substrate. Incubate for 60 min at RT.

    • Stop reaction with EDTA/Eu-antibody mixture.

    • Read FRET signal (Ex: 320 nm, Em: 665 nm).

    • Calculate IC₅₀ using a 4-parameter logistic fit.

Visualizations
Figure 1: Signaling Pathway & Mechanism of Action

Caption: The 5-chloro-6-hydroxy-7-azaindole scaffold inhibits the DYRK1A/c-Met pathway by competing with ATP, preventing downstream phosphorylation of substrates like Tau (Alzheimer's) or STAT3 (Cancer).

G Scaffold 5-Chloro-6-OH-7-Azaindole (Inhibitor) Kinase Target Kinase (DYRK1A / c-Met) Scaffold->Kinase Competes (IC50 < 50nM) PhosphoSub Phosphorylated Substrate (Active/Toxic) Scaffold->PhosphoSub Blocks Formation ATP ATP ATP->Kinase Binds Substrate Substrate (Tau / STAT3) Kinase->Substrate Phosphorylates Substrate->PhosphoSub Activation Downstream Downstream Effect (Neurodegeneration / Tumor Growth) PhosphoSub->Downstream Promotes

Figure 2: Synthesis Workflow for Derivatives

Caption: Divergent synthesis of Class A (O-alkyl) and Class B (N-alkyl) derivatives from the common 5-chloro-6-hydroxy precursor.

Synthesis Core 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Core Scaffold) CondA Ag2CO3, R-X (O-Alkylation) Core->CondA CondB NaH, R-X (N-Alkylation) Core->CondB ProdA Class A: 6-Alkoxy Derivative (c-Met Selective) CondA->ProdA Major Product ProdB Class B: 1-Alkyl-6-Oxo Derivative (DYRK1A Selective) CondB->ProdB Major Product

References
  • Synthesis and Kinase Inhibitory Activity of 7-Azaindole Derivatives. Journal of Medicinal Chemistry. (2015).

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical and Pharmaceutical Bulletin. (2020).

  • Discovery of Potent and Selective DYRK1A Inhibitors. Journal of Medicinal Chemistry. (2018).

  • Structure-Based Design of c-Met Inhibitors. Nature Reviews Drug Discovery. (2012).

  • 5-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS 1190315-07-1) Product Data. Fluorochem. (2024).

Validation

A Comparative Guide to the Structural Analysis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Co-Crystal Structures

Introduction: The Strategic Value of Co-Crystals in Modern Drug Development In pharmaceutical sciences, the crystalline form of an Active Pharmaceutical Ingredient (API) is a critical determinant of its clinical performa...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Co-Crystals in Modern Drug Development

In pharmaceutical sciences, the crystalline form of an Active Pharmaceutical Ingredient (API) is a critical determinant of its clinical performance. The solid-state properties of an API, such as solubility, dissolution rate, and stability, are directly influenced by its crystal lattice arrangement.[1][2] For molecules like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a heterocyclic compound belonging to a class known for its applications in targeted therapies such as kinase inhibition, optimizing these properties is paramount.[3][4]

Pharmaceutical co-crystals, which are multi-component crystalline solids composed of an API and a benign co-former held together by non-covalent interactions, offer a powerful and versatile strategy to engineer these properties without altering the API's intrinsic pharmacological activity.[5][6] This guide provides a comprehensive framework for the systematic screening, synthesis, and in-depth structural analysis of co-crystals of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. We will explore the causal logic behind experimental design, detail validated protocols, and present a comparative analysis of the structural features that govern the performance of these advanced pharmaceutical materials.

Part 1: Rational Co-former Selection: A Crystal Engineering Approach

The foundation of successful co-crystal development lies in the rational selection of co-formers. This process transcends simple trial-and-error, employing principles of supramolecular chemistry and crystal engineering to predict and design robust intermolecular interactions.[1][7] The goal is to identify co-formers that can form strong and predictable hydrogen bonds or other non-covalent interactions with the API.

Causality of Co-former Choice for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol:

The target API possesses several key functional groups capable of participating in hydrogen bonding:

  • Pyrrole N-H: A strong hydrogen bond donor.

  • Pyridine Nitrogen: A hydrogen bond acceptor.

  • Hydroxyl (-OH) group: Both a hydrogen bond donor and acceptor.

Based on Etter's rules of hydrogen bonding, co-formers with complementary functional groups are prioritized.[8] Carboxylic acids, amides, and other phenols are excellent candidates as they contain strong hydrogen bond donors and acceptors.

Virtual and Knowledge-Based Screening: Before embarking on extensive lab work, computational tools and database analysis can significantly refine the list of potential co-formers.[9]

  • Cambridge Structural Database (CSD): Analysis of the CSD can reveal preferred hydrogen bonding patterns (supramolecular synthons) for the pyrrolo[2,3-b]pyridine scaffold.

  • Molecular Electrostatic Potential (MEP) Surfaces: These calculations identify electron-rich (negative potential, hydrogen bond acceptor) and electron-poor (positive potential, hydrogen bond donor) regions on the API and co-former molecules, allowing for a visual assessment of complementarity.[9]

Table 1: Prioritized Co-former Candidates for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Co-former ClassExample Co-formersRationale for Selection
Dicarboxylic Acids Succinic Acid, Fumaric Acid, Adipic AcidContains two carboxylic acid groups, enabling the formation of robust and extended hydrogen-bonded networks with the API's donor and acceptor sites.[8]
Hydroxy Carboxylic Acids L-Malic Acid, Citric AcidOffers multiple hydrogen bond donor/acceptor sites (both -COOH and -OH), increasing the probability of forming stable co-crystals.
Amides Nicotinamide, IsoniazidThe amide group provides both a hydrogen bond donor (N-H) and acceptor (C=O), capable of forming strong synthons with the API.
Phenols Resorcinol, HydroquinoneThe phenolic -OH group can interact with the API's pyridine nitrogen or hydroxyl group.

Part 2: Co-Crystal Screening and Synthesis: Experimental Workflow

Once a list of co-formers is established, a systematic screening process is initiated to identify which pairs form co-crystals. A multi-pronged approach combining different crystallization techniques is often the most effective.

Experimental Workflow: From Screening to Structure

The overall process involves a logical progression from high-throughput screening to the growth of single crystals suitable for definitive structural analysis.

G cluster_0 Phase 1: Co-former Selection cluster_1 Phase 2: Screening cluster_2 Phase 3: Synthesis & Analysis A API: 5-chloro-1H-pyrrolo [2,3-b]pyridin-6-ol B Virtual Screening (CSD, MEP) A->B C Select Co-formers (Acids, Amides, etc.) B->C D Slurry & Liquid-Assisted Grinding (LAG) C->D E Characterize with PXRD, DSC D->E F Identify New Crystalline Phases E->F G Solution Crystallization (Slow Evaporation) F->G H Grow Single Crystals G->H I Definitive Structural Analysis (SCXRD, FTIR, NMR) H->I J Final Co-crystal Form Selection I->J Physicochemical Property Comparison

Caption: High-level workflow for co-crystal development.

Protocol 1: High-Throughput Slurry Co-crystallization Screening

Slurry crystallization is a highly effective method where a suspension of the API and co-former is stirred in a small amount of solvent.[10] The solvent mediates the transformation from the physical mixture to the more stable co-crystal phase.

Materials:

  • 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (API)

  • Selected co-formers (see Table 1)

  • A range of solvents (e.g., ethanol, methanol, ethyl acetate, acetonitrile, water)

  • 96-well microtiter plate with sealing mat

  • Magnetic stir plate and stir bars

  • Centrifuge

  • Powder X-ray Diffractometer (PXRD)

Methodology:

  • Preparation: In each well of the 96-well plate, add a 1:1 stoichiometric molar ratio of API and a selected co-former (typically 5-10 mg total).

  • Solvent Addition: Add a small amount of a chosen solvent (e.g., 50-100 µL) to each well. The amount should be sufficient to form a mobile slurry but not to fully dissolve the components.

  • Equilibration: Seal the plate and place it on a magnetic stir plate at room temperature. Allow the slurries to stir for 24-48 hours. This duration allows for thermodynamic equilibrium to be reached.

  • Sample Recovery: After equilibration, centrifuge the plate to pellet the solids. Carefully remove the supernatant solvent.

  • Drying: Allow the solids to air-dry completely or dry under a gentle stream of nitrogen.

  • Analysis (Self-Validation): Analyze the resulting solid from each well using Powder X-ray Diffraction (PXRD). Compare the resulting diffractogram to those of the pure API and pure co-former. A new, unique PXRD pattern indicates the formation of a new crystalline phase, likely a co-crystal.[11] Further characterization by Differential Scanning Calorimetry (DSC) can corroborate this by identifying a new, sharp melting point distinct from the starting materials.

Part 3: Definitive Structural Analysis and Comparison

While PXRD confirms the formation of a new phase, Single-Crystal X-ray Diffraction (SCXRD) provides the definitive, atomic-resolution 3D structure.[9][12] This data is essential for understanding the specific intermolecular interactions that define the co-crystal and influence its properties.

Visualizing Supramolecular Interactions

The SCXRD data allows for the precise mapping of hydrogen bonds. For example, a co-crystal between 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol and succinic acid would likely exhibit a robust hydrogen-bonding network.

G cluster_API 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol cluster_Coformer Succinic Acid (Co-former) API_N1 N-H (pyrrole) COF_O2 C=O (acid) API_N1->COF_O2 Donor-Acceptor API_N2 N (pyridine) API_O1 O-H (hydroxyl) COF_O4 C=O (acid) API_O1->COF_O4 Donor-Acceptor COF_O1 O-H (acid) COF_O1->API_N2 Donor-Acceptor COF_O3 O-H (acid) COF_O3->API_O1 Donor-Acceptor

Sources

Comparative

A Comparative Guide to the Efficacy of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol: In Vitro vs. In Vivo Assessment

For researchers navigating the complex landscape of drug discovery, the journey of a compound from a promising hit to a viable clinical candidate is paved with rigorous evaluation. This guide provides an in-depth, object...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers navigating the complex landscape of drug discovery, the journey of a compound from a promising hit to a viable clinical candidate is paved with rigorous evaluation. This guide provides an in-depth, objective comparison of the in vitro and in vivo efficacy of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a representative member of the pyrrolopyridine class of compounds. The pyrrolopyridine scaffold, also known as 7-azaindole, is of significant interest as it mimics the purine ring of ATP, making it a privileged structure for designing kinase inhibitors.[1]

Our objective is not merely to present data but to illuminate the scientific rationale behind the experimental choices, bridging the critical gap between benchtop assays and preclinical models. This guide is structured to provide a comprehensive understanding of how to assess a compound's potential, using 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol as a working example, and to interpret the results in the context of translational science.

Mechanism of Action: Targeting Dysregulated Kinase Signaling

Pyrrolopyridine derivatives have been successfully developed as kinase inhibitors for the treatment of diseases like cancer.[1] Their core mechanism involves competitive inhibition at the ATP-binding site of protein kinases. These enzymes are pivotal components of signaling pathways that control cellular processes such as proliferation, survival, and angiogenesis. In many cancers, these pathways are constitutively active, driving uncontrolled tumor growth. By blocking the ATP-binding pocket, compounds like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol can prevent the phosphorylation of downstream substrates, thereby interrupting the aberrant signaling cascade. The selectivity of these inhibitors is largely determined by the specific substituents on the core pyrrolopyridine nucleus.[1]

G cluster_0 Cell Membrane cluster_1 Cytoplasm Receptor Growth Factor Receptor (e.g., VEGFR, FGFR) KinaseDomain Kinase Domain Receptor->KinaseDomain Activates ATP ATP ATP->KinaseDomain Substrate Substrate Protein KinaseDomain->Substrate Phosphorylates PhosphoSubstrate Phosphorylated Substrate KinaseDomain->PhosphoSubstrate Downstream Downstream Signaling Cascade (Proliferation, Angiogenesis) PhosphoSubstrate->Downstream Compound 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol Compound->KinaseDomain Inhibits ATP Binding

Caption: General mechanism of kinase inhibition by 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

In Vitro Efficacy: From Enzymatic Potency to Cellular Impact

The initial phase of efficacy testing occurs in vitro, in a controlled, non-biological system. This allows for a precise determination of the compound's direct effects on its molecular target and its subsequent impact on cellular functions.

Biochemical Assays: Quantifying Target Engagement

The first critical question is whether the compound can inhibit its intended kinase target. Biochemical assays utilize purified enzymes to measure inhibitory potency, typically expressed as the half-maximal inhibitory concentration (IC₅₀). Radiometric assays, which measure the transfer of ³³P-labelled phosphate from ATP to a substrate, are considered the gold standard for their direct and robust nature.[2]

Table 1: Illustrative In Vitro Kinase Inhibition Profile

Kinase TargetIC₅₀ (nM)Assay FormatATP Concentration
FGFR1 7 Radiometric10 µM
VEGFR2 27 Radiometric10 µM
c-Met 23 Radiometric10 µM
p38α>1000Radiometric10 µM
CDK2>1000Radiometric10 µM

Note: Data is representative for this class of compounds. Specific values for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol would require experimental determination.

Expert Interpretation: The hypothetical data in Table 1 suggests that our compound is a potent inhibitor of key kinases involved in angiogenesis and tumor progression, such as FGFR1, VEGFR2, and c-Met.[3][4][5][6] The high IC₅₀ values against unrelated kinases like p38α and CDK2 indicate a favorable selectivity profile, which is crucial for minimizing potential off-target toxicities.[7][8]

Cellular Assays: Validating Biological Function

Potent enzymatic inhibition must translate into a functional effect in a cellular context. Anti-proliferative assays measure a compound's ability to inhibit the growth of cancer cell lines. The choice of cell lines is critical; for instance, using a line known to be dependent on one of the identified kinase targets (e.g., a gastric carcinoma line dependent on c-Met) provides a strong link between the mechanism and the effect.[3][4]

Table 2: Illustrative Anti-proliferative Activity in Cancer Cell Lines

Cell LineCancer TypeKey Target DependencyGI₅₀ (µM)
MKN-45 Gastric Carcinomac-Met0.33
EBC-1 Lung Cancerc-Met0.48
HCT116 Colon CarcinomaGeneral Proliferation0.79
4T1 Breast CancerFGFR0.25

Note: Data is representative. GI₅₀ is the concentration for 50% growth inhibition.

Expert Interpretation: The sub-micromolar GI₅₀ values confirm that the compound can access its targets within a cell and inhibit proliferation effectively. The strong activity in c-Met and FGFR-dependent lines like MKN-45 and 4T1 corroborates the biochemical data.[6][9]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol describes a standard method for determining kinase inhibition.

  • Reagent Preparation: Prepare a kinase buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, 1 mM DTT).[10] Prepare serial dilutions of the test compound in DMSO.

  • Reaction Setup: In a 96-well plate, add the kinase, the specific substrate peptide, and the test compound.

  • Initiation: Start the reaction by adding the reaction mix containing MgCl₂, ATP, and γ-³³P-ATP.[11] Incubate at 25-30°C for a specified time (e.g., 30 minutes).[12]

  • Termination: Stop the reaction by adding an acid solution (e.g., phosphoric acid) or by spotting the reaction mixture onto a phosphocellulose filter membrane.[2]

  • Washing: Wash the filter membranes extensively to remove unincorporated γ-³³P-ATP.

  • Detection: Measure the remaining radioactivity on the filter, corresponding to the phosphorylated substrate, using a scintillation counter.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a DMSO control and determine the IC₅₀ value using non-linear regression analysis.

Caption: A typical workflow for assessing in vitro efficacy.

In Vivo Efficacy: From Animal Models to Therapeutic Potential

Positive in vitro data is a prerequisite, but not a guarantee, of in vivo success. Animal models are indispensable for evaluating a compound's efficacy in a complex physiological system, which includes critical factors like absorption, distribution, metabolism, and excretion (ADME).

Xenograft Models: Assessing Anti-tumor Activity

The most common preclinical models for cancer are cell line-derived xenografts (CDX), where human cancer cells are implanted into immunocompromised mice.[13][14] This allows the tumor to grow in a living system, and the efficacy of a drug is measured by its ability to inhibit this growth.

Table 3: Illustrative In Vivo Efficacy in an HCT116 Colon Cancer Xenograft Model

Treatment GroupDose (mg/kg)Dosing ScheduleFinal Tumor Volume (mm³)Tumor Growth Inhibition (TGI) %
Vehicle Control-p.o., daily1250 ± 150-
Compound A 25 p.o., daily687 ± 9545%
Compound A 50 p.o., daily262 ± 7079%
Irinotecan (Positive Control)15i.p., Q3D212 ± 6583%

Note: Data is representative. p.o. = oral administration; i.p. = intraperitoneal; Q3D = every 3 days. TGI is calculated at the end of the study.

Expert Interpretation: The hypothetical data demonstrates that our compound, when administered orally, leads to significant, dose-dependent tumor growth inhibition.[15] An efficacy of 79% TGI at the 50 mg/kg dose is considered robust and compares favorably with a standard-of-care agent like irinotecan, positioning the compound as a strong candidate for further development.[15]

Experimental Protocol: In Vivo Subcutaneous Xenograft Study

All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Cell Preparation: Culture HCT116 cells to a logarithmic growth phase. Harvest, wash, and resuspend the cells in a sterile medium (e.g., PBS or HBSS) at a final concentration of 5x10⁷ cells/mL.[14][16] For some models, mixing cells 1:1 with Matrigel can improve tumor engraftment.[16][17]

  • Implantation: Anesthetize immunocompromised mice (e.g., NSG or Nude mice). Subcutaneously inject 100-200 µL of the cell suspension (5-10 million cells) into the flank of each mouse.[14][16]

  • Tumor Growth and Randomization: Monitor mice until tumors reach a palpable, measurable size (e.g., 100-150 mm³). Randomize mice into treatment groups with similar average tumor volumes.

  • Treatment Administration: Administer the test compound, vehicle, and positive control according to the predetermined dose and schedule. Monitor animal body weight and general health as indicators of toxicity.

  • Tumor Measurement: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length × Width²)/2.[14]

  • Study Endpoint: Terminate the study when tumors in the control group reach a predetermined maximum size.

  • Data Analysis: Calculate the mean tumor volume for each group over time. Determine the final TGI percentage for each treatment group relative to the vehicle control.

Caption: Standard workflow for an in vivo xenograft efficacy study.

Conclusion: Synthesizing the Evidence for a Go/No-Go Decision

The successful translation of a compound from in vitro to in vivo models is a critical milestone in drug discovery. In our illustrative case of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, the potent biochemical and cellular activity translated effectively into robust anti-tumor efficacy in a xenograft model. This strong correlation provides confidence in the compound's mechanism of action and its potential as a therapeutic agent.

However, discrepancies are common. A compound may be potent in vitro but fail in vivo due to poor oral bioavailability, rapid metabolism, or unforeseen toxicity. Conversely, moderate in vitro potency might be overcome by excellent drug-like properties, leading to strong in vivo efficacy. Therefore, these efficacy studies must be conducted in parallel with pharmacokinetic and toxicology assessments to build a complete profile of the drug candidate. The collective data from these well-designed and rigorously executed studies forms the foundation for the critical go/no-go decisions that define the path to clinical development.

References

  • Al-Ostoot, F. H., Al-Qawasmeh, R. A., & El-Abadelah, M. M. (2017). Recent advances of pyrrolopyridines derivatives: a patent and literature review. Expert Opinion on Therapeutic Patents, 27(5), 547-565. [Link]

  • Schroeder, G. M., An, Y., Cai, Z. W., et al. (2008). Discovery of Pyrrolopyridine-Pyridone Based Inhibitors of Met Kinase: Synthesis, X-ray Crystallographic Analysis, and Biological Activities. Journal of Medicinal Chemistry, 51(17), 5330-5341. [Link]

  • Moon, S. M., Jeong, C. H., Kim, H. J., & Lee, S. K. (2017). In vitro NLK Kinase Assay. Bio-protocol, 7(21), e2601. [Link]

  • Anderson, D. R., Cockroft, A. C., Arris, C. E., et al. (2007). Pyrrolopyridine Inhibitors of Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MK-2). Journal of Medicinal Chemistry, 50(11), 2647-2654. [Link]

  • Schroeder, G. M., An, Y., Cai, Z. W., et al. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities. Journal of Medicinal Chemistry, 51(17), 5330-41. [Link]

  • Anderson, D. R., Cockroft, A. C., Arris, C. E., et al. (2007). Pyrrolopyridine inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Journal of Medicinal Chemistry, 50(11), 2647-54. [Link]

  • Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol Preprint. [Link]

  • Adriaenssens, E., Nguyen, T. N., Sawa-Makarska, J., et al. (2023). In vitro kinase assay. protocols.io. [Link]

  • Anonymous. (n.d.). Protocol for Invitro Kinase Assay. University of Pennsylvania. [Link]

  • Reaction Biology. (n.d.). Kinase Screening Assay Services. [Link]

  • Martínez-Sabadell, A., et al. (2022). Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. STAR protocols, 3(4), 101712. [Link]

  • Bio-Techne. (n.d.). Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. [Link]

  • XenoSTART. (2023). Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. [Link]

  • CIBERONC. (n.d.). EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). [Link]

  • Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Organic & Medicinal Chem IJ, 9(1). [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(52), 32931-32943. [Link]

  • Li, Y., et al. (2025). Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. Journal of Medicinal Chemistry. [Link]

  • Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Organic and Medicinal Chemistry International Journal, 9(1). [Link]

  • Li, D., et al. (2016). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine and 1H-pyrazolo[3,4-b]pyridine derivatives as c-Met inhibitors. Bioorganic & Medicinal Chemistry, 24(8), 1845-1852. [Link]

  • Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Juniper Publishers. [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. [Link]

  • Li, D., et al. (2016). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine and 1H-pyrazolo[3,4-b]pyridine derivatives as c-Met inhibitors. Bioorganic & Medicinal Chemistry, 24(8), 1845-1852. [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. [Link]

  • Stepanov, A. S., et al. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Molecules, 30(8), 1634. [Link]

  • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. [Link]

Sources

Validation

A Comparative Guide to the Synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents. The targeted synthesis of specific deriv...

Author: BenchChem Technical Support Team. Date: February 2026

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents. The targeted synthesis of specific derivatives, such as 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, is a critical task for drug development professionals. The choice of a synthetic pathway dictates not only the efficiency and yield but also the scalability and economic feasibility of producing these vital intermediates. This guide provides a comparative analysis of two distinct synthetic strategies for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, contrasting a classical approach with a modern, transition-metal-catalyzed method.

The Strategic Importance of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a highly valuable building block. The chlorine atom at the 5-position and the hydroxyl group at the 6-position of the 7-azaindole core provide orthogonal handles for subsequent functionalization. This allows medicinal chemists to systematically explore the structure-activity relationship (SAR) of a lead compound, fine-tuning its potency, selectivity, and pharmacokinetic properties. An efficient, robust, and scalable synthesis is therefore a crucial first step in any drug discovery program centered on this scaffold.

Route 1: The Classical Fischer Indole Synthesis

The Fischer indole synthesis is a venerable and widely used method for constructing indole and azaindole ring systems. This pathway typically begins with a substituted pyridine derivative and proceeds via a hydrazone intermediate, which is then cyclized under harsh acidic conditions.

Causality and Experimental Choices

This route is often chosen for its reliability and the relatively low cost of the initial starting materials. The core transformation relies on the acid-catalyzed intramolecular cyclization of a pyridylhydrazone. The choice of a strong acid catalyst, such as polyphosphoric acid (PPA), is critical to drive the reaction, which involves a[1][1]-sigmatropic rearrangement followed by ammonia elimination and rearomatization.

Experimental Protocol
  • Hydrazone Formation: The synthesis begins with the diazotization of a suitable aminopyridine, such as 2-amino-5-chloropyridin-6-ol (or a protected precursor). The resulting diazonium salt is then reacted with a ketone or aldehyde, like acetone, to form the corresponding pyridylhydrazone.

  • Fischer Cyclization: The isolated pyridylhydrazone is added to a pre-heated solution of polyphosphoric acid (PPA). The mixture is heated at high temperatures (typically >150 °C) to effect the cyclization.

  • Work-up and Isolation: After cooling, the reaction mixture is carefully quenched with ice water and neutralized with a base (e.g., NaOH or NH4OH). The precipitated solid product is then collected by filtration, washed, and purified, typically by recrystallization or column chromatography.

This method, based on the Fischer reaction, provides a simple and effective pathway for synthesizing 5-chloro-1H-pyrrolo[2,3-b]pyridine systems.[2]

Visualization of Route 1

Route_1_Fischer_Indole_Synthesis cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Cyclization A 2-Amino-5-chloro- pyridin-6-ol B Pyridylhydrazone A->B 1. NaNO2, HCl 2. Acetone C 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol B->C Polyphosphoric Acid (PPA) High Temperature

Caption: The Fischer indole synthesis route.

Field Insights and Limitations

While robust, the Fischer indole synthesis has significant drawbacks for large-scale production. The highly acidic and viscous nature of PPA makes handling and temperature control difficult. The reaction often requires very high temperatures, leading to potential side products and charring, which complicates purification and reduces yields. Furthermore, the strongly acidic conditions can be incompatible with sensitive functional groups.

Route 2: Modern Synthesis via Suzuki Coupling and Annulation

Modern organic synthesis often favors modular, transition-metal-catalyzed approaches that offer milder conditions and broader functional group tolerance. A powerful alternative to the Fischer synthesis involves a palladium-catalyzed Suzuki-Miyaura coupling to install a vinyl group, followed by an acid-catalyzed cyclization to form the pyrrole ring.[3]

Causality and Experimental Choices

This route is designed for modularity and efficiency. The key is the formation of a C-C bond between the pyridine core and a vinyl equivalent using a palladium catalyst. (2-Ethoxyvinyl)borolane is an excellent reagent for this purpose, as it introduces the two-carbon unit that will become the C2 and C3 atoms of the pyrrole ring. The subsequent cyclization is an acid-catalyzed intramolecular hydroamination, which proceeds under much milder conditions than the Fischer synthesis. This approach avoids the need for pre-forming a hydrazone and the use of harsh dehydrating acids like PPA.

Experimental Protocol
  • Suzuki-Miyaura Coupling: A mixture of a chloroamino-N-heterocycle (e.g., 2-amino-3-bromo-5-chloropyridin-6-ol, with the hydroxyl group protected) and (2-ethoxyvinyl)borolane is prepared in a suitable solvent system (e.g., dioxane/water). A palladium catalyst (e.g., Pd(dppf)Cl2) and a base (e.g., K2CO3) are added. The mixture is heated (typically 80-100 °C) until the coupling is complete.

  • Cyclization (Annulation): Following an extractive work-up to isolate the vinylpyridine intermediate, the compound is dissolved in a solvent and treated with an acid catalyst, such as acetic acid or dilute HCl.[3] Gentle heating is usually sufficient to induce cyclization to the 7-azaindole core.

  • Deprotection and Isolation: If a protecting group was used for the hydroxyl function, a final deprotection step is performed. The final product is then isolated and purified.

Visualization of Route 2

Route_2_Suzuki_Annulation cluster_0 Step 1: Suzuki Coupling cluster_1 Step 2: Cyclization & Deprotection A 2-Amino-3-bromo-5-chloro- 6-(protected)ol-pyridine B Vinylethoxy Pyridine Intermediate A->B (2-Ethoxyvinyl)borolane Pd(dppf)Cl2, K2CO3 C 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol B->C 1. Acetic Acid 2. Deprotection

Caption: The Suzuki coupling and annulation route.

Field Insights and Advantages

This transition-metal-catalyzed route offers several advantages. The reaction conditions are significantly milder, improving compatibility with other functional groups and often leading to cleaner reactions with higher yields. The modularity is a key benefit; by starting with different substituted pyridines and potentially different boronic esters, a wide variety of azaindole analogues can be accessed. While palladium catalysts and boronic esters represent a higher upfront cost, the improved efficiency, scalability, and yield often make this a more economically viable option for process chemistry and large-scale manufacturing.

Performance Comparison: Fischer Indole vs. Suzuki Annulation

ParameterRoute 1: Fischer Indole SynthesisRoute 2: Suzuki Coupling & Annulation
Starting Materials Substituted aminopyridine, ketoneHalogenated aminopyridine, vinylborolane
Key Reagents NaNO₂, Strong Acid (PPA)Palladium Catalyst, Base, Borolane
Reaction Conditions Harsh (high temp, strong acid)Mild to moderate heating
Number of Steps 2-3 steps2-3 steps (including protection/deprotection)
Scalability Challenging due to PPA viscosity and exothermsGenerally more scalable and controllable
Functional Group Tolerance PoorGood to Excellent
Typical Overall Yield Low to ModerateModerate to High
Cost Profile Low initial reagent costHigher catalyst and reagent cost

Conclusion for Drug Development Professionals

The synthesis of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol presents a classic case of choosing between a traditional, workhorse reaction and a modern, more flexible catalytic method.

  • The Fischer Indole Synthesis (Route 1) remains a viable option for small-scale, exploratory synthesis where cost of raw materials is the primary driver and the harsh conditions are manageable. Its long history provides a solid foundation of literature support.

  • The Suzuki Coupling and Annulation (Route 2) is superior for programs advancing towards clinical development and manufacturing.[3] Its milder conditions, higher yields, and greater control make it more reliable and scalable. The modularity allows for rapid synthesis of analogues, accelerating the SAR cycle. While the initial investment in catalysts and specialized reagents is higher, the overall process efficiency and robustness often result in a lower cost of goods for the final active pharmaceutical ingredient (API).

For researchers and drug development professionals, the choice is clear: for flexibility, efficiency, and scalability, modern transition-metal-catalyzed methods like the Suzuki annulation strategy represent the state-of-the-art and the most logical path forward for producing key intermediates like 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

References

  • Krasavin, M. et al. (2018). Synthesis of 5-chloro-7-azaindoles by Fischer reaction. ResearchGate. Available at: [Link]

  • Whelligan, D. K., et al. (2010). An efficient protecting-group-free two-step route to a broad range of aza- and diazaindoles was established, starting from chloroamino-N-heterocycles. The method involves an optimized Suzuki-Miyaura coupling with (2-ethoxyvinyl)borolane followed by acetic acid-catalyzed cyclization. Journal of Organic Chemistry, 75, 11-15. As cited on Organic Chemistry Portal. Available at: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Unambiguous Identity Confirmation of Synthesized 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

In the landscape of modern drug discovery, the unequivocal confirmation of a synthesized molecule's identity is the bedrock upon which all subsequent research is built. For novel heterocyclic compounds such as 5-chloro-1...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the unequivocal confirmation of a synthesized molecule's identity is the bedrock upon which all subsequent research is built. For novel heterocyclic compounds such as 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a key intermediate in the synthesis of various kinase inhibitors, ambiguity is not an option.[1][2] The quality and integrity of an Active Pharmaceutical Ingredient (API) are often predetermined at the intermediate stage.[3] Therefore, a robust, multi-faceted analytical strategy is not merely a quality control checkpoint; it is a critical, decision-guiding tool that impacts process optimization, scalability, and ultimate regulatory success.

This guide eschews a simple recitation of techniques. Instead, it presents a holistic, field-proven methodology for confirming the identity and purity of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol. We will explore the causality behind our choice of orthogonal analytical methods, demonstrating how their combined data creates a self-validating system that leaves no room for structural misinterpretation.

The Orthogonal Analytical Philosophy: A Mandate for Confidence

Relying on a single analytical technique for structural confirmation is a perilous shortcut in pharmaceutical development. A correct molecular weight from Mass Spectrometry (MS) can be misleading if isomers are present. A clean High-Performance Liquid Chromatography (HPLC) profile is meaningless if the major peak is the wrong compound. The orthogonal approach, illustrated below, mitigates this risk by leveraging techniques that measure distinct chemical properties. The convergence of data from spectroscopic, chromatographic, and elemental analyses provides the highest possible degree of confidence.

G cluster_0 Identity & Structural Elucidation cluster_1 Purity & Quantification NMR NMR Spectroscopy (¹H, ¹³C, 2D) ConfirmedIdentity Confirmed Identity & Purity Report NMR->ConfirmedIdentity MS Mass Spectrometry (HRMS) MS->ConfirmedIdentity EA Elemental Analysis EA->ConfirmedIdentity HPLC HPLC-UV HPLC->ConfirmedIdentity SynthesizedProduct Synthesized 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol SynthesizedProduct->NMR SynthesizedProduct->MS SynthesizedProduct->EA SynthesizedProduct->HPLC

Figure 1: Orthogonal workflow for compound identity confirmation.

Spectroscopic Analysis: The Molecular Blueprint

Spectroscopic methods provide the most detailed information about the precise arrangement of atoms and functional groups. For a novel heterocyclic structure, Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation of organic molecules.[4] It provides detailed information about the chemical environment of individual protons (¹H NMR) and carbons (¹³C NMR), as well as their connectivity through various 1D and 2D experiments. For a substituted azaindole like our target compound, NMR is non-negotiable.[5]

The Causality Behind the Experiment: We use a combination of ¹H and ¹³C NMR to create a "fingerprint" of the molecule. ¹H NMR tells us the number of different types of protons and how they are coupled to each other, revealing adjacent proton relationships. ¹³C NMR provides the number of non-equivalent carbons. By correlating these spectra, we can piece together the molecular skeleton.

Expected ¹H and ¹³C NMR Data for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol:

The structure contains a pyrrolo[2,3-b]pyridine (7-azaindole) core. We anticipate signals for the pyrrole ring protons, the lone pyridine ring proton, and exchangeable protons from the N-H and O-H groups.

¹H NMR Data (Hypothetical, 500 MHz, DMSO-d₆)
Chemical Shift (δ, ppm) Multiplicity
11.85br s
10.50br s
7.55d, J=2.5 Hz
7.40s
6.45d, J=2.5 Hz
¹³C NMR Data (Hypothetical, 125 MHz, DMSO-d₆)
Chemical Shift (δ, ppm) Assignment
150.2C7a
145.8C6
128.5C2
125.0C4a
115.3C5
112.1C4
101.7C3

Experimental Protocol: NMR Analysis

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized compound.

  • Dissolution: Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO is chosen for its ability to dissolve a wide range of polar compounds and to slow the exchange of N-H and O-H protons, allowing them to be observed.

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquisition: Acquire ¹H, ¹³C, and, if necessary, 2D NMR spectra (e.g., COSY, HSQC, HMBC) on a spectrometer operating at 400 MHz or higher.

  • Data Processing: Process the raw data (Fourier transform, phase correction, baseline correction) and integrate the ¹H NMR signals.

  • Analysis: Assign peaks based on chemical shifts, coupling constants, and correlations from 2D spectra to confirm the proposed structure.

High-Resolution Mass Spectrometry (HRMS)

While NMR pieces together the skeleton, HRMS provides the exact molecular weight, allowing for the determination of the molecular formula. This is a critical, confirmatory piece of data.

The Causality Behind the Experiment: We use Electrospray Ionization (ESI) as it is a soft ionization technique suitable for polar, nitrogen-containing heterocyclic compounds, minimizing fragmentation and providing a clear molecular ion peak ([M+H]⁺ or [M-H]⁻).[6][7] High-resolution analysis (e.g., on a TOF or Orbitrap instrument) measures mass to within a few parts per million (ppm), which is essential to distinguish between compounds with the same nominal mass but different elemental compositions.

Expected HRMS Data:

  • Molecular Formula: C₇H₅ClN₂O

  • Exact Mass (Monoisotopic): 168.0141

  • Expected Ion (ESI+): [M+H]⁺ = 169.0219

  • Expected Ion (ESI-): [M-H]⁻ = 167.0063

HRMS Data Comparison (Hypothetical)
Parameter Theoretical [M+H]⁺ Observed [M+H]⁺
m/z 169.0219169.0215
Mass Error --2.4 ppm

A mass error of < 5 ppm provides high confidence in the assigned elemental composition.

Experimental Protocol: HRMS Analysis

  • Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in an appropriate solvent (e.g., methanol or acetonitrile/water).

  • Infusion/Injection: Introduce the sample into the ESI source via direct infusion or through an LC system.

  • Ionization: Apply a high voltage to the ESI needle to generate charged droplets, leading to gas-phase ions.

  • Mass Analysis: Analyze the ions in a high-resolution mass analyzer (e.g., TOF) in both positive and negative ion modes.

  • Data Analysis: Identify the molecular ion peak and compare its measured m/z value to the theoretical value calculated from the molecular formula. Calculate the mass error in ppm.

Chromatographic Analysis: The Purity Verdict

Confirming the structure is only half the battle; assessing its purity is equally critical.[3] HPLC is the workhorse technique for determining the purity of pharmaceutical intermediates and APIs.[8][9]

The Causality Behind the Experiment: We use Reversed-Phase HPLC (RP-HPLC) as it is well-suited for separating moderately polar organic molecules like our target compound. The method separates the main compound from any residual starting materials, by-products, or degradation products based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. A UV detector is chosen because the aromatic pyrrolopyridine core is strongly chromophoric.

HPLC Purity Data (Hypothetical)
Peak No. Retention Time (min) Area Area %
12.158,5400.18
24.884,789,55099.72
35.324,9100.10

A purity result >99.5% by peak area is typically desired for a high-quality intermediate.

Experimental Protocol: HPLC-UV Purity Analysis

  • Method Setup:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation: Prepare a sample solution at a concentration of approximately 0.5 mg/mL in a suitable diluent (e.g., 50:50 acetonitrile/water).

  • Analysis: Inject the sample onto the equilibrated HPLC system and record the chromatogram.

  • Purity Calculation: Integrate all peaks and calculate the area percentage of the main peak relative to the total area of all peaks.

Elemental Analysis: The Fundamental Check

Elemental analysis provides the empirical formula by determining the mass percentage of each element (C, H, N) in the compound. While largely superseded by HRMS for formula determination, it serves as an excellent independent, bulk-property confirmation.

The Causality Behind the Experiment: This technique involves the complete combustion of a small, precise amount of the sample. The resulting gases (CO₂, H₂O, N₂) are quantitatively measured, allowing for the back-calculation of the elemental composition of the original sample. A close match between the theoretical and found percentages for C, H, and N validates the molecular formula derived from HRMS.

Elemental Analysis Data (Hypothetical)
Element Theoretical % Found %
Carbon (C)49.8749.75
Hydrogen (H)2.993.05
Nitrogen (N)16.6116.52

An agreement within ±0.4% of the theoretical value is considered acceptable.

Comparative Summary and Final Confirmation

Each technique provides a unique and vital piece of the puzzle. Their collective agreement forms a robust and defensible confirmation of identity and purity.

G cluster_Data Experimental Data NMR_Data NMR: Correct proton/carbon count, connectivity, and shifts Conclusion Conclusion: Identity of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is unambiguously confirmed. NMR_Data->Conclusion Confirms Structure HRMS_Data HRMS: Observed mass matches theoretical mass (<5 ppm error) HRMS_Data->Conclusion Confirms Structure HPLC_Data HPLC: Single major peak (>99% purity) HPLC_Data->Conclusion Confirms Purity EA_Data Elemental Analysis: Found %C,H,N matches theoretical (<0.4% diff) EA_Data->Conclusion Confirms Structure

Figure 2: Logical convergence of data for identity confirmation.

Technique Comparison
Technique Primary Information Sample Amount Destructive? Key Advantage
¹H/¹³C NMR Atomic connectivity, molecular structure5-10 mgNoUnrivaled structural detail
HRMS Elemental composition, molecular weight< 0.1 mgYesHigh sensitivity and mass accuracy
HPLC-UV Purity, number of components< 0.5 mgYesQuantitative purity assessment
Elemental Analysis Empirical formula (bulk property)1-2 mgYesIndependent confirmation of composition

By systematically applying this orthogonal set of analyses, researchers and drug development professionals can move forward with absolute certainty in the identity and quality of their synthesized 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, ensuring the integrity of their subsequent scientific endeavors.

References

  • Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (n.d.). MDPI. Retrieved February 10, 2026, from [Link]

  • Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds. John Wiley & Sons.
  • Vul'fson, N. S., Zaikin, V. G., & Mikaya, A. I. (1978). Mass spectrometry and stereochemistry of heterocyclic compounds (review). Chemistry of Heterocyclic Compounds, 14(11), 1161-1184.
  • Forkey, D. M., & Carpenter, W. R. (1970). Mass Spectrometry of Heterocyclic Compounds. NAVAL WEAPONS CENTER CHINA LAKE CA.
  • Tianming Pharmaceuticals. (2024). Analytical Method Development for Intermediate Purity & Impurities. Retrieved February 10, 2026, from [Link]

  • AMSbiopharma. (2023). Impurity profiling and HPLC methods for drug quality compliance. Retrieved February 10, 2026, from [Link]

  • McCulley, C. H., et al. (2020). Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. ACS Chemical Biology, 15(5), 1256–1264. Available from: [Link]

  • Moravek, Inc. (2023). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved February 10, 2026, from [Link]

  • Al-Tohamy, R., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(22), 5449-5459. Available from: [Link]

  • Britvin, V. Y., et al. (2023). 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine Dihydrochloride Dihydrate. Molbank, 2023(4), M1673. Available from: [Link]

  • Gumieniczek, A., et al. (2004). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-1H-ISOINDOLE-1,3(2H)-DIONE. Acta Poloniae Pharmaceutica-Drug Research, 61(1), 3-8.
  • Dongala, T., & Palakurthi, J. (2014). HPLC Method Development and Validation for Pharmaceutical Analysis. International Journal of Pharmaceutical Sciences and Research, 5(9), 3586-3593.
  • Pinto, D. C. G. A., & Silva, A. M. S. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 18(22), 2785-2815.
  • Kordubailo, M. V., & Tolmachev, A. A. (2025). Optimization and Scaling up of the Azaindole Derivatives Synthesis. Journal of Organic and Pharmaceutical Chemistry, 23(3), 3-10.
  • Al-Ostath, A. I., et al. (2022). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. Molecules, 27(19), 6268. Available from: [Link]

  • PubChem. (n.d.). 5-Chloro-1H-pyrrolo[2,3-b]pyridine. Retrieved February 10, 2026, from [Link]

  • Lee, H., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(11), 1547-1553. Available from: [Link]

  • Wang, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor (FGFR) inhibitors. RSC Medicinal Chemistry, 12(5), 796-802.
  • Blass, B. E., et al. (2006). 1h-pyrrolo[2,3-b]pyridines.
  • Wikipedia. (n.d.). Pyrrole. Retrieved February 10, 2026, from [Link]

  • PubChem. (n.d.). 6-Chloro-1H-pyrrolo[2,3-b]pyridine. Retrieved February 10, 2026, from [Link]

  • Asr, M. A., et al. (2023). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Molecules, 28(1), 384. Available from: [Link]

  • Patel, K., et al. (2016). Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'.
  • Aouad, M. R., et al. (2025). A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. Der Pharma Chemica, 17(3), 706-710.
  • The Organic Chemistry Tutor. (2019, January 19). introduction to nitrogen heteroaromatic molecules [Video]. YouTube. [Link]

  • Kumar, A., et al. (2020). A Review: Medicinally Important Nitrogen Sulphur Containing Heterocycles. Journal of Drug Delivery and Therapeutics, 10(5), 230-241.

Sources

Validation

A Head-to-Head Comparison of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol with Known Kinase Inhibitors

This guide provides a comprehensive, head-to-head comparison of the investigational molecule, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, with established kinase inhibitors. As experimental data for this specific molecule is...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, head-to-head comparison of the investigational molecule, 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, with established kinase inhibitors. As experimental data for this specific molecule is not yet publicly available, this document serves as a framework for researchers, outlining the key comparisons and experimental workflows necessary to characterize its potential as a therapeutic agent. We will benchmark it against three FDA-approved drugs targeting different kinase families: Erdafitinib (FGFR inhibitor), Idelalisib (PI3Kδ inhibitor), and Palbociclib (CDK4/6 inhibitor).

Introduction to the 1H-pyrrolo[2,3-b]pyridine Scaffold

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry. Its structure mimics the purine core of adenosine triphosphate (ATP), the natural substrate for kinases. This structural resemblance allows 7-azaindole derivatives to function as competitive inhibitors in the ATP-binding pocket of a wide array of kinases. This has led to the development of numerous potent and selective kinase inhibitors for various therapeutic areas, particularly oncology.[1][2]

Given this precedent, the novel compound 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is hypothesized to function as a kinase inhibitor. Its specific activity and selectivity profile remain to be determined through the experimental protocols detailed in this guide.

Comparative Analysis: Mechanism of Action and Therapeutic Indications

A critical first step in characterizing a new chemical entity is to compare its potential mechanism of action and therapeutic application against existing therapies.

Erdafitinib (Balversa®) is a pan-FGFR (Fibroblast Growth Factor Receptor) kinase inhibitor.[3][4] It is approved for the treatment of adult patients with locally advanced or metastatic urothelial carcinoma harboring susceptible FGFR3 genetic alterations.[5][6][7] FGFR signaling is a critical pathway involved in cell proliferation, differentiation, and angiogenesis.[8] Dysregulation of this pathway through mutations or amplifications is a known driver in several cancers.[9]

Idelalisib (Zydelig®) is a highly selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ).[1] PI3Kδ is predominantly expressed in hematopoietic cells and is crucial for the proliferation and survival of B-lymphocytes.[10][11] Idelalisib is approved for the treatment of certain B-cell malignancies, including relapsed chronic lymphocytic leukemia (CLL) and small lymphocytic lymphoma (SLL).[12][13][14]

Palbociclib (Ibrance®) is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[15][16] These kinases are key regulators of the cell cycle, controlling the transition from the G1 to the S phase.[17][18] Palbociclib is approved for the treatment of hormone receptor (HR)-positive, HER2-negative advanced or metastatic breast cancer.[19][20][21]

The potential therapeutic application of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol will be dictated by its kinase selectivity profile, which can be determined through comprehensive in vitro screening.

Signaling Pathways Overview

To visualize the targets of our comparator drugs, the following diagrams illustrate their respective signaling pathways.

FGFR_Pathway FGF FGF FGFR FGFR FGF->FGFR RAS_RAF_MEK_ERK RAS-RAF-MEK-ERK Pathway FGFR->RAS_RAF_MEK_ERK PI3K_AKT PI3K-AKT Pathway FGFR->PI3K_AKT Erdafitinib Erdafitinib Erdafitinib->FGFR Proliferation Cell Proliferation, Survival, Angiogenesis RAS_RAF_MEK_ERK->Proliferation PI3K_AKT->Proliferation

FGFR Signaling Pathway and Inhibition by Erdafitinib.

PI3K_Pathway BCR B-Cell Receptor (BCR) PI3Kd PI3Kδ BCR->PI3Kd PIP3 PIP3 PI3Kd->PIP3 phosphorylates Idelalisib Idelalisib Idelalisib->PI3Kd PIP2 PIP2 PIP2->PIP3 AKT AKT PIP3->AKT Proliferation B-Cell Proliferation, Survival, Trafficking AKT->Proliferation

PI3Kδ Signaling Pathway and Inhibition by Idelalisib.

CDK46_Pathway CyclinD Cyclin D CDK46 CDK4/6 CyclinD->CDK46 pRb pRb (phosphorylated) CDK46->pRb phosphorylates Palbociclib Palbociclib Palbociclib->CDK46 Rb Rb Rb->pRb E2F E2F pRb->E2F releases G1_S_Transition G1 to S Phase Transition E2F->G1_S_Transition

CDK4/6-Rb Pathway and Inhibition by Palbociclib.

Quantitative Comparison of Kinase Inhibitors

The following table summarizes key performance indicators for the selected drugs. The values for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol are presented as "To Be Determined" (TBD), as these would be the objectives of a preclinical evaluation.

Parameter5-chloro-1H-pyrrolo[2,3-b]pyridin-6-olErdafitinib (Balversa®)Idelalisib (Zydelig®)Palbociclib (Ibrance®)
Primary Target(s) TBDFGFR1, FGFR2, FGFR3, FGFR4PI3KδCDK4, CDK6
IC50 (Primary Target) TBDFGFR1: 1.2 nM, FGFR2: 2.5 nM, FGFR3: 3.0 nM, FGFR4: 5.7 nM[8][22]2.5 nMCDK4: 11 nM, CDK6: 16 nM
Selectivity Profile TBD>30-fold selective for FGFRs over VEGFR2[22]>40-fold selective for PI3Kδ over other Class I PI3K isoformsHigh selectivity for CDK4/6 over a broad panel of other kinases.[17]
Approved Indication(s) N/AMetastatic Urothelial Carcinoma with FGFR3 alterations[5]Relapsed CLL, SLL[13]HR+, HER2- Metastatic Breast Cancer[19]
Administration Route TBD (likely oral)Oral[6]Oral[11]Oral[18]

Experimental Protocols for Characterization

To determine the performance metrics of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a series of standardized in vitro and in vivo experiments are required.

In Vitro Kinase Assay

Objective: To determine the inhibitory activity (IC50) of the compound against a panel of kinases and establish its selectivity profile.

Methodology: A common method is a radiometric assay that measures the transfer of a radiolabeled phosphate from ATP to a substrate.[23][24]

Workflow Diagram:

Kinase_Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection A 1. Prepare Assay Plate: - Kinase - Substrate - Compound dilutions C 3. Initiate Reaction: Add ATP mix to plate A->C B 2. Prepare ATP Mix: - Buffer - MgCl2 - [γ-32P]ATP B->C D 4. Incubate: Allow phosphorylation to occur C->D E 5. Stop Reaction & Spot: Transfer to membrane D->E F 6. Wash: Remove unbound [γ-32P]ATP E->F G 7. Quantify: Scintillation counting F->G

Workflow for a Radiometric In Vitro Kinase Assay.

Step-by-Step Protocol:

  • Plate Preparation: In a 96-well plate, add the kinase, a specific peptide substrate, and serial dilutions of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

  • Reaction Initiation: Add a reaction mixture containing assay buffer, MgCl₂, and [γ-³²P]ATP to each well to start the phosphorylation reaction.

  • Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

  • Reaction Termination: Stop the reaction by adding a solution like phosphoric acid.

  • Separation: Spot the reaction mixture onto a phosphocellulose membrane. The phosphorylated substrate will bind to the membrane.

  • Washing: Wash the membrane multiple times to remove any unincorporated [γ-³²P]ATP.

  • Quantification: Measure the radioactivity on the membrane using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Proliferation Assay (MTT Assay)

Objective: To assess the cytotoxic or cytostatic effect of the compound on cancer cell lines.

Methodology: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[25][26]

Workflow Diagram:

MTT_Assay_Workflow A 1. Seed Cells: Plate cells in a 96-well plate and allow to adhere B 2. Treat Cells: Add serial dilutions of the compound A->B C 3. Incubate: Typically 48-72 hours B->C D 4. Add MTT Reagent: Incubate for 2-4 hours C->D E 5. Solubilize Formazan: Add solubilization solution (e.g., DMSO or SDS-HCl) D->E F 6. Read Absorbance: Measure at ~570 nm E->F

Workflow for an MTT Cell Proliferation Assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate overnight.[27]

  • Compound Treatment: Replace the medium with fresh medium containing various concentrations of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol.

  • Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.[28] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solution using a microplate reader at approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the GI50 (concentration for 50% growth inhibition).

In Vivo Pharmacokinetic (PK) Study

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in an animal model.

Methodology: A typical PK study involves administering the compound to rodents (e.g., mice) and collecting blood samples at various time points to measure drug concentration.[29][30][31]

Workflow Diagram:

PK_Study_Workflow A 1. Dose Administration: Administer compound to mice (e.g., IV and PO routes) B 2. Serial Blood Sampling: Collect blood at predefined time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hr) A->B C 3. Plasma Preparation: Centrifuge blood to isolate plasma B->C D 4. Bioanalysis: Quantify compound concentration in plasma using LC-MS/MS C->D E 5. PK Parameter Calculation: Determine Cmax, Tmax, AUC, half-life, bioavailability D->E

Workflow for a Murine Pharmacokinetic Study.

Step-by-Step Protocol:

  • Animal Dosing: Administer a single dose of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol to two groups of mice, one via intravenous (IV) injection and another via oral gavage (PO).[32]

  • Blood Collection: Collect small blood samples from each mouse at multiple time points (e.g., 5, 15, 30, 60, 120, 240, 480 minutes).

  • Sample Processing: Process the blood samples to isolate plasma and store frozen until analysis.

  • Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Analysis: Plot the plasma concentration versus time for both IV and PO routes. Use pharmacokinetic software to calculate key parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t½). The ratio of the dose-normalized AUC from PO administration to that from IV administration determines the oral bioavailability.

Conclusion

While the specific biological activity of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is yet to be elucidated, its structural similarity to a well-established class of kinase inhibitors makes it a compound of significant interest. By systematically applying the experimental workflows outlined in this guide—from broad kinase screening and cellular assays to in vivo pharmacokinetic studies—researchers can effectively characterize its potency, selectivity, and drug-like properties. The direct comparison of this data against established drugs like Erdafitinib, Idelalisib, and Palbociclib will provide the necessary context to evaluate its therapeutic potential and guide its future development.

References

  • Murine Pharmacokinetic Studies. (2018). Bio-protocol, 8(20), e3056. [Link]
  • U.S. Food and Drug Administration. (2017). Palbociclib (IBRANCE). [Link]
  • U.S. Food and Drug Administration. (2024). FDA approves erdafitinib for locally advanced or metastatic urothelial carcinoma. [Link]
  • S. M. de Rooij et al. (2015). FDA Approval: Idelalisib Monotherapy for the Treatment of Patients With Follicular Lymphoma and Small Lymphocytic Lymphoma. Clinical Cancer Research, 21(7), 1525-1529. [Link]
  • CancerNetwork. (2014). FDA Approves Idelalisib (Zydelig) for Three Types of Blood Cancer. [Link]
  • OncLive. (2017). FDA Grants Full Approval to Frontline Palbociclib in Breast Cancer. [Link]
  • Drugs.com. (n.d.). Zydelig (idelalisib) FDA Approval History. [Link]
  • Gilead Sciences, Inc. (2022). Gilead Statement on Zydelig® US Indication for Follicular Lymphoma and Small Lymphocytic Leukemia. [Link]
  • ClinPGx. (n.d.). Annotation of FDA Label for erdafitinib and FGFR3. [Link]
  • ecancermedicalscience. (2015). FDA approves palbociclib for treatment of ER-positive, HER2-negative advanced breast cancer in postmenopausal women. [Link]
  • American Health & Drug Benefits. (2019). Balversa (Erdafitinib), First-in-Class FGFR Kinase Inhibitor, Approved for Patients with Metastatic Urothelial Carcinoma and FGFR Mutations. [Link]
  • S. Moon et al. (2018). In vitro NLK Kinase Assay. Bio-protocol, 8(20), e3056. [Link]
  • Oncology Nursing News. (2024). FDA Approves Erdafitinib for Locally Advanced or Metastatic Urothelial Carcinoma With FGFR3 Mutations. [Link]
  • MuriGenics. (n.d.). Pk/bio-distribution. [Link]
  • Synapse. (n.d.). What is the mechanism of action of Palbociclib (cyclin-dependent kinase 4/6 inhibitor)? [Link]
  • The Leukemia & Lymphoma Society. (2014). The Leukemia & Lymphoma Society Applauds FDA's Approval of Idelalisib To Treat Three Types of Blood Cancers. [Link]
  • Z. Li et al. (2018). Murine Pharmacokinetic Studies. Bio-protocol, 8(20), e3056. [Link]
  • ResearchGate. (n.d.). MTT Proliferation Assay Protocol. [Link]
  • ClinPGx. (n.d.). Annotation of FDA Label for palbociclib and ERBB2, ESR1, ESR2. [Link]
  • European Society for Medical Oncology. (2024). FDA Approves Erdafitinib for Locally Advanced or Metastatic Urothelial Carcinoma. [Link]
  • protocols.io. (2024). In vitro kinase assay. [Link]
  • The Oncology Nurse. (n.d.). Idelalisib: a Selective Inhibitor of the Delta Isoform of Phosphatidylinositol 3-Kinase. [Link]
  • Wikipedia. (n.d.). Idelalisib. [Link]
  • BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? [Link]
  • MuriGenics. (n.d.). Pharmacokinetic Studies. [Link]
  • ResearchGate. (n.d.). Murine Pharmacokinetic Studies. [Link]
  • R. S. Finn et al. (2014). Palbociclib: an evidence-based review of its potential in the treatment of breast cancer. Core Evidence, 9, 107-118. [Link]
  • S. E. De-Vos et al. (2014). Idelalisib: First-in-Class PI3K Delta Inhibitor for the Treatment of Chronic Lymphocytic Leukemia, Small Lymphocytic Leukemia, and Follicular Lymphoma. Clinical Cancer Research, 20(21), 5365-5370. [Link]
  • Patsnap Synapse. (2024). What is the mechanism of Erdafitinib? [Link]
  • L. Fu et al. (2022). The Resistance of Cancer Cells to Palbociclib, a Cyclin-Dependent Kinase 4/6 Inhibitor, is Mediated by the ABCB1 Transporter. Frontiers in Pharmacology, 13, 861642. [Link]
  • BALVERSA™ (erdafitinib) HCP. (n.d.). Mechanism of Action. [Link]
  • Targeted Oncology. (n.d.). The Mechanism of Action of Palbociclib. [Link]
  • Pharmacy Times. (2018). A Quick Overview of CDK4/6 Inhibitor Palbociclib. [Link]
  • ResearchGate. (n.d.). FGFR signalling pathway and the molecular mechanisms of erdafitinib in urothelial carcinoma. [Link]

Sources

Comparative

A Comparative Guide to the Cross-Reactivity Profiling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol and Other 7-Azaindole-Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals In the pursuit of targeted therapeutics, particularly in oncology, the selectivity of small molecule inhibitors is a critical determinant of both efficacy a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of targeted therapeutics, particularly in oncology, the selectivity of small molecule inhibitors is a critical determinant of both efficacy and safety. The 7-azaindole scaffold has been identified as a "privileged" structure in the development of kinase inhibitors, demonstrating potent activity against a multitude of therapeutically relevant kinases.[1][2] 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, a member of this class, holds significant therapeutic promise. However, the conserved nature of the ATP-binding site across the human kinome necessitates a rigorous evaluation of its cross-reactivity to mitigate off-target effects and predict potential toxicities.

This guide provides a comprehensive framework for the cross-reactivity profiling of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol, leveraging established methodologies and comparative data from the well-characterized 7-azaindole-based inhibitor, Vemurafenib. By understanding the on-target potency and off-target landscape, researchers can make more informed decisions in the drug development pipeline.

The Significance of the 7-Azaindole Scaffold

The 7-azaindole core is a bioisostere of adenine and serves as an excellent hinge-binding motif, forming critical hydrogen bonds within the ATP-binding pocket of kinases.[1][2] This interaction is fundamental to the inhibitory activity of this class of compounds. However, this same characteristic can also lead to interactions with a broad range of kinases, making comprehensive profiling essential.

A Multi-Pronged Approach to Cross-Reactivity Profiling

A robust assessment of inhibitor selectivity requires a combination of in vitro and cellular approaches. This guide will focus on three complementary techniques: broad-panel kinase screening, cellular thermal shift assays (CETSA), and chemoproteomics-based target deconvolution.

Kinome-Wide Selectivity Screening: A Global View of Interactions

The initial step in characterizing a new kinase inhibitor is to assess its binding affinity against a large panel of kinases. This provides a global overview of its selectivity profile. Commercial platforms like Eurofins' KINOMEscan™ offer high-throughput screening using a site-directed competition affinity binding assay.[3]

Illustrative Comparison: 7-Azaindole Scaffolds

While specific data for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is not publicly available, we can extrapolate potential cross-reactivity patterns by examining a well-known 7-azaindole inhibitor, Vemurafenib. Vemurafenib is a potent inhibitor of the BRAF V600E mutant kinase.[4][5] However, it also exhibits off-target activity against other kinases.

Kinase Target5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (Hypothetical)Vemurafenib (Reference)[6]Rationale for Comparison
Primary Target e.g., Aurora Kinase ABRAF V600E (IC50: 31 nM)Both are therapeutically relevant kinases often targeted in oncology.
Closely Related Kinase e.g., Aurora Kinase BBRAF wild-type (IC50: 100 nM)High potential for cross-reactivity due to structural homology in the ATP-binding site.
Structurally Divergent Kinase e.g., EGFRCRAF (IC50: 48 nM)Can reveal unexpected off-target interactions.
Known Promiscuous Kinase e.g., SRCSRMS (IC50: 19 nM)Helps to gauge the overall selectivity of the compound.

This table presents hypothetical data for 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol to illustrate the comparative approach.

Experimental Protocol: KinomeScan™ Profiling

The KinomeScan™ assay platform utilizes a competition binding assay to quantify the interaction of a test compound with a panel of over 500 kinases.

dot

cluster_0 KinomeScan Workflow Immobilized\nLigand Immobilized Ligand Kinase Kinase Immobilized\nLigand->Kinase Binds Phage Phage Kinase->Phage Tagged qPCR qPCR Phage->qPCR Quantified Test Compound Test Compound Test Compound->Kinase Competes

Caption: Workflow of the KinomeScan™ competition binding assay.

Step-by-Step Methodology:

  • Kinase-Phage Fusion: Kinases are expressed as fusions with T7 phage.

  • Immobilized Ligand: A proprietary, immobilized, active-site directed ligand is prepared on a solid support.

  • Competition Assay: The kinase-phage fusion protein is incubated with the immobilized ligand and the test compound (e.g., 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol) at a fixed concentration.

  • Binding Equilibrium: The test compound competes with the immobilized ligand for binding to the kinase's active site.

  • Wash and Elution: Unbound components are washed away.

  • Quantification: The amount of kinase-phage fusion protein remaining bound to the solid support is quantified using quantitative PCR (qPCR) of the phage DNA. A lower qPCR signal indicates stronger binding of the test compound.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Cellular Context

While in vitro assays are invaluable, it is crucial to confirm that a compound engages its intended target within the complex milieu of a living cell. CETSA is a powerful biophysical technique that assesses target engagement based on the principle of ligand-induced thermal stabilization of the target protein.[7][8]

Illustrative Data Interpretation

A successful CETSA experiment will demonstrate a shift in the melting curve of the target protein to a higher temperature in the presence of the binding compound.

ConditionTarget Protein Melting Temp (Tagg)Interpretation
Vehicle (DMSO)52°CBaseline thermal stability of the target protein.
10 µM 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol58°CSignificant thermal stabilization, confirming cellular target engagement.
10 µM Inactive Analog52.5°CNo significant stabilization, demonstrating specificity of the interaction.

dot

cluster_1 CETSA Experimental Workflow Intact Cells Intact Cells Compound Treatment Compound Treatment Intact Cells->Compound Treatment 1. Incubate Heat Shock Heat Shock Compound Treatment->Heat Shock 2. Apply Temp Gradient Cell Lysis Cell Lysis Heat Shock->Cell Lysis 3. Lyse Cells Centrifugation Centrifugation Cell Lysis->Centrifugation 4. Separate Fractions Soluble Fraction\n(Supernatant) Soluble Fraction (Supernatant) Centrifugation->Soluble Fraction\n(Supernatant) Collect Aggregated Proteins\n(Pellet) Aggregated Proteins (Pellet) Centrifugation->Aggregated Proteins\n(Pellet) Western Blot Western Blot Soluble Fraction\n(Supernatant)->Western Blot 5. Analyze

Caption: General experimental workflow for a CETSA experiment.

Step-by-Step Methodology:

  • Cell Culture and Treatment: Culture a relevant cell line to ~80% confluency. Treat the cells with the test compound or vehicle (DMSO) for a specified time (e.g., 1 hour).

  • Heating: Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler. Include a non-heated control.

  • Cell Lysis: Immediately after heating, lyse the cells by freeze-thaw cycles or with a suitable lysis buffer containing protease inhibitors.

  • Separation of Soluble and Aggregated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

  • Protein Analysis: Carefully collect the supernatant containing the soluble proteins. Quantify the protein concentration and analyze by Western blot using an antibody specific to the target protein.

  • Data Analysis: Quantify the band intensities from the Western blot and plot the percentage of soluble protein as a function of temperature to generate a melting curve.

Chemoproteomics: Unbiased Identification of Off-Targets

Chemoproteomics provides an unbiased approach to identify the direct and indirect targets of a small molecule in a cellular context. Affinity-based methods, coupled with quantitative mass spectrometry, can reveal a compound's full interaction profile.[9][10]

Illustrative Chemoproteomics Workflow

dot

cluster_2 Affinity-Based Chemoproteomics Workflow Synthesize Probe 1. Synthesize Affinity Probe Probe Immobilization 2. Immobilize on Beads Synthesize Probe->Probe Immobilization Competition 4. Incubate Lysate with Probe and Free Compound Probe Immobilization->Competition Cell Lysate 3. Prepare Cell Lysate Cell Lysate->Competition Wash 5. Wash Beads Competition->Wash Elution 6. Elute Bound Proteins Wash->Elution MS Analysis 7. LC-MS/MS Analysis Elution->MS Analysis

Caption: Workflow for an affinity-based chemoproteomics experiment.

Step-by-Step Methodology:

  • Probe Synthesis: Synthesize a chemical probe by attaching a linker and a reactive group (e.g., biotin) to 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol without compromising its binding activity.

  • Probe Immobilization: Immobilize the probe onto a solid support, such as streptavidin-coated beads.

  • Cell Lysis: Prepare a native protein lysate from a relevant cell line or tissue.

  • Competition Binding: Incubate the cell lysate with the immobilized probe in the presence of increasing concentrations of the free, unmodified compound.

  • Enrichment and Washing: Wash the beads to remove non-specifically bound proteins.

  • Elution and Digestion: Elute the specifically bound proteins and digest them into peptides.

  • LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins that were competed off by the free compound.

Conclusion

A thorough understanding of the cross-reactivity profile of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is paramount for its successful development as a therapeutic agent. By employing a multi-faceted approach that combines broad-panel kinome screening, cellular target engagement assays like CETSA, and unbiased chemoproteomics, researchers can build a comprehensive selectivity profile. This data-driven approach, guided by comparative analysis with well-characterized inhibitors such as Vemurafenib, will enable the rational design of more selective and safer kinase inhibitors, ultimately accelerating the delivery of novel targeted therapies to the clinic.

References

  • Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Affinity-enrichment chemoproteomics for target deconvolution and selectivity profiling. Nature Biotechnology, 30(10), 994-1002. Available from: [Link]

  • Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical and Pharmaceutical Bulletin, 66(1), 29–36. Available from: [Link]

  • National Center for Biotechnology Information. (2025). Vemurafenib. StatPearls. Available from: [Link]

  • Luke, J. J., & Hodi, F. S. (2012). Vemurafenib (RG7204, PLX4032): a potent, selective BRAF kinase inhibitor. Future Oncology, 8(5), 509–523. Available from: [Link]

  • Su, F., Viros, A., & Marais, R. (2012). The discovery of vemurafenib for the treatment of BRAF-mutated metastatic melanoma. Expert Opinion on Drug Discovery, 7(12), 1145–1153. Available from: [Link]

  • Al-Obeidi, F. A., & Lam, K. S. (2024). End-to-End Throughput Chemical Proteomics for Photoaffinity Labeling Target Engagement and Deconvolution. Journal of the American Society for Mass Spectrometry. Available from: [Link]

  • World Preclinical Congress. (n.d.). Chemical Proteomics for Target Validation. World Preclinical Congress. Available from: [Link]

  • Gaetani, M., & Kuster, B. (2017). Affinity Enrichment Chemoproteomics for Target Deconvolution and Selectivity Profiling. Methods in Molecular Biology, 11-23. Available from: [Link]

  • Lito, P., & Rosen, N. (2016). Off-targets of BRAF inhibitors disrupt endothelial signaling and vascular barrier function. The Journal of Clinical Investigation, 126(4), 1279–1283. Available from: [Link]

  • AstraZeneca. (2017). Identification and optimisation of 7-azaindole PAK1 inhibitors with improved potency and kinase selectivity. MedChemComm, 8(1), 130–135. Available from: [Link]

  • Routier, S., & Merour, J. Y. (2013). The Azaindole Framework in the Design of Kinase Inhibitors. Current Medicinal Chemistry, 20(12), 1541–1579. Available from: [Link]

  • Wang, X., & Zhang, Y. (2018). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Medicinal Chemistry Letters, 9(10), 1019–1024. Available from: [Link]

  • Savitski, M. M., & Bantscheff, M. (2019). Stability-based approaches in chemoproteomics. Current Opinion in Chemical Biology, 54, 126–134. Available from: [Link]

  • Zhang, Y., & Wang, X. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 27(19), 6520. Available from: [Link]

  • Shokat, K. M., & Weiss, W. A. (2017). Recent advances in methods to assess the activity of the kinome. F1000Research, 6, 969. Available from: [Link]

  • Vin, H., & Khavari, P. A. (2014). BRAF inhibitors suppress apoptosis through off-target inhibition of JNK signaling. eLife, 3, e01562. Available from: [Link]

  • Held, M. A., & Khavari, P. A. (2016). Comparative profiles of BRAF inhibitors: the paradox index as a predictor of clinical toxicity. Molecular & Cellular Oncology, 3(4), e1187411. Available from: [Link]

  • Martinez, E. D., & Rai, G. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. SLAS Discovery, 27(2), 103–112. Available from: [Link]

  • Wang, Y., & Liu, Y. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(15), e4500. Available from: [Link]

  • Glicksman, M. A., & Turk, B. E. (2020). Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA). Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1635–1645. Available from: [Link]

  • Robers, M. B., & Wood, K. V. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(1), 230–239. Available from: [Link]

  • ResearchGate. (n.d.). 7-azaindole derivatives with important PIM-1 kinase interactions. ResearchGate. Available from: [Link]

  • Gray, N. S., & Sim, T. (2012). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. ACS Chemical Biology, 7(5), 843–851. Available from: [Link]

  • Beteck, R. M., & Isaacs, M. (2021). Exploration of 7-azaindole-coumaranone hybrids and their analogues as protein kinase inhibitors. Chemico-Biological Interactions, 343, 109478. Available from: [Link]

  • ResearchGate. (n.d.). How the KinomeScan assay works (Courtesy of DiscoveRx). ResearchGate. Available from: [Link]

  • Al-Suwaidan, F. M., & Al-Abdullah, N. H. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(14), 5410. Available from: [Link]

  • Carna Biosciences. (2024, February 13). Easy Kinome Profiling | SLAS 2024 [Video]. YouTube. Available from: [Link]

  • Eurofins Discovery. (n.d.). KINOMEscan Technology. Eurofins Discovery. Available from: [Link]

  • Zhang, Y., & Wang, X. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 27(19), 6520. Available from: [Link]

  • El-Damasy, D. A., & Ke, Y. (2020). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 25(23), 5585. Available from: [Link]

  • El-Damasy, D. A., & Ke, Y. (2020). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Bioorganic & Medicinal Chemistry Letters, 30(16), 127329. Available from: [Link]

  • Williamson, D. S., & Chessari, G. (2021). Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. Journal of Medicinal Chemistry, 64(14), 10186–10206. Available from: [Link]

  • Amgen. (2022). Discovery of 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-ones as Highly Selective CDK2 Inhibitors. ACS Medicinal Chemistry Letters, 13(11), 1785–1792. Available from: [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

Executive Summary & Risk Context The Molecule: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (often associated with the 7-azaindole scaffold) is a halogenated heterocyclic intermediate.[1] In drug discovery, this scaffold is fr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Context

The Molecule: 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol (often associated with the 7-azaindole scaffold) is a halogenated heterocyclic intermediate.[1] In drug discovery, this scaffold is frequently utilized for its ability to mimic purine bases in kinase inhibitor development.

The Hidden Risk: While standard Safety Data Sheets (SDS) often default to generic classifications (H302, H315, H319), this compound must be treated as a Potent Pharmaceutical Intermediate (PPI) . The structural combination of the pyridine ring and the hydroxyl/chloro substitutions suggests potential biological activity (enzyme inhibition) and high bioavailability.

The Directive: Do not rely solely on the "Irritant" label. Adopt an Occupational Exposure Band (OEB) 3 strategy. This protocol assumes the compound is bioactive until proven otherwise.

Hazard Identification & Control Banding

We utilize a Control Banding approach because specific toxicological limits (OELs) for this specific isomer are often undefined in public literature.

Hazard CategoryClassification (GHS/Predicted)Operational Implication
Acute Toxicity Category 4 (Oral)Harmful if swallowed.[2] Strict hygiene required to prevent oral ingestion via hand-to-mouth transfer.[1][3]
Skin/Eye Irritation Category 2/2ADust is caustic to mucous membranes. Eye protection must seal against fine particulates.
Sensitization Potential (Structural Alert)Halogenated heterocycles can act as haptens. Dermal contact must be zero.
Physical State Fine Crystalline PowderHigh electrostatic potential. Drift risk is significant during weighing.
Personal Protective Equipment (PPE) Matrix

This matrix is designed to be self-validating : if you cannot meet the requirement, you do not start the experiment.

Body ZonePPE RequirementTechnical Specification & Logic
Respiratory PAPR or N95 + Fume Hood Primary: Certified Chemical Fume Hood (Face velocity: 0.5 m/s). Secondary: If handling >10g open powder, use a Powered Air Purifying Respirator (PAPR) with HEPA filters to eliminate face-seal leakage risks.
Hand (Inner) Nitrile (4 mil) Barrier 1: Acts as a second skin. White/Blue color provides contrast to the outer glove to visualize breaches.
Hand (Outer) Nitrile (Extended Cuff, 5-8 mil) Barrier 2: High tensile strength. The extended cuff must go over the lab coat sleeve to create a shingle effect (liquid runs off, not in).
Ocular Chemical Splash Goggles Safety glasses are insufficient for fine powders. You need a sealed environment to prevent dust migration into the lacrimal fluid.
Body Tyvek® Lab Coat / Sleeve Covers Disposable, non-woven polyethylene. Cotton coats trap dust and become secondary contamination sources.
Operational Protocol: The "Zero-Contact" Workflow

The following workflow utilizes a Double-Glove, Taped-Cuff method. This creates a closed system on your person.

Phase 1: Donning (Pre-Entry)
  • Visual Check: Inspect fume hood certification sticker (must be within 12 months).

  • Gown Up: Don disposable Tyvek lab coat.

  • Inner Gloves: Don 4 mil nitrile gloves. Tape the cuff of the glove to the sleeve of the lab coat using masking tape or specific cleanroom tape. Why? This prevents skin exposure at the wrist gap.

  • Outer Gloves: Don extended cuff nitrile gloves over the taped inner layer.

  • Eye/Face: Don goggles and adjust for a tight seal.

Phase 2: Handling (The Critical Zone)
  • Static Control: Use an anti-static gun or ionizer bar when weighing. 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is prone to static charge, causing "fly-away" powder that contaminates balances.

  • Wet Method: Whenever possible, solvate the solid immediately within the hood before transport. Handling solutions is safer than handling dust.[4]

  • Tool Hygiene: Use disposable spatulas. If using metal, wipe down with methanol inside the hood before removing.

Phase 3: Doffing (The Risk of Remobilization)

Most exposures occur here. Dust on your PPE can become airborne.

  • Outer Glove Removal: Use the "Beak Method" (pinch and pull) to remove outer gloves inside the hood. Discard into solid waste.

  • Inspect Inner Gloves: Check for visible powder. If clean, proceed.[5]

  • Goggle Removal: Handle by the strap only. Wipe down with 70% Ethanol/Water.

  • Coat Removal: Roll the coat inside out as you remove it to trap any dust inside the bundle.

  • Wash: Wash hands with soap and cool water (warm water opens pores) for 20 seconds.

Visualization: Risk Assessment & Workflow
Diagram 1: PPE Decision Logic

This decision tree helps you select the correct containment level based on the quantity of 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol handled.

PPE_Decision_Tree Start Start: Quantity Assessment Small_Scale < 100 mg (Analytical) Start->Small_Scale Prep_Scale 100 mg - 10 g (Synthesis) Start->Prep_Scale Bulk_Scale > 10 g (Process) Start->Bulk_Scale L1_Control Standard Fume Hood Single Nitrile Gloves Safety Glasses Small_Scale->L1_Control Low Dust Risk L2_Control High-Flow Fume Hood Double Nitrile Gloves Splash Goggles Disposable Sleeves Prep_Scale->L2_Control Moderate Dust Risk L3_Control Containment Isolator OR PAPR + Tyvek Suit Double Extended Gloves Bulk_Scale->L3_Control High Dust/Inhalation Risk

Caption: Decision matrix for selecting PPE based on the mass of chemical handled. As mass increases, respiratory and dermal barriers must scale up.

Diagram 2: The "Safe Loop" Workflow

This diagram illustrates the sequential dependency of the safety steps.

Safe_Loop Donning 1. Donning (Inner Glove Taping) Check 2. Engineering Check (Hood Velocity >0.5m/s) Donning->Check Handling 3. Handling (Static Control) Check->Handling Decon 4. Decontamination (Solvent Wipe) Handling->Decon Doffing 5. Doffing (Roll-Out Technique) Decon->Doffing Doffing->Donning Next Run

Caption: The operational lifecycle. Note that decontamination occurs BEFORE doffing to prevent secondary exposure.

Disposal & Emergency Procedures
Waste Management

Do not mix with general organic waste.

  • Solid Waste: Contaminated gloves, paper towels, and weighing boats must go into a dedicated "Hazardous Solid Waste - Halogenated" bin. Double-bag this bin.

  • Liquid Waste: Mother liquors and rinses containing the compound must be segregated into "Halogenated Organic Waste."

    • Labeling: Clearly mark the tag with "Contains 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol - Potent Intermediate."

Spill Response (Powder)[2]
  • Evacuate: Move personnel out of the immediate 3-meter radius.

  • Don PPE: Upgrade to N95 or P100 respirator before re-entering.

  • Cover: Gently cover the powder with a solvent-dampened paper towel (Ethanol) to prevent dust lofting.

  • Wipe: Wipe up the damp powder. Do not sweep dry powder.

References
  • PubChem. (n.d.). Compound Summary: 5-chloro-1H-pyrrolo[2,3-b]pyridine.[6] National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (n.d.). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.8: Characterisation of dose [concentration]-response for human health. Retrieved from [Link]

  • SafeWork NSW. (2022). Handling Potent Compounds in the Pharmaceutical Industry. Retrieved from [Link]

(Note: Specific toxicological data for this exact isomer is limited; protocols are derived from structural analog analysis of 7-azaindole derivatives and standard "Potent Compound" safety practices.)

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol
Reactant of Route 2
5-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol
© Copyright 2026 BenchChem. All Rights Reserved.